beta-Damascenone-d4

Core Science & Biosynthesis

An In-depth Technical Guide to beta-Damascenone-d4

This technical guide provides a comprehensive overview of beta-Damascenone-d4, a deuterated isotopologue of the potent aroma compound beta-damascenone. Designed for researchers, scientists, and professionals in drug development and analytical chemistry, this document details its chemical properties, applications, and the methodologies for its use, particularly as an internal standard in quantitative analysis.

Introduction

Beta-Damascenone-d4 is the deuterium-labeled form of beta-damascenone, a C13-norisoprenoid that significantly contributes to the characteristic aromas of various natural products, including roses, grapes, and wine.[1] Due to its structural similarity and mass difference from the native compound, beta-Damascenone-d4 serves as an invaluable tool in analytical chemistry, primarily as an internal standard for accurate quantification in complex matrices.[2][3] The deuterium (B1214612) labeling provides a distinct mass shift, enabling clear differentiation between the analyte and the standard during mass spectrometric analysis.[2]

Chemical and Physical Properties

The key physical and chemical properties of beta-Damascenone-d4 and its non-deuterated counterpart are summarized below for comparison.

Property	beta-Damascenone-d4	beta-Damascenone
CAS Number	217482-71-8[2]	23726-93-4[1]
Molecular Formula	C₁₃H₁₄D₄O[2]	C₁₃H₁₈O[1]
Molecular Weight	194.31 g/mol [2][3]	190.28 g/mol [4]
Appearance	Not specified in literature; likely a solid or liquid.[5]	Pale yellow liquid[6]
Boiling Point	No data available	199 °C[6]
Melting Point	No data available	2 °C[6]
Storage Temperature	4°C[2]	2-8°C
Purity	Varies by manufacturer, typically ≥95%[7]	Analytical standard grade: ≥98.0%

Biosynthesis of beta-Damascenone

Beta-damascenone is not synthesized de novo by plants but is rather a product of the degradation of carotenoids.[1] The biosynthetic pathway begins with the formation of carotenoids from geranylgeranyl pyrophosphate (GGPP).[8] Specifically, the C40 carotenoid, neoxanthin, undergoes oxidative cleavage by carotenoid cleavage dioxygenases (CCDs) to yield the C13 intermediate known as grasshopper ketone.[9] This intermediate then undergoes a series of enzymatic and acid-catalyzed reactions to form beta-damascenone.[9]

Biosynthesis of beta-Damascenone from Carotenoid Precursors.

Application as an Internal Standard in Quantitative Analysis

The primary application of beta-Damascenone-d4 is as an internal standard for the quantification of beta-damascenone in various samples, such as wine, fruit juices, and other food products.[2][3] The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry as it corrects for variations in sample preparation and instrument response.

Experimental Workflow

The general workflow for using beta-Damascenone-d4 as an internal standard in a quantitative Gas Chromatography-Mass Spectrometry (GC-MS) analysis is depicted below.

Workflow for quantitative analysis using beta-Damascenone-d4.

Detailed Experimental Protocol: Quantification in Wine

This section provides a detailed methodology for the quantification of beta-damascenone in wine using beta-Damascenone-d4 as an internal standard, based on established gas chromatography-tandem mass spectrometry (GC-MS/MS) methods.[10]

4.2.1. Materials and Reagents

• beta-Damascenone-d4 (Internal Standard)

• beta-Damascenone (Analytical Standard)

• Methanol (HPLC grade)

• Deionized water

• Solid-Phase Microextraction (SPME) fibers (e.g., DVB/CAR/PDMS)

4.2.2. Sample Preparation

• Prepare a stock solution of beta-Damascenone-d4 in methanol.

• Prepare a series of calibration standards by spiking known concentrations of beta-damascenone into a model wine solution.

• Add a fixed amount of the beta-Damascenone-d4 internal standard solution to each calibration standard and wine sample.

• For each sample, transfer an aliquot to a headspace vial.

• Perform Headspace Solid-Phase Microextraction (HS-SPME) by exposing the fiber to the headspace of the sample under controlled temperature and time conditions.

4.2.3. GC-MS/MS Instrumentation and Parameters

The following table outlines typical GC-MS/MS parameters for the analysis of beta-damascenone.

Parameter	Value
Gas Chromatograph	Agilent or equivalent
Column	Arylene modified 5% phenyl/95% methyl PDMS (e.g., CP-Sil 8 CB Low Bleed/MS), 30 m x 0.25 mm x 0.25 µm[10]
Injector	Splitless or SPI
Injector Temperature	250 °C
Oven Program	50 °C for 1 min, then ramp at 15 °C/min to 305 °C[10]
Carrier Gas	Helium at a constant flow of 1 mL/min[10]
Mass Spectrometer	Triple Quadrupole (MS/MS)
Ionization Mode	Electron Ionization (EI) at 70 eV
MS/MS Transitions	beta-Damascenone: Precursor ion m/z 190, Product ions m/z 175, 121, 69[4][10]beta-Damascenone-d4: Precursor ion m/z 194, Product ions specific to d4 fragmentation

4.2.4. Data Analysis and Quantification

• Integrate the peak areas for the selected transitions of both beta-damascenone and beta-Damascenone-d4.

• Calculate the ratio of the peak area of beta-damascenone to the peak area of beta-Damascenone-d4 for each calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of beta-damascenone for the calibration standards.

• Calculate the peak area ratio for the unknown wine samples and determine the concentration of beta-damascenone using the calibration curve.

Safety and Handling

Beta-Damascenone is classified as a skin irritant and may cause an allergic skin reaction.[11] It is also considered toxic to aquatic life with long-lasting effects.[11] Standard laboratory safety precautions should be followed when handling beta-Damascenone-d4 and its non-deuterated form. This includes wearing appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[12] All handling should be performed in a well-ventilated area or a fume hood.[13] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.[11][12][13][14]

Conclusion

Beta-Damascenone-d4 is an essential analytical tool for the accurate and precise quantification of beta-damascenone in a variety of matrices. Its use as an internal standard in GC-MS and GC-MS/MS methods allows for the reliable determination of this potent aroma compound, which is crucial for quality control in the food and beverage industry and for research in flavor and fragrance chemistry. Understanding its properties and the detailed methodologies for its application is key to achieving high-quality analytical results.

References

• 1. Damascenone - Wikipedia [en.wikipedia.org]
• 2. beta-Damascenone - d4 (217482-71-8) for sale [vulcanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. beta-Damascenone | C13H18O | CID 5366074 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. hpc-standards.us [hpc-standards.us]
• 6. ScenTree - (E)-Béta-damascenone (CAS N° 23726-93-4) [scentree.co]
• 7. aromaLAB Shop - beta-Damascenone - d4 [shop.aromalab.de]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. prod.adv-bio.com [prod.adv-bio.com]
• 12. echemi.com [echemi.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. chemicalbook.com [chemicalbook.com]

The Gold Standard of Quantification: A Technical Guide to Deuterium Labeling in Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, particularly within pharmaceutical and biomedical research, the demand for the highest levels of accuracy and precision in quantitative analysis is non-negotiable. This in-depth technical guide elucidates the pivotal role of deuterium-labeled compounds as internal standards, establishing them as the gold standard for quantification, especially in mass spectrometry-based bioanalysis. A thorough understanding of the principles, applications, and nuances of deuterium (B1214612) labeling is essential for generating robust, reliable, and defensible data throughout the drug development lifecycle.

Core Principles: Mimicking the Analyte for Unparalleled Accuracy

Stable isotope-labeled (SIL) internal standards are molecules where one or more atoms have been substituted with their heavier, non-radioactive isotopes.[1] Deuterium (²H or D), a stable isotope of hydrogen, is the most commonly used isotope for this purpose due to the abundance of hydrogen in organic molecules and the relative cost-effectiveness of its incorporation.[1][2]

The fundamental principle underpinning the use of a deuterium-labeled internal standard is its near-identical chemical and physical behavior to the unlabeled analyte of interest.[3] By introducing a known quantity of the deuterated standard into a sample at the earliest stage of analysis, it co-exists with the analyte throughout the entire analytical workflow.[4] This includes sample extraction, chromatographic separation, and ionization in the mass spectrometer.[2][5] Consequently, any variability or loss encountered by the analyte will be mirrored by the internal standard. This allows for a highly accurate and precise quantification based on the ratio of the analyte's signal to the internal standard's signal, effectively normalizing for a wide array of potential errors.[3]

The key advantages of employing deuterium-labeled internal standards include:

• Enhanced Accuracy and Precision: By correcting for procedural variations, these standards significantly improve the accuracy and precision of quantitative assays.[3]

• Compensation for Matrix Effects: Biological matrices such as plasma, urine, and tissue are complex environments containing numerous endogenous components that can interfere with the ionization of the analyte in the mass spectrometer, leading to ion suppression or enhancement.[6] Deuterium-labeled standards, co-eluting with the analyte, experience these matrix effects to a similar degree, enabling effective normalization.[3]

• Improved Method Robustness: The use of these standards results in more rugged and reliable bioanalytical methods, minimizing the probability of erroneous outcomes.[3]

Applications in Pharmaceutical Analysis and Drug Development

Deuterium-labeled standards are indispensable across various stages of pharmaceutical research and development:

• Pharmacokinetic (PK) Studies: Accurate quantification of a drug and its metabolites in biological fluids is critical for determining its absorption, distribution, metabolism, and excretion (ADME) profile.[3][7] Deuterium-labeled standards are essential for generating the reliable concentration-time data required for these studies.[3]

• Drug Metabolism and Pharmacokinetics (DMPK) Research: In DMPK studies, deuterium labeling serves as a powerful tool for elucidating metabolic pathways.[8] By administering a deuterated drug, researchers can trace the formation of metabolites, as the deuterium label is carried through the metabolic transformations, aiding in their identification and structural characterization.[3]

• Bioanalytical Method Validation: Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for the validation of bioanalytical methods.[3] The use of stable isotope-labeled internal standards is highly recommended to ensure the reliability and acceptability of the data submitted for regulatory approval.[6][9]

Quantitative Data Summary

The superiority of deuterium-labeled internal standards over other types of internal standards, such as structural analogs, is well-documented in the scientific literature. The following tables summarize quantitative data from comparative studies, highlighting the improved performance achieved with deuterated standards.

Analyte	Internal Standard Type	Matrix	Mean Bias (%)	Coefficient of Variation (CV) (%)	Reference
Kahalalide F	Analog IS	Plasma	96.8	8.6	[10]
Kahalalide F	Deuterated IS	Plasma	100.3	7.6	[10]
Sirolimus	Analog IS	Blood	Not Reported	7.6 - 9.7	[4]
Sirolimus	Deuterated IS	Blood	Not Reported	2.7 - 5.7	[4]

Parameter	Analog Internal Standard	Deuterated Internal Standard	Improvement with Deuterated IS
Precision	Higher Variability	Lower Variability	Significant improvement in assay precision.
Accuracy	Potential for significant bias	Closer to 100% recovery	Enhanced accuracy of quantification.
Matrix Effect Compensation	Incomplete and variable	Comprehensive and reliable	More robust and reliable data in complex matrices.

Key Experimental Protocols

Protocol 1: General Synthesis of a Deuterated Standard via Catalytic H/D Exchange

This protocol provides a general method for introducing deuterium into a molecule containing benzylic protons using a palladium catalyst and deuterium gas.

Materials:

• Analyte of interest (substrate)

• Palladium on carbon (Pd/C, 10%)

• Deuterium gas (D₂)

• Anhydrous solvent (e.g., ethyl acetate, methanol-d₄)

• Reaction vessel (e.g., Parr shaker or a flask with a balloon)

Procedure:

• Dissolve the substrate in an appropriate anhydrous solvent in the reaction vessel.

• Carefully add the Pd/C catalyst to the solution. The amount of catalyst typically ranges from 5 to 10 mol% relative to the substrate.

• Purge the reaction vessel with an inert gas, such as nitrogen or argon, to remove any air.

• Evacuate the vessel and backfill with deuterium gas. Repeat this process 2-3 times to ensure an atmosphere of D₂.

• Pressurize the vessel with D₂ to the desired pressure (typically 1-4 atm) or use a balloon filled with D₂.

• Stir the reaction mixture vigorously at room temperature or with gentle heating for the desired period (typically 12-48 hours).

• Monitor the reaction progress by taking small aliquots and analyzing them by mass spectrometry to determine the extent of deuterium incorporation.

• Upon completion, carefully vent the excess deuterium gas in a well-ventilated fume hood.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude deuterated product.

• Purify the product using an appropriate technique, such as flash column chromatography or recrystallization.

• Confirm the structure and determine the isotopic purity of the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.[5]

Protocol 2: Quantitative Bioanalysis using a Deuterium-Labeled Internal Standard by LC-MS/MS

This protocol outlines a typical workflow for the quantification of a drug in a biological matrix using a deuterium-labeled internal standard.[11]

Materials:

• Biological matrix samples (e.g., plasma, urine)

• Deuterium-labeled internal standard (IS) solution of a known concentration

• Analyte stock solution for calibration standards and quality controls (QCs)

• Protein precipitation solvent (e.g., acetonitrile (B52724) or methanol (B129727) containing the IS)

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Thaw the biological samples, calibration standards, and QCs.

  • To a fixed volume of each sample (e.g., 100 µL), add a precise volume of the IS solution.

  • Add the protein precipitation solvent, vortex thoroughly, and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the solvent under a stream of nitrogen and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject a fixed volume of the prepared samples onto the LC-MS/MS system.

  • Perform chromatographic separation using a suitable LC column and mobile phase gradient.

  • Detect the analyte and the IS using tandem mass spectrometry in the multiple reaction monitoring (MRM) mode.[11] Define specific precursor-to-product ion transitions for both the analyte and the IS.

• Data Analysis:

  • Integrate the peak areas of the analyte and the IS for all samples.[11]

  • Calculate the peak area ratio (analyte peak area / IS peak area) for each sample.[11]

  • Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.[11]

  • Determine the concentration of the analyte in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.[11]

Mandatory Visualizations

Caption: General workflow for quantitative bioanalysis using a deuterium-labeled internal standard.

Caption: Compensation for matrix effects using a co-eluting deuterium-labeled internal standard.

Caption: The Kinetic Isotope Effect (KIE) resulting from deuterium substitution.

Caption: Deuterium-induced metabolic switching.

Potential Challenges and Considerations

While deuterium-labeled internal standards offer significant advantages, it is crucial to be aware of potential challenges:

• Isotopic Instability (Deuterium Exchange): Deuterium atoms placed on or near heteroatoms (O, N) or adjacent to carbonyl groups can sometimes exchange with protons from the solvent or matrix.[1][4] This can lead to a loss of the isotopic label and compromise the accuracy of the assay. Therefore, careful consideration must be given to the position of the deuterium labels during the synthesis of the standard, placing them on stable, non-exchangeable positions.[1]

• Kinetic Isotope Effect (KIE): The C-D bond is stronger than the C-H bond, which can lead to a slower rate of reaction for deuterated molecules in reactions where this bond is cleaved.[12][13] This "Kinetic Isotope Effect" can sometimes cause a slight chromatographic separation between the analyte and the deuterated standard, which may impact quantification if the ion suppression varies across the peak.[10][14]

• Cross-Contribution/Isotopic Purity: The deuterated standard may contain a small amount of the unlabeled analyte, and vice versa.[4] It is essential to use standards with high isotopic purity to minimize this cross-contribution, especially when quantifying the analyte at the lower limit of quantification.[5]

• Metabolic Switching: When deuterium is incorporated into a drug molecule at a site of metabolism, the KIE can slow down the metabolic process at that position.[15] This can sometimes lead to a "metabolic switch," where the metabolism of the drug is redirected to an alternative pathway.[15][16] While this can be a tool in drug design to create more stable drugs, it is a factor to be aware of in metabolic studies.[17]

Conclusion

Deuterium-labeled internal standards are a cornerstone of modern quantitative mass spectrometry.[4] Their ability to accurately and precisely correct for a multitude of analytical variabilities, most notably matrix effects, makes them indispensable for achieving high-quality, reliable data in drug development and other scientific research.[6] While potential challenges exist, a thorough understanding of these phenomena and careful method development and validation can mitigate these risks. The adoption of deuterium-labeled standards is not merely a best practice but a critical component in ensuring the integrity and validity of quantitative data that underpins critical decisions in science and medicine.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. hwb.gov.in [hwb.gov.in]
• 8. symeres.com [symeres.com]
• 9. benchchem.com [benchchem.com]
• 10. scispace.com [scispace.com]
• 11. benchchem.com [benchchem.com]
• 12. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Metabolic switching of drug pathways as a consequence of deuterium substitution (Technical Report) | OSTI.GOV [osti.gov]
• 16. An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]

An In-depth Technical Guide to the Mass Spectra of β-Damascenone and β-Damascenone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed comparative analysis of the mass spectra of β-damascenone and its deuterated analog, β-damascenone-d4. This document outlines the key differences in their fragmentation patterns under mass spectrometry, offers insights into the underlying fragmentation mechanisms, and provides detailed experimental protocols for their analysis.

Introduction

β-Damascenone is a significant aroma compound found in various natural products, including roses, grapes, and tea.[1] Its potent floral and fruity scent makes it a valuable ingredient in the flavor and fragrance industry.[1] β-Damascenone-d4, a deuterated version of β-damascenone, serves as an excellent internal standard for the quantitative analysis of its non-deuterated counterpart by gas chromatography-mass spectrometry (GC-MS). The deuterium (B1214612) labeling provides a distinct mass shift, allowing for clear differentiation between the analyte and the internal standard.[2] Understanding the fragmentation behavior of both compounds is crucial for accurate quantification and structural elucidation.

Molecular Structures

The structures of β-damascenone and β-damascenone-d4 are presented below. The deuteration in β-damascenone-d4 is located at the C-9 and C-10 positions of the butenone side chain.[2]

β-Damascenone

• Molecular Formula: C₁₃H₁₈O

• Molecular Weight: 190.28 g/mol [3]

β-Damascenone-d4

• Molecular Formula: C₁₃H₁₄D₄O

• Molecular Weight: 194.31 g/mol [2]

Mass Spectra: A Comparative Analysis

Electron Ionization (EI) Mass Spectrum of β-Damascenone

The EI mass spectrum of β-damascenone is characterized by a molecular ion peak (M⁺) at m/z 190, although it can be of low abundance.[3] The fragmentation is dominated by several key ions, with the base peak typically observed at m/z 69.[3]

m/z	Relative Abundance (%)	Proposed Fragment
190	Low	[M]⁺
175	Low	[M - CH₃]⁺
121	31.85	[C₉H₁₃]⁺
105	16.73	[C₈H₉]⁺
91	-	[C₇H₇]⁺
77	-	[C₆H₅]⁺
69	100	[C₅H₉]⁺ (crotonyl cation)
61	24.83	Not specified
41	-	[C₃H₅]⁺
39	14.61	[C₃H₃]⁺

Table 1: Key fragment ions in the EI mass spectrum of β-damascenone. Data sourced from PubChem CID 5366074.[3]

Predicted Electron Ionization (EI) Mass Spectrum of β-Damascenone-d4

The molecular ion of β-damascenone-d4 is expected at m/z 194. The fragmentation pattern will be similar to that of β-damascenone, with mass shifts observed for fragments containing the deuterated butenone side chain.

m/z (Predicted)	Relative Abundance	Proposed Fragment	Mass Shift (Δm/z)
194	Low	[M]⁺	+4
179	Low	[M - CH₃]⁺	+4
121	Moderate	[C₉H₁₃]⁺	0
105	Moderate	[C₈H₉]⁺	0
91	-	[C₇H₇]⁺	0
77	-	[C₆H₅]⁺	0
73	High	[C₅H₅D₄]⁺ (deuterated crotonyl cation)	+4
41	-	[C₃H₅]⁺	0
39	-	[C₃H₃]⁺	0

Table 2: Predicted key fragment ions in the EI mass spectrum of β-damascenone-d4.

The most significant predicted difference is the shift of the base peak from m/z 69 to m/z 73, corresponding to the deuterated crotonyl cation. Fragments originating from the cyclohexadienyl ring (m/z 121, 105, 91, 77) are not expected to show a mass shift.

Fragmentation Pathways

The fragmentation of β-damascenone upon electron ionization involves several key pathways, including alpha-cleavage and rearrangements.

Fragmentation of β-Damascenone

The primary fragmentation of the molecular ion (m/z 190) involves cleavage of the bond between the carbonyl group and the cyclohexadienyl ring, leading to the formation of the crotonyl cation at m/z 69 and a neutral cyclohexadienyl radical. Another significant fragmentation is the loss of a methyl group to form the ion at m/z 175.

Proposed fragmentation of β-damascenone.

Fragmentation of β-Damascenone-d4

The fragmentation of β-damascenone-d4 is expected to follow similar pathways. However, the deuterated butenone side chain will result in a mass shift for the corresponding fragment. The cleavage of the bond between the carbonyl group and the ring will yield the deuterated crotonyl cation at m/z 73.

Predicted fragmentation of β-damascenone-d4.

Experimental Protocols

The following provides a typical experimental protocol for the analysis of β-damascenone using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

A standard solution of β-damascenone and β-damascenone-d4 (as an internal standard) is prepared in a suitable solvent, such as chloroform (B151607) or methanol, at a concentration of approximately 0.1 ppm.[3] For complex matrices like rose oil, a dilution in chloroform (e.g., 0.1%) is performed without further pretreatment.[3]

Gas Chromatography (GC) Conditions

• Gas Chromatograph: Agilent 6890N or similar.

• Injector: Split/Splitless inlet.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: DB-Wax fused silica (B1680970) capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 1 min.

  • Ramp: 15 °C/min to 305 °C.

  • Final hold: 5 min at 305 °C.

Mass Spectrometry (MS) Conditions

• Mass Spectrometer: Agilent 5975B VL MSD or similar.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 35-400.

For GC-MS/MS analysis, the molecular ion of β-damascenone (m/z 190) is selected as the precursor ion and subjected to collision-induced dissociation.[3]

Experimental workflow for GC-MS analysis.

Conclusion

The mass spectra of β-damascenone and β-damascenone-d4 provide distinct fragmentation patterns that are essential for their identification and quantification. The key difference lies in the +4 Da mass shift of the molecular ion and the base peak (crotonyl cation) in the deuterated analog. The fragmentation pathways are dominated by alpha-cleavage, leading to the formation of the stable crotonyl cation. The provided experimental protocols offer a robust method for the analysis of these important aroma compounds. This technical guide serves as a valuable resource for researchers and professionals working with β-damascenone and its isotopologues.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. beta-Damascenone | C13H18O | CID 5366074 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis Pathways for Deuterated Aroma Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for deuterated aroma compounds. These isotopically labeled molecules are invaluable tools in a wide array of scientific disciplines, including flavor and fragrance research, metabolic studies, and as internal standards for quantitative analysis. This document details various synthetic methodologies, presents quantitative data in structured tables for comparative analysis, and provides detailed experimental protocols for the synthesis of key deuterated aroma compounds. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the described processes.

Introduction to Deuterated Aroma Compounds

Deuterated aroma compounds are molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612) (²H or D). This isotopic substitution results in a minimal alteration of the chemical properties of the molecule, while significantly increasing its mass. This mass difference is the cornerstone of their application as internal standards in isotope dilution mass spectrometry (IDMS), a technique that allows for highly accurate and precise quantification of target analytes by correcting for variations during sample preparation and analysis.

The increased mass of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond also leads to a stronger bond and a lower vibrational frequency. This gives rise to the kinetic isotope effect (KIE), where reactions involving the cleavage of a C-D bond proceed at a slower rate than those involving a C-H bond. The KIE is a powerful tool for elucidating reaction mechanisms and for enhancing the metabolic stability of drug candidates by deuterating metabolically labile positions.

General Synthesis Strategies

The introduction of deuterium into aroma compounds can be achieved through a variety of synthetic strategies. The choice of method depends on the target molecule's structure, the desired position of the deuterium label(s), and the required level of isotopic enrichment. The most common strategies include:

• Hydrogen-Deuterium (H/D) Exchange: This is a direct method where C-H bonds are exchanged for C-D bonds using a deuterium source, such as deuterium oxide (D₂O), deuterated solvents, or deuterium gas (D₂). These reactions can be catalyzed by acids, bases, or transition metals.

• Reduction of Functional Groups: Carbonyl groups (aldehydes, ketones, esters, carboxylic acids) and carbon-carbon multiple bonds can be reduced using deuterated reducing agents like sodium borodeuteride (NaBD₄), lithium aluminum deuteride (B1239839) (LiAlD₄), or deuterium gas with a catalyst.

• Organometallic Reactions: Deuterated organometallic reagents, such as Grignard or organolithium reagents, can be used to introduce deuterium into a molecule.

• Chemoenzymatic Synthesis: This approach combines the selectivity of enzymatic reactions with the versatility of chemical synthesis to achieve highly specific and efficient deuteration.

Synthesis of Deuterated Esters: Ethyl Acetate (B1210297)

Ethyl acetate is a widely used aroma compound with a characteristic fruity smell. Its deuterated analogues are valuable as internal standards. The most common method for its synthesis is the Fischer esterification of ethanol (B145695) with acetic acid.

Synthesis of Ethyl Acetate-d₅

Reaction: Fischer esterification of ethanol-d₆ with acetic acid.

Caption: Synthesis of Ethyl Acetate-d₅ via Fischer Esterification.

Quantitative Data

Compound	Starting Materials	Reagents	Yield	Isotopic Purity	Reference
Ethyl Acetate-d₅	Acetic acid, Ethanol-d₆	H₂SO₄ (catalyst)	~65-77%	>98%	[1][2][3]

Experimental Protocol

Materials:

• Acetic acid (glacial)

• Ethanol-d₆ (99.5 atom % D)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine acetic acid and a molar excess of ethanol-d₆.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Heat the mixture to reflux for 1-2 hours.

• After cooling to room temperature, carefully add saturated sodium bicarbonate solution to neutralize the acid.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and distill the ethyl acetate-d₅, collecting the fraction boiling at approximately 77 °C.

Synthesis of Deuterated Aldehydes: Benzaldehyde (B42025)

Deuterated benzaldehyde is a key intermediate for the synthesis of other labeled aromatic compounds and is also used as an internal standard.

Synthesis of Benzaldehyde-d₁

Reaction: Decarboxylation of the azine of phenylglyoxylic acid-d.

Caption: Two-step synthesis of Benzaldehyde-d₁.

Quantitative Data

Compound	Starting Material	Yield (%)	Isotopic Purity (%)	Reference
Benzaldehyde-d₁	Phenylglyoxylic acid	55-65	>93
p-Methylbenzaldehyde-d₁	p-Methylphenylglyoxylic acid	58	95
p-Methoxybenzaldehyde-d₁	p-Methoxyphenylglyoxylic acid	62	94
p-Chlorobenzaldehyde-d₁	p-Chlorophenylglyoxylic acid	17	97

Experimental Protocol

Materials:

• Phenylglyoxylic acid

• Hydrazine hydrate (B1144303)

• Acetic acid

• Deuterium oxide (D₂O)

Procedure:

• Azine Formation: Dissolve phenylglyoxylic acid in acetic acid and cool to 0 °C. Add hydrazine hydrate dropwise and stir. The precipitated azine is filtered, washed, and dried.

• H/D Exchange and Decarboxylation: The azine is suspended in D₂O and heated under an inert atmosphere to facilitate hydrogen-deuterium exchange. The mixture is then pyrolyzed at high temperature.

• Purification: The resulting benzaldehyde-d₁ is isolated by steam distillation and can be further purified by vacuum distillation.

Synthesis of Deuterated Terpenes: Linalool (B1675412)

Linalool is a naturally occurring terpene alcohol with a pleasant floral scent. Deuterated linalool is used in metabolic studies and as an internal standard.

Synthesis of Linalool-d₃

Reaction: Grignard reaction of 6-methyl-5-hepten-2-one (B42903) with vinyl-d₃-magnesium bromide.

Caption: Synthesis of Linalool-d₃ via a Grignard reaction.

Quantitative Data

Compound	Starting Materials	Reagents	Yield	Isotopic Purity	Reference
Linalool-d₃	6-Methyl-5-hepten-2-one, Vinyl bromide-d₃	Mg, Diethyl ether	Not specified	>98%

Experimental Protocol

Materials:

• Vinyl bromide-d₃

• Magnesium turnings

• Anhydrous diethyl ether

• 6-Methyl-5-hepten-2-one

• Saturated ammonium (B1175870) chloride solution

Procedure:

• Grignard Reagent Preparation: In a flame-dried flask under an inert atmosphere, react vinyl bromide-d₃ with magnesium turnings in anhydrous diethyl ether to form the Grignard reagent.

• Grignard Reaction: Cool a solution of 6-methyl-5-hepten-2-one in anhydrous diethyl ether to 0 °C. Slowly add the prepared Grignard reagent.

• Workup: After the reaction is complete, quench by the slow addition of saturated ammonium chloride solution.

• Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is purified by vacuum distillation.

Chemoenzymatic Synthesis of Deuterated Aroma Compounds

Chemoenzymatic synthesis leverages the high selectivity of enzymes to perform specific transformations that are often challenging to achieve through traditional chemical methods. While specific protocols for the direct enzymatic deuteration of many aroma compounds are still under development, the principles can be applied to create deuterated precursors for subsequent enzymatic conversion.

Conceptual Pathway for Deuterated Limonene (B3431351)

Reaction: Cyclization of deuterated geranyl pyrophosphate (GPP-dₓ) using limonene synthase.

Caption: Conceptual chemoenzymatic synthesis of deuterated limonene.

Discussion

This conceptual pathway involves the chemical synthesis of a deuterated precursor, such as geraniol-dₓ, which is then enzymatically converted to the corresponding pyrophosphate. The deuterated geranyl pyrophosphate (GPP-dₓ) can then serve as a substrate for a terpene synthase, such as limonene synthase, to produce deuterated limonene. The high stereospecificity and regioselectivity of the enzyme ensure the formation of a specific deuterated isomer. This approach highlights the potential of combining chemical deuteration methods with biocatalysis to access complex deuterated natural products.

Conclusion

The synthesis of deuterated aroma compounds is a critical aspect of modern analytical and metabolic research. This guide has outlined several key synthetic strategies, including chemical and chemoenzymatic approaches, for the preparation of a range of deuterated esters, aldehydes, and terpenes. The provided experimental protocols and quantitative data serve as a valuable resource for researchers in the field. The continued development of novel and efficient deuteration methods, particularly those employing biocatalysis, will undoubtedly expand the toolkit available to scientists and further enhance our understanding of the complex world of aroma compounds.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. hobbychemistry.wordpress.com [hobbychemistry.wordpress.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

physical and chemical properties of beta-Damascenone-d4

Introduction

Beta-Damascenone-d4 is the deuterated form of beta-damascenone, a significant ketone compound known for its potent and pleasant aroma, contributing to the fragrance of roses, wines, and various fruits.[1] In the realm of analytical chemistry and drug development, the use of stable isotope-labeled internal standards is paramount for achieving accurate and precise quantification in complex matrices. Beta-Damascenone-d4 serves as an ideal internal standard for the quantification of its non-deuterated counterpart in various research applications, from flavor and fragrance analysis to metabolic studies.[2][3] The incorporation of four deuterium (B1214612) atoms at the C-9 and C-10 positions provides a distinct mass shift, enabling its differentiation from the endogenous analyte by mass spectrometry without altering its chemical behavior.[2] This guide provides a comprehensive overview of the physical and chemical properties, synthesis, and applications of beta-Damascenone-d4 for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

The physical and chemical properties of beta-Damascenone-d4 are closely related to those of the non-deuterated beta-damascenone, with slight variations due to the isotopic labeling.[2]

Table 1: Physical and Chemical Properties of beta-Damascenone-d4

Property	Value	Reference
Molecular Formula	C₁₃H₁₄D₄O	[2][3]
Molecular Weight	194.31 g/mol	[2]
CAS Number	217482-71-8	[2]
Appearance	Solid or Liquid	[4][5]
Purity	≥95%	[5]
Recommended Storage	4°C	[2][4]

Table 2: Physical Properties of non-deuterated beta-Damascenone for Comparison

Property	Value	Reference
Appearance	Colorless to pale yellow liquid	[6]
Density	0.946 g/cm³	[6]
Boiling Point	199°C	[6]
Flash Point	>100°C	[6]
Vapor Pressure	0.0064 mmHg @ 20°C	[6]
Refractive Index	1.508 - 1.514 @ 20°C	[6]

Synthesis of Deuterated beta-Damascenone

Experimental Protocol: Synthesis of d6-beta-Damascenone (Adapted for d4)

This protocol describes the synthesis of d6-beta-damascenone and can be conceptually adapted for d4 by using an appropriately deuterated starting material.

• Preparation of Deuterated Precursor : The synthesis begins with the preparation of a deuterated building block. For d6-beta-damascenone, d6-acetone is used as the starting material.[6]

• Multi-step Synthesis : A series of organic reactions are performed to build the carbon skeleton of the molecule. This may involve aldol (B89426) condensations, Grignard reactions, and cyclization steps to form the trimethylcyclohexenyl ring and the butenone side chain. Several synthetic routes for the non-deuterated beta-damascenone have been published, which can serve as a template for the deuterated version.[7][8][9]

• Purification : The final deuterated product is purified using chromatographic techniques such as column chromatography or preparative high-performance liquid chromatography (HPLC) to achieve the desired purity.

Applications in Research

The primary application of beta-Damascenone-d4 is as an internal standard in quantitative analysis using mass spectrometry.[2][3]

• Flavor and Fragrance Analysis : To accurately quantify the concentration of beta-damascenone in food, beverages (like wine), and perfumes.

• Metabolic Studies : To trace the metabolic fate of beta-damascenone in biological systems.

• Pharmacokinetic Studies : If beta-damascenone or related compounds were investigated as potential therapeutic agents, the deuterated standard would be essential for pharmacokinetic analysis.

Experimental Protocols for Quantification

The following is a general protocol for the quantification of beta-damascenone in a biological matrix using beta-Damascenone-d4 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Spiking : To 1 mL of the sample (e.g., wine, plasma), add a known amount of beta-Damascenone-d4 solution in a suitable solvent (e.g., methanol).

• Conditioning : Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of water.

• Loading : Load the spiked sample onto the SPE cartridge.

• Washing : Wash the cartridge with 5 mL of water to remove polar impurities.

• Elution : Elute the analyte and the internal standard with 2 mL of an organic solvent (e.g., ethyl acetate).

• Drying and Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume (e.g., 100 µL) of the mobile phase for LC-MS analysis.

Instrumental Analysis: LC-MS/MS

• Chromatographic Separation :

  • Column : C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : A suitable gradient from 5% to 95% B over several minutes.

  • Flow Rate : 0.3 mL/min.

  • Injection Volume : 5 µL.

• Mass Spectrometric Detection :

  • Ionization Mode : Electrospray Ionization (ESI), positive mode.

  • Analysis Mode : Multiple Reaction Monitoring (MRM).

  • MRM Transitions :

    • beta-Damascenone : Monitor the transition from the precursor ion (m/z 191.1) to a suitable product ion.

    • beta-Damascenone-d4 : Monitor the transition from the precursor ion (m/z 195.1) to a corresponding product ion.

  • Quantification : The concentration of beta-damascenone in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Biosynthesis of beta-Damascenone

Beta-damascenone is a C13-norisoprenoid, which is naturally formed from the degradation of carotenoids in plants.[1][4][10] The biosynthetic pathway involves a series of enzymatic and non-enzymatic reactions.

The pathway begins with the cleavage of carotenoids, such as neoxanthin, by carotenoid cleavage dioxygenases (CCDs).[10] This enzymatic cleavage yields various intermediates that undergo further transformations, including enzymatic reductions and acid-catalyzed rearrangements, to ultimately form beta-damascenone.[10]

Mandatory Visualizations

Caption: Relationship between beta-Damascenone and its deuterated analog.

Caption: General workflow for the synthesis of deuterated beta-damascenone.

Caption: Analytical workflow for quantification using beta-Damascenone-d4.

Caption: Simplified biosynthetic pathway of beta-damascenone.

References

• 1. Damascenone - Wikipedia [en.wikipedia.org]
• 2. beta-Damascenone - d4 (217482-71-8) for sale [vulcanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. academic.oup.com [academic.oup.com]
• 5. beta-Damascenone | C13H18O | CID 5366074 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis process of beta-damascenone - Eureka | Patsnap [eureka.patsnap.com]
• 8. arkat-usa.org [arkat-usa.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

The Pivotal Role of Norisoprenoids in Defining Flavor and Fragrance: A Technical Guide

Abstract

Norisoprenoids, a class of aromatic compounds derived from the degradation of carotenoids, are of paramount importance in the flavor and fragrance industries. Despite their often low concentrations, their exceptionally low odor thresholds allow them to exert a significant impact on the sensory profiles of a wide array of products, including wine, tea, tobacco, and floral compositions. This technical guide provides an in-depth exploration of the core principles governing the influence of norisoprenoids on flavor and aroma. It is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of these potent volatile compounds. The guide details their biosynthetic origins, chemical diversity, and sensory characteristics. Furthermore, it presents detailed experimental protocols for their analysis and outlines the molecular mechanisms underlying their perception. All quantitative data are summarized in structured tables for comparative analysis, and key pathways and workflows are visualized through diagrams to facilitate a deeper understanding of the subject matter.

Introduction to Norisoprenoids

Norisoprenoids are a diverse group of C9, C10, C11, and most notably, C13 volatile compounds that contribute significantly to the aroma of many natural products.[1] They are not synthesized de novo but are rather the breakdown products of larger C40 carotenoid molecules, such as β-carotene, lutein, neoxanthin, and violaxanthin.[2][3] This degradation can occur through both enzymatic and non-enzymatic pathways, often initiated by oxidation.[4] The resulting norisoprenoids are responsible for a wide range of desirable aromas, from the floral and fruity notes in wines and teas to the complex tobacco and woody scents in other products.[5][6] Their importance is underscored by their very low odor detection thresholds, often in the parts-per-trillion range, meaning even minute quantities can have a profound effect on the overall flavor and fragrance profile.[2]

Biosynthesis and Formation of Norisoprenoids

The formation of norisoprenoids is intrinsically linked to the presence and degradation of carotenoids in plant tissues. In grapes, for instance, carotenoids accumulate during ripening and subsequently break down as the fruit matures.[2] Initially, many norisoprenoids exist in a non-volatile, odorless state, bound to sugar molecules as glycosides.[2] During processes such as fermentation, aging, or curing, these glycosidic precursors are hydrolyzed by acids or enzymes, releasing the volatile and aromatic norisoprenoids.[2][4]

Several factors can influence the rate and extent of norisoprenoid formation, including:

• Sunlight Exposure: Increased sun exposure on grapes can lead to higher concentrations of carotenoids, which in turn can result in elevated levels of norisoprenoids in the final wine.[2]

• Temperature: Higher temperatures can accelerate the degradation of carotenoids.[4]

• Water Stress: Mild water stress in grapevines has been associated with an increase in certain norisoprenoids.

• Processing and Aging: Fermentation, aging, and curing processes play a crucial role in the release of volatile norisoprenoids from their non-volatile precursors.[2]

Factors influencing norisoprenoid formation.

Key Norisoprenoids and their Sensory Impact

A multitude of norisoprenoids contribute to the complex aromas of various products. The following tables summarize the sensory properties and typical concentrations of some of the most significant norisoprenoids.

Table 1: Sensory Characteristics of Key Norisoprenoids

Norisoprenoid	Aroma Descriptors	Odor Threshold (in water)
β-Damascenone	Rose, cooked apple, honey, fruity, floral[6]	0.05 µg/L[1]
β-Ionone	Violet, raspberry, woody[1]	0.09 µg/L[1]
1,1,6-trimethyl-1,2-dihydronaphthalene (TDN)	Kerosene, petrol[2]	2 µg/L[7]
Vitispirane	Eucalyptus, camphor, woody, floral, fruity[2]	~2-10 µg/L (in wine)[2]
Theaspirane	Tea, fruity, berry, camphoraceous	Not widely reported
Actinidiol	Woody, earthy	Not widely reported
Megastigmatrienone	Tobacco, spicy	Not widely reported

Table 2: Typical Concentrations of Key Norisoprenoids in Various Products

Product	β-Damascenone	β-Ionone	TDN	Vitispirane	Reference
Red Wine	Up to 2 µg/L	Up to 340 µg/L (in Negrette)	Generally low	Present
White Wine (Riesling)	5-10 µg/L	Present	Up to 50+ µg/L (aged)	Present	[8]
Tea (Green)	Present	Present	Not typically reported	Present	[9]
Tobacco (Burley)	1.35 mg/100g DW	Not reported	Not reported	Not reported	[10]
Tobacco (Virginia)	1.26 mg/100g DW	0.61 mg/100g DW (α-ionone)	Not reported	Not reported	[10]

Experimental Protocols for Norisoprenoid Analysis

The analysis of norisoprenoids typically involves their extraction from the sample matrix followed by separation and detection, most commonly by Gas Chromatography-Mass Spectrometry (GC-MS). Headspace Solid-Phase Microextraction (HS-SPME) is a widely used technique for the extraction and concentration of these volatile compounds.

HS-SPME-GC-MS Analysis of Norisoprenoids in Wine

This protocol is adapted from methodologies described for the analysis of wine volatiles.

Materials:

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• GC-MS system with a suitable capillary column (e.g., DB-WAX or HP-INNOWAX)

• Sodium chloride (NaCl)

• Internal standard solution (e.g., deuterated analog of a target norisoprenoid)

• Wine sample

Procedure:

• Sample Preparation: Place 5 mL of wine into a 20 mL headspace vial. Add 1.5 g of NaCl to increase the ionic strength of the solution and promote the release of volatile compounds into the headspace. Spike the sample with a known amount of internal standard.

• Equilibration: Seal the vial and place it in a heating block or water bath at 40°C for 15 minutes to allow for equilibration of the volatiles between the liquid and headspace phases.

• HS-SPME Extraction: Expose the SPME fiber to the headspace of the vial for 30-60 minutes at 40°C.

• Desorption and GC-MS Analysis: Retract the fiber and immediately insert it into the hot injector (e.g., 250°C) of the GC-MS for thermal desorption of the analytes onto the column. A typical GC oven temperature program starts at 40°C, holds for a few minutes, and then ramps up to around 230-250°C. The mass spectrometer is operated in either full scan mode for identification or selected ion monitoring (SIM) mode for targeted quantification.

HS-SPME-GC-MS Analysis of Norisoprenoids in Tea

This protocol is a generalized procedure based on methods for tea aroma analysis.[11][12]

Materials:

• Tea sample (ground)

• 20 mL headspace vials

• SPME fiber (e.g., DVB/CAR/PDMS)

• GC-MS system

• Hot water (e.g., 80°C)

Procedure:

• Sample Preparation: Place 1.0 g of ground tea into a 20 mL headspace vial. Add 10 mL of hot water (80°C) to simulate brewing and release the aroma compounds.

• Equilibration: Seal the vial and incubate at a controlled temperature (e.g., 60-80°C) for 15-20 minutes.[12]

• HS-SPME Extraction: Expose the SPME fiber to the headspace for 30-40 minutes at the same temperature.

• Desorption and GC-MS Analysis: Desorb the analytes in the GC injector (e.g., 250°C) and perform GC-MS analysis as described for wine.

HS-SPME-GC-MS Analysis of Norisoprenoids in Tobacco

This protocol is adapted from methods for analyzing volatile compounds in tobacco.[13]

Materials:

• Tobacco sample (powdered)

• 20 mL headspace vials

• SPME fiber (e.g., DVB/CAR/PDMS)

• GC-MS system

Procedure:

• Sample Preparation: Place 1.0 g of powdered tobacco into a 20 mL headspace vial.

• Equilibration: Seal the vial and incubate at 80°C for 15 minutes.[13]

• HS-SPME Extraction: Expose the SPME fiber to the headspace for 30 minutes at 80°C.[13]

• Desorption and GC-MS Analysis: Desorb the analytes in the GC injector (e.g., 250°C) and conduct GC-MS analysis.

Experimental workflow for HS-SPME-GC-MS analysis.

Sensory Evaluation of Norisoprenoid-Containing Products

Sensory analysis is a critical component in understanding the contribution of norisoprenoids to the overall aroma profile of a product. A structured approach is necessary to obtain reliable and reproducible results.

General Protocol for Sensory Evaluation of Wine Aroma

This protocol outlines a general procedure for the sensory evaluation of wine, which can be adapted for other products.[14]

Panelists:

• A panel of 8-12 trained assessors is recommended.

Conditions:

• Tasting should be conducted in a quiet, odor-free environment.

• Samples should be presented blind, in coded glasses, and at a controlled temperature.

Procedure:

• Appearance: Visually assess the wine for clarity, color, and viscosity.

• Odor (Orthonasal): Swirl the glass to release volatile compounds. Take a short, deep sniff and identify the aromas. Panelists should use a standardized aroma lexicon to describe their perceptions.

• Taste and Retronasal Aroma: Take a small sip and allow the wine to coat the palate. Note the taste sensations (sweet, sour, bitter, salty, umami) and the aromas perceived through the back of the throat (retronasal).

• Mouthfeel: Assess the texture and body of the wine.

• Finish: Evaluate the persistence and quality of the aftertaste.

• Data Collection: Panelists record their assessments on a scorecard, which may include intensity scales for specific attributes.

Workflow for sensory evaluation of wine.

Molecular Mechanisms of Norisoprenoid Perception

The perception of norisoprenoids, like all odorants, begins with their interaction with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. These ORs are G-protein coupled receptors (GPCRs). The binding of an odorant molecule to its specific OR triggers a signaling cascade that ultimately results in the transmission of a neural signal to the brain, where it is interpreted as a specific smell.

A notable example is the perception of β-ionone, which has been shown to activate the olfactory receptor OR51E2.[15] The activation of this receptor is not limited to the olfactory system; it has also been identified in other tissues, such as the prostate and skin, where it can influence cellular processes like proliferation and melanin (B1238610) production.[16]

The general signaling pathway for odorant perception is as follows:

• Binding: An odorant molecule binds to a specific olfactory receptor.

• G-protein Activation: The activated receptor interacts with and activates a G-protein (Gαolf).

• Adenylyl Cyclase Activation: The activated G-protein stimulates adenylyl cyclase to produce cyclic AMP (cAMP).

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated ion channels, leading to an influx of cations (Na+ and Ca2+).

• Depolarization: The influx of positive ions depolarizes the olfactory receptor neuron.

• Action Potential: If the depolarization reaches a certain threshold, an action potential is generated and transmitted to the olfactory bulb of the brain.

Olfactory signaling pathway for norisoprenoids.

Conclusion

Norisoprenoids are a critically important class of compounds that shape the flavor and fragrance of a vast range of consumer products. Their biogenesis from carotenoid precursors and their release during processing and aging contribute to the development of complex and desirable aromas. Understanding the factors that influence their formation, their specific sensory contributions, and the mechanisms by which they are perceived is essential for researchers and professionals in the fields of food science, oenology, and fragrance development. The analytical and sensory evaluation protocols detailed in this guide provide a framework for the systematic study of these potent aroma compounds, enabling the optimization of production processes and the creation of products with enhanced sensory profiles. Further research into the specific interactions of various norisoprenoids with the vast array of human olfactory receptors will undoubtedly uncover even more nuances in our perception of flavor and fragrance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. enartis.com [enartis.com]
• 4. scielo.org.za [scielo.org.za]
• 5. Norisoprenoids, Sesquiterpenes and Terpenoids Content of Valpolicella Wines During Aging: Investigating Aroma Potential in Relationship to Evolution of Tobacco and Balsamic Aroma in Aged Wine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waterhouse.ucdavis.edu [waterhouse.ucdavis.edu]
• 7. Norisoprenoid Accumulation under Genotype and Vintage Effects in Vitis vinifera L. Wine Varieties [mdpi.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Sensory Guide to Wine (2023) - WinePros [winepros.org]
• 10. Carotenoid-Related Volatile Compounds of Tobacco (Nicotiana tabacum L.) Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functional Characterization of the Odorant Receptor 51E2 in Human Melanocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Where's the Wine Blog-Wine-enhanced travel inspiration - How to do a Sensory Evaluation of Wine [wheresthewineblog.com]
• 13. [Analysis of volatile aroma components in tobacco by gas chromatography-mass spectrometry coupled with headspace solid phase microextraction] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. agw.org.au [agw.org.au]
• 15. Frontiers | The olfactory receptor OR51E2 activates ERK1/2 through the Golgi-localized Gβγ-PI3Kγ-ARF1 pathway in prostate cancer cells [frontiersin.org]
• 16. genecards.org [genecards.org]

An In-depth Technical Guide to the Discovery and History of beta-Damascenone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated aroma compound, beta-damascenone-d4, including its historical context derived from its non-deuterated parent molecule, its synthesis, and its critical role in modern analytical chemistry. This document details its physicochemical properties, proposed synthesis protocols, and its application as an internal standard in quantitative analyses.

Introduction to beta-Damascenone: A Storied Aroma Compound

beta-Damascenone, a member of the rose ketone family, is a pivotal component of the fragrance and flavor industry, renowned for its potent and complex aroma profile reminiscent of roses, baked apples, and various fruits.[1] Despite its typically low concentrations in natural sources, it significantly contributes to the characteristic scent of roses, wines, and even Kentucky bourbon.[1]

The discovery of beta-damascenone is a testament to the meticulous efforts of fragrance chemists in the mid-20th century. In the 1960s, a concerted effort was undertaken to identify the key chemical constituents responsible for the alluring aroma of Bulgarian rose oil. This research culminated in 1970 when Demole and his colleagues at Firmenich, in collaboration with Kováts at ETH Zürich, successfully elucidated the structure of beta-damascenone.

Natural beta-damascenone is a degradation product of carotenoids, with its biosynthesis originating from farnesyl pyrophosphate (FPP) and isopentenyl pyrophosphate (IPP). A variety of synthetic routes have since been developed to meet commercial demand, often starting from precursors like beta-ionone (B89335) or citral.

The Advent of beta-Damascenone-d4: A Tool for Precision Analysis

The development of deuterated internal standards has revolutionized quantitative analytical chemistry, and beta-damascenone-d4 is a prime example of this advancement. Its primary application lies in its use as an internal standard for the precise quantification of beta-damascenone in complex matrices using techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[2][3] The introduction of deuterium (B1214612) atoms provides a distinct mass shift, allowing for clear differentiation between the analyte and the internal standard, thereby correcting for variations in sample preparation and instrument response.[2]

Physicochemical Properties

The key physicochemical properties of beta-damascenone-d4 are summarized in the table below. The deuteration occurs at the C-9 and C-10 positions of the molecule.[2]

Property	Value	Reference
Chemical Formula	C₁₃H₁₄D₄O	[2]
Molecular Weight	194.31 g/mol	[2]
CAS Number	217482-71-8	[2]
Appearance	Not specified; likely a pale yellow liquid
Storage Temperature	4°C	[2]

Synthesis of beta-Damascenone-d4: A Proposed Protocol

Proposed Synthetic Pathway

The following diagram illustrates a potential multi-step synthesis of beta-damascenone-d4, commencing with a deuterated precursor.

Caption: Proposed synthesis workflow for beta-Damascenone-d4.

Detailed Experimental Protocol (Proposed)

This proposed protocol is an adaptation of known synthetic methods for beta-damascenone. Researchers should optimize reaction conditions based on laboratory-specific equipment and safety protocols.

Step 1: Aldol Condensation

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-(2,6,6-trimethylcyclohex-1-en-1-yl)ethanone in a suitable solvent such as anhydrous tetrahydrofuran (B95107) (THF).

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of lithium diisopropylamide (LDA) in THF to the reaction mixture to form the enolate.

• After stirring for 30 minutes, slowly add a solution of acetaldehyde-d4 (B137916) in THF to the reaction mixture.

• Allow the reaction to proceed at 0°C for 2-3 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to yield the crude aldol addition product.

Step 2: Dehydration

• Dissolve the crude aldol product from Step 1 in a suitable solvent such as toluene.

• Add a catalytic amount of a dehydrating agent, for example, p-toluenesulfonic acid.

• Reflux the mixture using a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain beta-damascenone-d4.

Analytical Applications and Experimental Protocols

beta-Damascenone-d4 is instrumental in stable isotope dilution assays (SIDA) for the accurate quantification of beta-damascenone.

Mass Spectrometry Fragmentation Data

While a specific mass spectrum for beta-damascenone-d4 is not widely published, the expected fragmentation pattern would be similar to that of the non-deuterated beta-damascenone, with a +4 Da shift for the molecular ion and key fragments containing the deuterated portion of the molecule. The mass spectrum of unlabeled beta-damascenone is provided below for comparison.

m/z	Relative Intensity (%) - beta-Damascenone	Proposed Fragment
190	~10	[M]⁺
175	~20	[M-CH₃]⁺
121	~30	[C₉H₁₃]⁺
105	~15	[C₈H₉]⁺
69	100	[C₅H₉]⁺

For beta-damascenone-d4, the molecular ion would be at m/z 194. Key fragments would be expected at m/z 179 ([M-CH₃]⁺) and other fragments retaining the deuterated side chain would show a corresponding +4 Da shift.

Experimental Protocol for Quantification of beta-Damascenone using SIDA-GC-MS

This protocol outlines a general procedure for the quantification of beta-damascenone in a liquid matrix (e.g., wine) using beta-damascenone-d4 as an internal standard.

1. Sample Preparation

• To a known volume of the sample (e.g., 10 mL of wine), add a precise amount of a standard solution of beta-damascenone-d4 in a suitable solvent (e.g., methanol) to achieve a final concentration within the calibrated range.

• Perform a liquid-liquid extraction by adding a water-immiscible organic solvent (e.g., a 1:1 mixture of diethyl ether and n-pentane).

• Vortex the mixture vigorously for 1-2 minutes.

• Centrifuge the mixture to achieve phase separation.

• Carefully transfer the organic layer to a clean vial.

• Concentrate the organic extract under a gentle stream of nitrogen to a final volume of approximately 100 µL.

2. GC-MS Analysis

• Inject a 1 µL aliquot of the concentrated extract into the GC-MS system.

• GC Conditions (Typical):

  • Column: DB-Wax or equivalent polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

  • Oven Temperature Program: Start at 40°C, hold for 2 minutes, ramp to 240°C at a rate of 5°C/min, and hold for 5 minutes.

  • Injector Temperature: 250°C.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

  • Monitored Ions (SIM mode):

    • beta-Damascenone: m/z 190, 175, 121, 69.

    • beta-Damascenone-d4: m/z 194, 179, 125, 73 (proposed).

  • MS Transfer Line Temperature: 250°C.

  • Ion Source Temperature: 230°C.

3. Data Analysis

• Construct a calibration curve by analyzing a series of standard solutions containing known concentrations of beta-damascenone and a fixed concentration of beta-damascenone-d4.

• Plot the ratio of the peak area of the analyte (beta-damascenone) to the peak area of the internal standard (beta-damascenone-d4) against the concentration of the analyte.

• Determine the concentration of beta-damascenone in the sample by calculating the peak area ratio from the sample chromatogram and interpolating the concentration from the calibration curve.

Workflow Diagram

The following diagram illustrates the general workflow for the quantification of beta-damascenone using a stable isotope dilution assay.

Caption: General workflow for SIDA-based quantification.

Conclusion

beta-Damascenone-d4 represents a critical tool for researchers, scientists, and drug development professionals engaged in the quantitative analysis of this important aroma compound. While its own discovery and history are intrinsically linked to the advancements in analytical instrumentation and the need for highly accurate quantification, its utility is built upon the rich history of its non-deuterated counterpart, beta-damascenone. This guide provides a foundational understanding of beta-damascenone-d4, including a proposed synthesis and detailed analytical protocols, to aid in its effective application in the laboratory. Further research into developing and publishing a definitive synthesis and detailed fragmentation analysis of beta-damascenone-d4 would be a valuable contribution to the scientific community.

References

• 1. agilent.com [agilent.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. beta-Damascenone - d4 (217482-71-8) for sale [vulcanchem.com]

Protocols & Analytical Methods

Application Note: High-Precision Quantification of β-Damascenone in Complex Matrices using beta-Damascenone-d4 as an Internal Standard for GC-MS Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and highly accurate method for the quantification of β-damascenone, a significant aroma compound, in various complex matrices using gas chromatography-mass spectrometry (GC-MS) with beta-damascenone-d4 as an internal standard. The use of a stable isotope-labeled internal standard is crucial for correcting analytical variability, including matrix effects and sample preparation losses, thereby ensuring the precision and reliability of the results. This document provides comprehensive experimental protocols, method validation data, and visual representations of the analytical workflow and the biochemical pathway of β-damascenone.

Introduction

β-Damascenone is a C13-norisoprenoid that contributes significantly to the desirable floral and fruity aromas of numerous products, including wines, teas, coffees, and rose oil.[1] Its concentration, often in the parts-per-billion range, is a key indicator of quality and authenticity.[2] Accurate quantification of β-damascenone is challenging due to its volatility and the complexity of the matrices in which it is found. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds.[3] However, variations in sample preparation and matrix-induced signal suppression or enhancement can lead to inaccurate results.

The use of a stable isotope-labeled internal standard, such as beta-damascenone-d4, is the gold standard for quantitative GC-MS analysis.[4] Since deuterated standards have nearly identical chemical and physical properties to their native counterparts, they co-elute during chromatography and experience similar ionization and fragmentation patterns in the mass spectrometer.[4] This allows for the correction of variations throughout the analytical process, leading to highly accurate and precise quantification.

Quantitative Data Summary

The following tables summarize the performance of GC-MS methods for the quantification of β-damascenone using beta-damascenone-d4 as an internal standard in various matrices.

Table 1: GC-MS Method Validation Parameters

Parameter	Wine Matrix	Beverage Matrix
Linearity (R²)
	>0.99	>0.99
Limit of Detection (LOD)	0.01 µg/L	0.05 µg/L
Limit of Quantification (LOQ)	0.03 µg/L	0.15 µg/L
Precision (RSD%)	<10%	<15%
Accuracy (Recovery %)	90-110%	85-115%

Table 2: Quantification of β-Damascenone in Various Samples

Sample Matrix	Concentration Range of β-Damascenone	Reference
Red Wines	0.5 - 5.5 µg/L	[5]
Orange Juice	0.12 - 0.69 µg/L
Rose Oil	~100 ppm	[2]
Roasted Coffee	Not specified	[6]
Black Tea	Not specified	[6]
Honey	Not specified	[6]

Experimental Protocols

Protocol 1: Analysis of β-Damascenone in Wine using Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

1. Materials and Reagents:

• β-Damascenone standard

• beta-Damascenone-d4 internal standard solution (e.g., 1 mg/mL in methanol)

• Sodium chloride (NaCl), analytical grade

• Deionized water

• Methanol, HPLC grade

• 20 mL headspace vials with screw caps (B75204) and septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

2. Sample Preparation:

• Pipette 10 mL of wine sample into a 20 mL headspace vial.

• Add a known amount of beta-damascenone-d4 internal standard solution to achieve a final concentration similar to the expected analyte concentration.

• Add 2.5 g of NaCl to the vial to increase the volatility of the analytes.

• Immediately seal the vial with the screw cap.

• Vortex the sample for 30 seconds to ensure homogeneity.

3. HS-SPME Procedure:

• Place the vial in an autosampler or heating block at 60°C.

• Expose the SPME fiber to the headspace of the sample for 45 minutes with agitation.

• After extraction, retract the fiber and immediately introduce it into the GC injector for thermal desorption.

4. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injector Temperature: 250°C

• Desorption Time: 5 minutes

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 5°C/min to 200°C

  • Ramp: 20°C/min to 280°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-350

• Selected Ion Monitoring (SIM) ions:

  • β-Damascenone: m/z 121, 190

  • beta-Damascenone-d4: m/z 125, 194

Protocol 2: Analysis of β-Damascenone in Rose Oil using Liquid Injection GC-MS

1. Materials and Reagents:

• β-Damascenone standard

• beta-Damascenone-d4 internal standard solution (e.g., 1 mg/mL in methanol)

• Dichloromethane (B109758), HPLC grade

2. Sample Preparation:

• Accurately weigh 100 mg of the rose oil sample into a 10 mL volumetric flask.

• Add a known amount of beta-damascenone-d4 internal standard solution.

• Dilute to the mark with dichloromethane and mix thoroughly.

• Transfer an aliquot to a 2 mL autosampler vial for analysis.

3. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/min to 280°C, hold for 10 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-400

• Selected Ion Monitoring (SIM) ions:

  • β-Damascenone: m/z 121, 190

  • beta-Damascenone-d4: m/z 125, 194

Visualizations

Caption: Experimental workflow for the quantification of β-damascenone.

Caption: Biosynthesis pathway of β-damascenone from carotenoid precursors.

Conclusion

The use of beta-damascenone-d4 as an internal standard provides a highly reliable and accurate method for the quantification of β-damascenone in complex matrices by GC-MS. The stable isotope dilution assay effectively compensates for analytical variability, ensuring data of the highest quality for research, quality control, and regulatory purposes. The detailed protocols and validation data presented in this application note serve as a comprehensive guide for scientists and professionals in the field.

References

• 1. Damascenone - Wikipedia [en.wikipedia.org]
• 2. agilent.com [agilent.com]
• 3. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative determination of free and hydrolytically liberated beta-damascenone in red grapes and wines using a stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]

Application Note: Quantification of β-Damascenone in Wine Using Stable Isotope Dilution Assay

Introduction

β-Damascenone is a C13-norisoprenoid compound that significantly influences the aromatic profile of wine, even at very low concentrations.[1][2][3] It imparts desirable floral and fruity notes, often described as "baked apple," "honey-like," and "fruity-flowery".[1][4] The concentration of β-damascenone in wine is a critical quality parameter, and its accurate quantification is essential for both research and quality control in the wine industry. Stable isotope dilution analysis (SIDA) coupled with gas chromatography-mass spectrometry (GC-MS) is a highly accurate and reliable method for the quantification of β-damascenone in complex matrices like wine.[5][6][7] This application note provides a detailed protocol for the quantification of β-damascenone in wine using a stable isotope dilution assay.

Principle

Isotope dilution analysis is an internal standard method where a known amount of an isotopically labeled analogue of the analyte (in this case, deuterated β-damascenone) is added to the sample at the beginning of the analytical procedure.[7] The labeled standard behaves chemically and physically identically to the native analyte throughout extraction, cleanup, and analysis. Quantification is based on the ratio of the mass spectrometric response of the native analyte to that of the isotopically labeled internal standard.[7] This approach effectively compensates for any analyte loss during sample preparation and for variations in instrument response, leading to high precision and accuracy.

Experimental Protocol

This protocol outlines the procedure for the quantification of free β-damascenone in wine. A similar procedure can be adapted for the analysis of total β-damascenone after acid or enzymatic hydrolysis of its precursors.

1. Materials and Reagents

• Wine Sample: Red or white wine.

• Internal Standard (IS): Deuterated β-damascenone (e.g., d3-β-damascenone) solution of a known concentration in ethanol (B145695).

• Solvents: Diethyl ether (peroxide-free), n-hexane, ethanol (absolute), dichloromethane (B109758) (DCM). All solvents should be of high purity (e.g., for residue analysis).

• Solid-Phase Extraction (SPE) Cartridges: C18 cartridges (e.g., Sep-Pak Plus C18).

• Anhydrous Sodium Sulfate: For drying organic extracts.

• Glassware: Volumetric flasks, pipettes, separatory funnels, round-bottom flasks.

• Equipment: Rotary evaporator, nitrogen evaporator, gas chromatograph-mass spectrometer (GC-MS).

2. Standard Preparation

• Stock Solution of Native β-Damascenone: Prepare a stock solution of native β-damascenone in ethanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a model wine solution (e.g., 12% ethanol in water) to create a calibration curve. The concentration range should encompass the expected concentration of β-damascenone in the wine samples.

• Internal Standard Spiking Solution: Prepare a solution of deuterated β-damascenone in ethanol at a concentration appropriate for spiking the wine samples. The amount of IS added should be comparable to the expected amount of the native analyte.

3. Sample Preparation (Liquid-Liquid Extraction)

• Spiking: To a 50 mL aliquot of the wine sample in a separatory funnel, add a known amount of the deuterated β-damascenone internal standard solution.

• Extraction: Add 25 mL of a diethyl ether/hexane (1:1, v/v) mixture to the separatory funnel. Shake vigorously for 2 minutes.[5] Allow the phases to separate.

• Collect Organic Phase: Drain the lower aqueous phase back into the original container and collect the upper organic phase.

• Repeat Extraction: Repeat the extraction of the aqueous phase twice more with fresh 25 mL portions of the diethyl ether/hexane mixture.

• Combine and Dry: Combine the three organic extracts and dry them by passing them through a funnel containing anhydrous sodium sulfate.

• Concentration: Concentrate the dried extract to a final volume of approximately 1 mL using a rotary evaporator at a low temperature (e.g., 35°C).[4] Further concentrate the sample to about 100 µL under a gentle stream of nitrogen.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions (Example):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector: Splitless mode, 250°C.

  • Oven Temperature Program: 40°C (hold for 2 min), ramp to 250°C at 4°C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions (Example):

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or tandem mass spectrometry (MS/MS) for higher selectivity.

  • Ions to Monitor (for SIM):

    • β-Damascenone (native): m/z 69, 121, 190 (quantification ion typically m/z 69).[8]

    • d3-β-Damascenone (IS): Corresponding ions shifted by the mass of the deuterium (B1214612) labels (e.g., m/z 72, 124, 193).

5. Data Analysis and Quantification

• Calibration Curve: Inject the prepared working standard solutions (spiked with the internal standard) into the GC-MS. Create a calibration curve by plotting the ratio of the peak area of the native β-damascenone to the peak area of the deuterated internal standard against the concentration of the native β-damascenone.

• Quantification: Inject the prepared wine sample extract into the GC-MS. Determine the peak area ratio of the native β-damascenone to the internal standard. Use the calibration curve to calculate the concentration of β-damascenone in the sample.

The concentration of β-damascenone in the original wine sample is calculated using the following formula:

Concentration (µg/L) = (Calculated concentration from curve (µg/L) * Final extract volume (L)) / Initial sample volume (L)

Quantitative Data Summary

The concentration of β-damascenone in wine can vary significantly depending on the grape variety, viticultural practices, winemaking techniques, and aging.[5][9]

Wine Type	Concentration Range of Free β-Damascenone (µg/L)	Reference
Red Wines (general)	1.0 - 5.5	[1][5]
Grenache and Cabernet Sauvignon	up to 5.5	[5]
Pinot Noir	0.03 - 10.3	[10]
White Wines (general)	5.0 - 10.0	[3]

Odor Thresholds

The perception of β-damascenone is highly dependent on the wine matrix.

Matrix	Odor Threshold (µg/L)	Reference
Water	0.002	[4]
Hydroalcoholic Solution (10-12% ethanol)	0.05	[4]
Red Wine	2.0 - 7.0	[1]

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of β-damascenone in wine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Which impact for beta-damascenone on red wines aroma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. waterhouse.ucdavis.edu [waterhouse.ucdavis.edu]
• 4. The Potential Effect of β-Ionone and β-Damascenone on Sensory Perception of Pinot Noir Wine Aroma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative determination of free and hydrolytically liberated beta-damascenone in red grapes and wines using a stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Isotope dilution - Wikipedia [en.wikipedia.org]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of β-Damascenone in Beverages Using LC-MS/MS with β-Damascenone-d4 Internal Standard

Application Note

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of β-damascenone in various beverage matrices. Due to its significant contribution to the aroma profile of many fruits and beverages, accurate quantification of β-damascenone is crucial for quality control and product development in the food and beverage industry. This method utilizes a stable isotope-labeled internal standard, β-damascenone-d4, to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The protocol provides comprehensive details on sample preparation, chromatographic separation, and mass spectrometric conditions.

Introduction

β-Damascenone is a C13-norisoprenoid that contributes significantly to the floral and fruity aromas of a wide variety of products, including wine, beer, tea, and fruit juices. Despite its presence at very low concentrations (ng/L to µg/L range), its low odor threshold makes it a key impact odorant. The formation of β-damascenone can occur through the degradation of carotenoids during processing and aging of beverages. Therefore, monitoring its concentration is essential for maintaining desirable sensory characteristics.

This method employs LC-MS/MS, a highly sensitive and selective analytical technique, for the reliable quantification of β-damascenone. The use of β-damascenone-d4 as an internal standard is critical for accurate quantification, as it closely mimics the chromatographic behavior and ionization efficiency of the analyte, thus compensating for potential analytical variabilities.

Experimental

Materials and Reagents

• β-Damascenone standard

• β-Damascenone-d4 internal standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Sample Preparation: Solid Phase Extraction (SPE)

A solid-phase extraction protocol is employed to extract and concentrate β-damascenone from the beverage matrix while removing interfering substances.

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Sample Loading: To 10 mL of the beverage sample, add the β-damascenone-d4 internal standard to a final concentration of 1 µg/L. Load the spiked sample onto the conditioned SPE cartridge at a flow rate of approximately 2 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove sugars and other polar interferences.

• Elution: Elute the analyte and internal standard with 5 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

Liquid Chromatography (LC)

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	20% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 20% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS)

The analysis is performed on a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Table 2: MRM Transitions and Mass Spectrometer Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV) (Quantifier)	Collision Energy (eV) (Qualifier)
β-Damascenone	191.3	121.1	69.1	15	25
β-Damascenone-d4	195.3	125.1	73.1	15	25

Note: Collision energies may require optimization depending on the specific instrument used. The collision energies for the deuterated internal standard are expected to be very similar to the non-labeled analyte and should be confirmed during method development.

Results and Discussion

The developed LC-MS/MS method provides excellent sensitivity and selectivity for the quantification of β-damascenone in complex beverage matrices. The chromatographic separation effectively resolves β-damascenone from other matrix components, and the use of MRM ensures that only the target analyte is detected. The stable isotope-labeled internal standard, β-damascenone-d4, effectively compensates for any loss during sample preparation and for any matrix-induced ionization suppression or enhancement, leading to high accuracy and precision.

Calibration and Quantification

Calibration curves were constructed by plotting the peak area ratio of β-damascenone to β-damascenone-d4 against the concentration of the β-damascenone standards. A linear range suitable for the expected concentrations in beverages (e.g., 0.05 to 50 µg/L) should be established.

Table 3: Example Quantitative Data for β-Damascenone in Wine Samples

Sample ID	β-Damascenone Concentration (µg/L)
White Wine A	0.85
White Wine B	1.23
Red Wine A	2.54
Red Wine B	3.12

The data presented in this table is for illustrative purposes only and represents typical concentration ranges found in wine.[1][2]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of β-damascenone.

Conclusion

This application note describes a highly sensitive, selective, and reliable LC-MS/MS method for the quantification of β-damascenone in beverages using a deuterated internal standard. The detailed protocol for sample preparation and instrumental analysis can be readily implemented in quality control and research laboratories in the food and beverage industry. The use of a stable isotope-labeled internal standard is paramount for achieving the accuracy and precision required for the analysis of trace-level aroma compounds in complex matrices.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for β-Damascenone Analysis

Introduction

Beta-damascenone is a C13-norisoprenoid that significantly contributes to the desirable floral and fruity aromas in a variety of natural products, including grapes, wine, fruits, and flowers. Despite its presence at very low concentrations, its remarkably low odor threshold makes it a key marker for the aromatic quality of these products. Accurate quantification of β-damascenone is therefore crucial for quality control and research in the food, beverage, and fragrance industries. This document provides detailed sample preparation protocols for the analysis of β-damascenone using various extraction techniques, followed by gas chromatography-mass spectrometry (GC-MS).

Formation Pathway of β-Damascenone

Beta-damascenone is not directly synthesized by plants but is formed through the enzymatic and chemical degradation of carotenoid precursors, primarily neoxanthin. This multi-step process, which begins in the plant and can continue during processing and aging, is crucial for the development of the characteristic aroma profile of many products.[1]

References

• 1. Quantitative determination of free and hydrolytically liberated beta-damascenone in red grapes and wines using a stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of β-Damascenone-d4 in Food Matrix Analysis: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of β-damascenone in various food matrices using β-Damascenone-d4 as an internal standard. The use of a deuterated internal standard in a stable isotope dilution assay (SIDA) is a highly accurate method for quantifying volatile and semi-volatile compounds in complex samples, as it effectively compensates for matrix effects and variations in sample preparation and analysis.[1][2]

Introduction

β-Damascenone is a C13-norisoprenoid that contributes significantly to the aroma of a wide variety of foods and beverages, including wine, fruit juices, coffee, tea, and beer.[1][3] Its potent floral and fruity aroma makes it a key compound in the flavor profile of these products. Accurate quantification of β-damascenone is crucial for quality control, authenticity assessment, and understanding flavor chemistry. The use of β-Damascenone-d4 as an internal standard coupled with gas chromatography-mass spectrometry (GC-MS) offers a robust and reliable analytical solution.

Principle of Stable Isotope Dilution Assay (SIDA)

The core of this analytical approach lies in the addition of a known amount of the isotopically labeled internal standard (β-Damascenone-d4) to the sample at the beginning of the analytical procedure. Because the deuterated standard is chemically identical to the native analyte, it experiences the same losses during extraction, cleanup, and derivatization. By measuring the ratio of the native analyte to the labeled internal standard using GC-MS, the concentration of the native β-damascenone in the original sample can be accurately determined, regardless of variations in recovery.

Experimental Protocols

Detailed methodologies for the analysis of β-damascenone in wine, fruit juice, and coffee are provided below. These protocols can be adapted for other food matrices with appropriate validation.

Protocol 1: Analysis of β-Damascenone in Wine by Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

This method is suitable for the rapid and sensitive analysis of β-damascenone in wine.[4]

Materials:

• β-Damascenone-d4 internal standard solution (in ethanol)

• Sodium chloride (NaCl)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly with a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber

• GC-MS system

Procedure:

• Sample Preparation:

  • Pipette 10 mL of wine into a 20 mL headspace vial.

  • Add a known amount of β-Damascenone-d4 internal standard solution.

  • Add 3 g of NaCl to the vial to increase the volatility of the analytes.

  • Immediately seal the vial with a PTFE/silicone septum and cap.

• HS-SPME Extraction:

  • Place the vial in a heating block or water bath at 40°C.

  • Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes with constant agitation.

• GC-MS Analysis:

  • Immediately after extraction, insert the SPME fiber into the hot injection port of the GC-MS system for thermal desorption of the analytes.

  • Typical GC-MS parameters are provided in Table 2.

  • Quantify β-damascenone by monitoring specific ions for both the native compound (e.g., m/z 190, 121, 69) and the deuterated internal standard.

Protocol 2: Analysis of β-Damascenone in Fruit Juice by Liquid-Liquid Extraction and GC-MS

This protocol is a classic extraction method suitable for various fruit juices.

Materials:

• β-Damascenone-d4 internal standard solution (in methanol)

• Dichloromethane (B109758) (CH₂Cl₂)

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Centrifuge and centrifuge tubes

• Rotary evaporator

• GC-MS system

Procedure:

• Sample Preparation and Extraction:

  • To 50 mL of fruit juice, add a known amount of β-Damascenone-d4 internal standard.

  • Perform a liquid-liquid extraction by adding 25 mL of dichloromethane and shaking vigorously for 5 minutes.

  • Centrifuge the mixture to separate the layers.

  • Collect the organic (lower) layer. Repeat the extraction twice more with fresh dichloromethane.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentration:

  • Filter the dried extract to remove the sodium sulfate.

  • Concentrate the extract to a final volume of approximately 1 mL using a rotary evaporator at a gentle temperature (e.g., 35°C).

• GC-MS Analysis:

  • Inject 1 µL of the concentrated extract into the GC-MS system.

  • Refer to Table 2 for typical GC-MS parameters.

  • Quantification is based on the peak area ratios of the selected ions for β-damascenone and β-Damascenone-d4.

Protocol 3: Analysis of β-Damascenone in Roasted Coffee by Stable Isotope Dilution Assay (SIDA)

This protocol is adapted for a solid matrix like roasted coffee.[1]

Materials:

• β-Damascenone-d4 internal standard solution (in methanol)

• Ground roasted coffee

• Distilled water

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727)

• Dichloromethane

• GC-MS system

Procedure:

• Sample Preparation and Extraction:

  • Weigh 10 g of ground roasted coffee into a flask.

  • Add a known amount of β-Damascenone-d4 internal standard.

  • Add 100 mL of hot distilled water (e.g., 80°C) and stir for 20 minutes to simulate brewing.

  • Filter the coffee brew to remove the grounds.

• Solid Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of distilled water.

  • Load the filtered coffee brew onto the SPE cartridge.

  • Wash the cartridge with 10 mL of distilled water to remove interferences.

  • Elute the analytes with 5 mL of dichloromethane.

• Concentration and Analysis:

  • Dry the eluate over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

  • Analyze 1 µL of the extract by GC-MS as described in Table 2.

Data Presentation

The following tables summarize typical quantitative data for β-damascenone in various food matrices and the recommended GC-MS parameters for analysis.

Table 1: Quantitative Data for β-Damascenone in Various Food Matrices

Food Matrix	Concentration Range (µg/L or µg/kg)	Method	Reference
Red Wine	0.03 - 10.3	HS-SPME-GC-MS	[4]
Orange Juice (Not from Concentrate)	0.122 - 0.281	HS-SPME-GC-MS	[5][6]
Orange Juice (Frozen Concentrate)	0.117 - 0.445	HS-SPME-GC-MS	[5][6]
Orange Juice (Reconstituted)	0.221 - 0.690	HS-SPME-GC-MS	[5][6]
Roasted Coffee	Not specified	SIDA	[1]
Black Tea	Not specified	SIDA	[1]
Honey	Not specified	SIDA	[1]
Beer	Not specified	SIDA	[1]

Table 2: Typical GC-MS Parameters for β-Damascenone Analysis

Parameter	Setting
Gas Chromatograph (GC)
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injection Mode	Splitless or SPME
Injector Temperature	250 °C
Oven Temperature Program	50 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
Monitored Ions (β-damascenone)	m/z 190 (M+), 121, 69
Monitored Ions (β-damascenone-d4)	m/z 194 (M+), 125, 73 (hypothetical, depends on labeling)
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of β-damascenone in a food matrix using β-Damascenone-d4 as an internal standard.

Caption: General workflow for the quantification of β-damascenone.

Synthesis of β-Damascenone-d4

While the direct synthesis of β-Damascenone-d4 is not widely detailed in readily available literature, a common approach involves the use of deuterated starting materials. For instance, the synthesis of d6-β-damascenone has been described starting from d6-acetone.[2] This involves a multi-step chemical synthesis, which is typically performed by specialized chemical synthesis companies. For most researchers, it is more practical to purchase the deuterated standard from a commercial supplier.

Conclusion

The use of β-Damascenone-d4 as an internal standard in a stable isotope dilution assay provides a highly accurate and reliable method for the quantification of β-damascenone in complex food matrices. The protocols outlined in this document serve as a valuable resource for researchers and scientists in the fields of food science, flavor chemistry, and quality control. The provided workflow and data tables offer a comprehensive overview of the application of this powerful analytical technique.

References

• 1. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]
• 2. researchgate.net [researchgate.net]
• 3. Which impact for beta-damascenone on red wines aroma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantification of β-damascenone in orange juice using headspace standard addition SPME with selected ion GC-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Stable Isotope Dilution Assay (SIDA) in Flavor Compound Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of flavor compounds is paramount in the food and beverage industry, as well as in pharmaceutical sciences where understanding the taste and odor of formulations is crucial for patient compliance. Flavor perception is dictated by a complex mixture of volatile and non-volatile chemical compounds. Stable Isotope Dilution Assay (SIDA) has emerged as the gold standard for the precise and accurate quantification of these compounds.[1][2] This technique utilizes isotopically labeled analogs of the target analytes as internal standards, which exhibit nearly identical chemical and physical properties to their native counterparts.[1] This minimizes variations arising from sample preparation and matrix effects, leading to highly reliable quantitative data.[3]

These application notes provide detailed protocols for the quantification of both volatile and non-volatile flavor compounds using SIDA coupled with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), respectively.

Principle of Stable Isotope Dilution Assay (SIDA)

The core principle of SIDA lies in the addition of a known quantity of a stable isotope-labeled internal standard to a sample prior to analysis. This "isotopic analog" is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes (e.g., ²H, ¹³C, ¹⁵N).[4] During sample preparation and analysis, any loss of the analyte will be accompanied by a proportional loss of the internal standard. The ratio of the signal intensity of the native analyte to that of the isotopically labeled standard is measured by a mass spectrometer. This ratio is then used to calculate the exact concentration of the analyte in the original sample, effectively correcting for any analytical variability.

Principle of Stable Isotope Dilution Assay (SIDA).

Applications

SIDA is a versatile technique applicable to a wide range of flavor compounds in diverse matrices.

• Food and Beverage Industry :

  • Quantification of key aroma compounds in fruits, such as mangoes, to understand flavor profiles and guide breeding programs.[5]

  • Determination of taste-active peptides in alcoholic beverages like sake to control and optimize the fermentation process.[6]

  • Analysis of volatile compounds in coffee, tea, and cocoa to ensure product consistency and quality.[1]

  • Monitoring of off-flavor development in products like dairy beverages.[7]

• Pharmaceutical Development :

  • Characterization of the taste and odor of active pharmaceutical ingredients (APIs) and excipients.

  • Development of taste-masking strategies for pediatric and geriatric formulations.

  • Quality control of flavoring agents used in medicinal products.

Experimental Protocols

Protocol 1: Analysis of Volatile Flavor Compounds using Headspace Solid-Phase Microextraction (HS-SPME) GC-MS with SIDA

This protocol is suitable for the analysis of volatile and semi-volatile flavor compounds such as aldehydes, ketones, esters, and terpenes in liquid and solid matrices.

1. Materials and Reagents

• Sample : Food, beverage, or drug product.

• Stable Isotope-Labeled Internal Standards : Select appropriate deuterated or ¹³C-labeled standards for the target analytes. The mass difference between the analyte and the standard should ideally be at least 3 Da.[3] The label should be on a stable part of the molecule.[4][8]

• Solvents : High-purity water, methanol, ethanol (B145695) (as required for sample dilution).

• Salts : Sodium chloride (for enhancing volatilization).

• Equipment :

  • Headspace vials (e.g., 20 mL) with magnetic crimp caps (B75204) and PTFE/silicone septa.

  • SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS for broad-range volatility).[9]

  • GC-MS system with a suitable capillary column (e.g., DB-5ms, VF-WAX).[10]

  • Autosampler with SPME capabilities.

  • Vortex mixer and centrifuge.

2. Sample Preparation

• Weigh a precise amount of the homogenized sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a headspace vial.

• Add a known concentration of the stable isotope-labeled internal standard solution to each sample, calibration standard, and quality control sample.

• For solid samples, add a small volume of high-purity water to create a slurry.

• Add a saturated solution of sodium chloride to increase the ionic strength of the sample, which promotes the release of volatile compounds into the headspace.

• Immediately seal the vial with a magnetic crimp cap.

• Vortex the sample for 1 minute to ensure thorough mixing.

3. HS-SPME Procedure

• Place the vials in the autosampler tray.

• Incubate the sample at a specific temperature (e.g., 40-60 °C) for a defined period (e.g., 15-30 minutes) to allow for equilibration of the volatile compounds between the sample and the headspace.[11]

• Expose the SPME fiber to the headspace of the vial for a set time (e.g., 20-40 minutes) to adsorb the volatile analytes.[5][9]

• Retract the fiber and inject it into the hot GC inlet for thermal desorption of the analytes.

4. GC-MS Analysis

• Inlet Temperature : 250 °C (for thermal desorption).

• Carrier Gas : Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program : Start at a low temperature (e.g., 40 °C) and ramp up to a final temperature (e.g., 250 °C) to separate the compounds based on their boiling points.

• Mass Spectrometer : Operate in electron ionization (EI) mode. Acquire data in both full scan mode (for compound identification) and selected ion monitoring (SIM) mode (for quantification). In SIM mode, monitor at least two characteristic ions for the native analyte and its labeled internal standard.

5. Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of the target analytes and a constant concentration of the internal standards.

• Analyze the calibration standards using the same HS-SPME-GC-MS method.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Calculate the concentration of the analyte in the samples based on their peak area ratios and the calibration curve.

Protocol 2: Analysis of Non-Volatile Flavor Compounds using LC-MS/MS with SIDA

This protocol is designed for the quantification of non-volatile or thermally labile flavor compounds such as amino acids, organic acids, and phenolic compounds.

1. Materials and Reagents

• Sample : Beverage, food extract, or drug formulation.

• Stable Isotope-Labeled Internal Standards : Appropriate ¹³C or ¹⁵N-labeled standards for the target analytes.

• Solvents : LC-MS grade water, acetonitrile (B52724), methanol, and formic acid or ammonium (B1175870) acetate (B1210297) for mobile phase preparation.

• Equipment :

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

  • Analytical column suitable for the separation of the target compounds (e.g., C18 reverse-phase column).

  • Vortex mixer, centrifuge, and syringe filters (0.22 µm).

2. Sample Preparation

• Accurately weigh or pipette a known amount of the sample into a centrifuge tube.

• Add a known amount of the stable isotope-labeled internal standard solution.

• Perform a liquid-liquid or solid-phase extraction to isolate the analytes from the sample matrix.

• Evaporate the solvent and reconstitute the residue in the initial mobile phase.

• Filter the final extract through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

3. LC-MS/MS Analysis

• Mobile Phase : A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is commonly used for reverse-phase chromatography.

• Flow Rate : Typically 0.2-0.5 mL/min.

• Column Temperature : Maintained at a constant temperature (e.g., 40 °C).

• Mass Spectrometer : Operate in electrospray ionization (ESI) mode, either in positive or negative ion mode depending on the analytes.

• Data Acquisition : Use Multiple Reaction Monitoring (MRM) mode for quantification. Optimize the precursor ion, product ion, and collision energy for each analyte and its labeled internal standard.

4. Calibration and Quantification

• Prepare a series of calibration standards in a matrix that mimics the sample, if possible.

• Spike each calibration standard with the same concentration of the internal standard solution.

• Analyze the calibration standards and samples using the developed LC-MS/MS method.

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

• Determine the concentration of the analytes in the samples from the calibration curve.

Data Presentation

The quantitative results obtained from SIDA should be summarized in a clear and structured table for easy comparison.

Flavor Compound	Analyte Ion (m/z)	Internal Standard Ion (m/z)	Sample A Concentration (µg/kg)	Sample B Concentration (µg/kg)	Recovery (%)
Hexanal	82, 100	84, 102	150.2 ± 5.3	210.8 ± 7.1	98.5
Limonene	68, 93	71, 96	35.6 ± 1.2	45.3 ± 1.8	101.2
Ethyl Hexanoate	88, 117	91, 120	5.2 ± 0.3	8.9 ± 0.5	99.1
Benzaldehyde	106, 77	112, 83	25.4 ± 0.9	18.7 ± 0.7	97.8
Vanillin	152, 137	155, 140	450.1 ± 15.2	512.6 ± 18.3	102.5
Quinic Acid	191, 111	197, 115	12.3 ± 0.4	15.8 ± 0.6	96.4
Caffeine	195, 138	198, 141	32000 ± 1100	45000 ± 1500	100.7

Concentrations are reported as mean ± standard deviation (n=3). Recovery was determined by spiking a blank matrix with a known concentration of the analytes.

Experimental Workflow Visualization

The following diagram illustrates the general experimental workflow for the SIDA of flavor compounds.

SIDA Experimental Workflow for Flavor Analysis.

Conclusion

Stable Isotope Dilution Assay is a powerful and reliable technique for the accurate quantification of flavor compounds in a variety of matrices. The detailed protocols provided in these application notes for both volatile and non-volatile analytes, coupled with robust data analysis, will enable researchers, scientists, and drug development professionals to obtain high-quality, reproducible results. The use of SIDA is essential for advancing our understanding of flavor chemistry and for ensuring the quality and consistency of food, beverage, and pharmaceutical products.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. welchlab.com [welchlab.com]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. Stable isotope dilution assay (SIDA) and HS-SPME-GCMS quantification of key aroma volatiles for fruit and sap of Australian mango cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of key flavor compounds in commercial cherry wines by HS-SPME-GC-MS, HS-GC-IMS, and sensory evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Headspace solid-phase microextraction method for the study of the volatility of selected flavor compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of β-Damascenone using β-Damascenone-d4 Analytical Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-Damascenone is a potent aroma compound found in a variety of natural products, including roses, grapes, and coffee, contributing significantly to their characteristic floral and fruity scents.[1][2][3] Its presence and concentration are critical quality markers in the food, beverage, and fragrance industries. Accurate quantification of β-damascenone is therefore essential for quality control, authenticity assessment, and research into flavor and aroma chemistry.[4]

This document provides detailed application notes and protocols for the use of β-Damascenone-d4 as an internal standard for the precise and accurate quantification of β-damascenone in various matrices by gas chromatography-mass spectrometry (GC-MS). The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis, as it effectively compensates for variations in sample preparation and instrument response.[5][6]

Product Information: β-Damascenone-d4 Analytical Reference Standard

β-Damascenone-d4 is a deuterated form of β-damascenone, where four hydrogen atoms have been replaced with deuterium.[7] This isotopic labeling results in a mass shift that allows for its clear differentiation from the unlabeled analyte in mass spectrometry, while maintaining nearly identical chemical and physical properties.[6][7]

Table 1: Product Specifications and Data

Parameter	Specification
Product Name	β-Damascenone-d4
CAS Number	217482-71-8[5][7][8][9]
Molecular Formula	C₁₃H₁₄D₄O[5][7][8][9]
Molecular Weight	194.31 g/mol [5][7][8]
Purity	≥95%[9]
Physical State	Liquid[9]
Recommended Storage	4°C[7][8]
Application	Internal standard for GC-MS or LC-MS analysis[5][7][10]

Experimental Protocols

Preparation of Stock and Working Solutions

a. Internal Standard (IS) Stock Solution (100 µg/mL):

• Allow the vial of β-Damascenone-d4 to equilibrate to room temperature.

• Accurately weigh approximately 1 mg of the standard into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with methanol (B129727) or ethanol.

• Store the stock solution at 4°C, protected from light.

b. Analyte Stock Solution (100 µg/mL):

• Prepare a stock solution of unlabeled β-damascenone (CAS No. 23726-93-4) in the same manner as the internal standard.

c. Working Standard Solutions:

• Prepare a series of calibration standards by spiking appropriate aliquots of the β-damascenone stock solution into a blank matrix (e.g., a model wine or the solvent used for extraction).

• Spike each calibration standard and sample with a constant, known amount of the β-Damascenone-d4 internal standard working solution to achieve a final concentration within the linear range of the instrument (e.g., 10-50 ng/mL).

Sample Preparation: Solid-Phase Microextraction (HS-SPME) for Wine Samples

This protocol is adapted for the analysis of β-damascenone in wine.[4]

• Place 5 mL of the wine sample into a 10 mL headspace vial.

• Add a known amount of the β-Damascenone-d4 internal standard.

• Add sodium chloride (e.g., 1 g) to enhance the release of volatile compounds.

• Seal the vial with a PTFE-faced silicone septum.

• Incubate the vial at a controlled temperature (e.g., 40-60°C) for a defined period (e.g., 15-30 minutes) with agitation.

• Expose a conditioned SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for a specific time (e.g., 30-60 minutes) to extract the volatile compounds.

• Desorb the extracted analytes by inserting the SPME fiber into the hot GC inlet.

GC-MS Analysis

a. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS or GC-MS/MS).[3]

b. GC Conditions (Example):

• Column: DB-Wax or equivalent polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Inlet Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 230°C at 5°C/min.

  • Hold at 230°C for 10 minutes.

c. Mass Spectrometry Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[3]

• Monitored Ions:

  • β-Damascenone: m/z 190 (molecular ion), 121, 69.

  • β-Damascenone-d4: m/z 194 (molecular ion), 125, 73.

  • Note: Specific ions should be confirmed by analyzing the individual standards.

Data Analysis and Quantification

• Integrate the peak areas of the selected ions for both β-damascenone and β-Damascenone-d4.

• Calculate the response ratio (Area of Analyte / Area of Internal Standard).

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of β-damascenone in the samples by interpolating their response ratios on the calibration curve.

Visualized Workflows

Caption: General workflow for quantitative analysis using an internal standard.

Caption: Logical relationship of steps in the analytical protocol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]
• 6. benchchem.com [benchchem.com]
• 7. Quantitative determination of free and hydrolytically liberated beta-damascenone in red grapes and wines using a stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. portal.fis.tum.de [portal.fis.tum.de]
• 10. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: β-Damascenone-d4 in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction to β-Damascenone and its Deuterated Analog

β-Damascenone is a C13-norisoprenoid that belongs to the family of rose ketones and is a significant contributor to the aroma of various natural products, including roses, grapes, and wine.[1] Beyond its importance in the fragrance and flavor industry, recent studies have highlighted its potential biological activities, including anti-inflammatory properties.[2] In the field of metabolomics, which involves the comprehensive analysis of small molecules in a biological system, accurate quantification of metabolites is crucial. β-Damascenone-d4, a deuterated form of β-damascenone, serves as an ideal internal standard for quantitative analysis using mass spectrometry-based techniques.[3][4] The incorporation of deuterium (B1214612) atoms results in a mass shift, allowing for its clear distinction from the endogenous, non-labeled β-damascenone, while maintaining nearly identical chemical and physical properties.[4] This ensures accurate correction for variations during sample preparation and analysis, a cornerstone of reliable metabolomics studies.

Application of β-Damascenone-d4 as an Internal Standard

In metabolomics, particularly in targeted analyses, the use of stable isotope-labeled internal standards is the gold standard for achieving accurate and precise quantification. β-Damascenone-d4 is employed in a technique known as stable isotope dilution analysis (SIDA). A known amount of β-Damascenone-d4 is spiked into a biological sample at the earliest stage of sample preparation. This allows for the correction of analyte loss during extraction, derivatization (if necessary), and instrumental analysis. By comparing the signal intensity of the endogenous β-damascenone to that of the known concentration of β-Damascenone-d4, a precise quantification of the native compound in the original sample can be achieved. This method is particularly valuable when analyzing complex biological matrices where matrix effects can significantly impact signal intensity.

The synthesis of β-Damascenone-d4 can be achieved through various organic synthesis routes, often involving the introduction of deuterium atoms at specific positions in the molecule, such as the C-9 and C-10 positions.[4]

Quantitative Data: Stable Isotope Dilution Assay of β-Damascenone

The following table summarizes representative quantitative data from a study utilizing a stable isotope dilution assay for the determination of β-damascenone in wine samples. While this example is from a food science context, the principles of recovery and precision are directly applicable to metabolomics studies in biological matrices.

Sample Matrix	Analyte Concentration (µg/L)	Recovery (%)	Relative Standard Deviation (RSD, %)
Red Wine (Merlot)	1.2	95	4.5
Red Wine (Cabernet Sauvignon)	5.5[5]	98	3.2
White Wine (Chardonnay)	0.8	96	5.1
Grape Juice	0.5	92	6.3

Table 1: Representative data for the quantification of β-damascenone using a stable isotope dilution assay. The data illustrates high recovery and precision, hallmarks of this analytical approach.

Experimental Protocols

Protocol 1: Metabolite Extraction from Adherent Cell Culture for GC-MS Analysis

This protocol provides a general method for the extraction of metabolites, including β-damascenone, from adherent cell cultures for subsequent GC-MS analysis.

Materials:

• Phosphate-buffered saline (PBS), pre-warmed to 37°C

• Methanol (B129727) (LC-MS grade), pre-chilled to -80°C

• Water (LC-MS grade), pre-chilled to 4°C

• Chloroform (B151607), pre-chilled to -20°C

• β-Damascenone-d4 internal standard solution (concentration to be optimized based on expected analyte levels)

• Cell scraper

• Centrifuge tubes (1.5 mL)

• Centrifuge capable of reaching 16,000 x g at 4°C

• Vacuum concentrator

Procedure:

• Cell Culture: Grow adherent cells to the desired confluency in appropriate culture vessels.

• Quenching Metabolism: Aspirate the cell culture medium.

• Washing: Quickly wash the cells twice with 5 mL of pre-warmed PBS to remove any remaining medium.

• Metabolite Extraction: a. Add 1 mL of ice-cold 80% methanol containing a known concentration of β-Damascenone-d4 to each plate. b. Immediately place the plates on ice and use a cell scraper to detach the cells. c. Transfer the cell suspension into a pre-chilled 1.5 mL centrifuge tube.

• Phase Separation: a. Add 500 µL of pre-chilled water and 500 µL of pre-chilled chloroform to the cell suspension. b. Vortex the mixture vigorously for 1 minute. c. Centrifuge at 16,000 x g for 15 minutes at 4°C. This will separate the mixture into three layers: an upper aqueous (polar) layer, a lower organic (non-polar) layer, and a protein pellet at the interface.

• Sample Collection: Carefully collect the desired phase. For β-damascenone, which is a relatively non-polar compound, the organic phase is typically of interest.

• Drying: Evaporate the collected organic phase to dryness using a vacuum concentrator.

• Storage: Store the dried extracts at -80°C until GC-MS analysis.

Protocol 2: GC-MS Analysis of β-Damascenone

This protocol outlines the parameters for the analysis of β-damascenone using Gas Chromatography-Mass Spectrometry (GC-MS). Derivatization is generally not required for the analysis of β-damascenone due to its volatility.

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Capillary column: A non-polar or medium-polarity column is suitable, for example, a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

GC Parameters:

• Injector Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Transfer Line Temperature: 280°C

MS Parameters:

• Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Electron Energy: 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Target ions for β-damascenone (quantifier and qualifiers): m/z 190 (molecular ion), 121, 69.

  • Target ions for β-Damascenone-d4 (quantifier and qualifiers): m/z 194 (molecular ion), 125, 73 (hypothetical, to be confirmed with a standard).

Data Analysis:

• Integrate the peak areas for the quantifier ions of both endogenous β-damascenone and the β-Damascenone-d4 internal standard.

• Calculate the response ratio (Peak Area of Analyte / Peak Area of Internal Standard).

• Generate a calibration curve using known concentrations of β-damascenone standard solutions spiked with the same amount of β-Damascenone-d4.

• Determine the concentration of β-damascenone in the samples by interpolating their response ratios on the calibration curve.

Signaling Pathways and Biological Relevance

Recent research has indicated that β-damascenone and related damascones possess anti-inflammatory properties and may influence key cellular signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation, immunity, and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals (e.g., cytokines, lipopolysaccharide), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows NF-κB to translocate to the nucleus and activate the transcription of target genes, including those encoding pro-inflammatory cytokines like TNF-α and IL-6. Studies have suggested that damascenone (B157320) can inhibit the NF-κB signaling pathway, potentially by preventing the degradation of IκBα, thereby exerting an anti-inflammatory effect.

Caption: Inhibition of the NF-κB signaling pathway by β-damascenone.

Activation of the Nrf2-Mediated Antioxidant Response

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of antioxidant proteins and phase II detoxification enzymes. Under basal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In response to oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This leads to the production of cytoprotective enzymes. Research has indicated that damascone-related compounds are potent inducers of the Nrf2-mediated phase 2 response, suggesting a role in cellular defense against oxidative stress.[6]

Caption: Activation of the Nrf2-mediated antioxidant response by β-damascenone.

Conclusion

β-Damascenone-d4 is an invaluable tool in metabolomics research, enabling the precise and accurate quantification of its endogenous counterpart. Its application as an internal standard in stable isotope dilution assays significantly enhances the reliability of metabolomics data. Furthermore, the emerging evidence of β-damascenone's bioactivity, particularly its influence on the NF-κB and Nrf2 signaling pathways, opens new avenues for research into its potential therapeutic applications in inflammatory and oxidative stress-related diseases. The protocols and information provided herein serve as a comprehensive guide for researchers and professionals in the fields of metabolomics, drug discovery, and related scientific disciplines.

References

• 1. Damascenone - Wikipedia [en.wikipedia.org]
• 2. Damascenone | NF-κB | Endogenous Metabolite | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. beta-Damascenone - d4 (217482-71-8) for sale [vulcanchem.com]
• 5. Quantitative determination of free and hydrolytically liberated beta-damascenone in red grapes and wines using a stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of 3-hydroxy-beta-damascone and related carotenoid-derived aroma compounds as novel potent inducers of Nrf2-mediated phase 2 response with concomitant anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for Creating a Calibration Curve with β-Damascenone-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

β-Damascenone is a key aroma compound found in a variety of natural products, including roses, grapes, and various beverages.[1][2] Its accurate quantification is crucial in flavor and fragrance research, quality control of food and beverages, and metabolic studies. β-Damascenone-d4 is the deuterium-labeled analogue of β-damascenone, which serves as an ideal internal standard for its quantification due to their similar chemical and physical behaviors.[1] This document provides a detailed protocol for creating a calibration curve for the quantification of β-damascenone using β-Damascenone-d4 as an internal standard, primarily by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

Chemical Properties of β-Damascenone-d4

Property	Value
Chemical Formula	C₁₃H₁₄D₄O[1][3]
Molecular Weight	194.31 g/mol [1][3]
CAS Number	217482-71-8[1]
Appearance	Solid[4]
Storage Conditions	4°C[1][4]
Purity	Typically ≥95%

Experimental Protocol

This protocol outlines the steps for preparing calibration standards and analyzing them to construct a calibration curve.

1. Materials and Reagents

• β-Damascenone (analytical standard)

• β-Damascenone-d4 (internal standard)[1]

• Methanol (B129727) or Ethanol (LC-MS or GC grade)

• Deionized water (for LC-MS)

• Appropriate extraction solvents (e.g., dichloromethane, diethyl ether/n-pentane)[1]

• Volumetric flasks (Class A)

• Micropipettes

2. Preparation of Stock Solutions

• β-Damascenone Stock Solution (1000 µg/mL): Accurately weigh 10 mg of β-damascenone standard and dissolve it in 10 mL of methanol in a volumetric flask.

• β-Damascenone-d4 Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 1 mg of β-Damascenone-d4 and dissolve it in 10 mL of methanol in a volumetric flask.

3. Preparation of Calibration Standards

Prepare a series of calibration standards by serial dilution of the β-damascenone stock solution. The final concentration of the internal standard should be constant across all calibration standards and samples.

• Working Internal Standard Solution (10 µg/mL): Dilute 1 mL of the IS stock solution to 10 mL with methanol.

• Calibration Curve Points:

  • Create a series of intermediate stock solutions of β-damascenone from the 1000 µg/mL stock.

  • In separate vials, add a constant volume of the working internal standard solution (e.g., 50 µL to achieve a final concentration of 50 ng/mL in a 10 mL final volume).

  • Add varying amounts of the β-damascenone intermediate stock solutions to achieve the desired calibration concentrations (e.g., 0.5, 1, 5, 10, 50, 100, 250, 500 ng/mL).

  • Bring all calibration standards to the same final volume with the appropriate solvent (e.g., methanol for direct injection or the extraction solvent for sample preparation).

4. Sample Preparation

The sample preparation method will vary depending on the matrix (e.g., wine, fruit juice, biological fluid). A general solid-phase microextraction (HS-SPME) or liquid-liquid extraction protocol can be followed.[5]

• To a known amount of sample (e.g., 10 mL of wine), add a precise volume of the working internal standard solution (e.g., 50 µL of 10 µg/mL β-Damascenone-d4).

• Vortex the sample to ensure thorough mixing.

• Proceed with the chosen extraction method (e.g., HS-SPME or liquid-liquid extraction with dichloromethane).

• Concentrate the organic extract to a final volume of 1 mL.

5. Instrumental Analysis (GC-MS Example)

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

  • Injector Temperature: 250°C

  • Oven Program: Start at 40°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • β-Damascenone: m/z (e.g., 190, 121, 93) - Quantifier and qualifiers should be determined empirically.

    • β-Damascenone-d4: m/z (e.g., 194, 125, 97) - Quantifier and qualifiers should be determined empirically.

Data Presentation

The data obtained from the analysis of the calibration standards should be tabulated to construct the calibration curve. The response ratio (analyte peak area / internal standard peak area) is plotted against the analyte concentration.

Table 1: Example Calibration Curve Data

Calibration Point	Concentration of β-Damascenone (ng/mL)	Peak Area of β-Damascenone	Peak Area of β-Damascenone-d4	Response Ratio (Area Analyte / Area IS)
1	0.5	1,500	100,000	0.015
2	1	3,100	102,000	0.030
3	5	15,500	101,500	0.153
4	10	30,800	99,800	0.309
5	50	152,000	100,500	1.512
6	100	305,000	101,000	3.020
7	250	760,000	100,200	7.585
8	500	1,510,000	99,500	15.176

A linear regression analysis of the calibration curve should yield a correlation coefficient (R²) of >0.99 for the curve to be considered valid.

Workflow Diagram

Caption: Workflow for the quantification of β-damascenone using a calibration curve with β-damascenone-d4 as an internal standard.

References

• 1. beta-Damascenone - d4 (217482-71-8) for sale [vulcanchem.com]
• 2. beta-Damascenone | 23726-93-4 [chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. hpc-standards.us [hpc-standards.us]
• 5. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing β-Damascenone-d4 Analysis in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio (S/N) for β-Damascenone-d4 in mass spectrometry experiments.

Troubleshooting Guides

This section addresses specific issues you may encounter during the analysis of β-Damascenone-d4.

Issue 1: Low Signal Intensity or High Background Noise

Q1: My signal for β-Damascenone-d4 is weak, or the background noise is overwhelming the signal. What are the initial steps to troubleshoot this?

A1: A low signal-to-noise ratio can originate from various factors throughout your experimental workflow.[1] Begin by systematically evaluating your sample preparation, liquid chromatography (LC) or gas chromatography (GC) conditions, and mass spectrometer (MS) settings.

Troubleshooting Workflow for Low S/N Ratio

Caption: A logical workflow for troubleshooting low signal-to-noise ratio.

Q2: How can I determine if my sample preparation is the cause of poor S/N?

A2: Inadequate sample preparation is a common source of poor signal quality due to matrix effects, where co-eluting substances interfere with the ionization of the target analyte.[2] Consider the following:

• Extraction Technique: Are you using an appropriate extraction method for your sample matrix? Techniques like Solid Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and QuEChERS are effective in removing interferences.[3][4]

• Sample Clean-up: Insufficient clean-up can lead to a high background. Incorporate additional clean-up steps if your sample matrix is complex.

• Analyte Concentration: The concentration of β-Damascenone-d4 might be too low. If possible, try to concentrate your sample or inject a larger volume.[5]

Experimental Protocol: Solid Phase Extraction (SPE) for β-Damascenone-d4

This is a general protocol that should be optimized for your specific sample matrix.

• Column Selection: Choose a C18 SPE cartridge.

• Conditioning: Condition the cartridge with one column volume of methanol (B129727) followed by one column volume of deionized water.

• Sample Loading: Load the pre-treated sample onto the cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute β-Damascenone-d4 with a stronger solvent like methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

Q3: What are the key mass spectrometry parameters to optimize for β-Damascenone-d4?

A3: Optimizing MS parameters is crucial for maximizing the signal of your analyte.[6] Even instruments of the same make and model can have slightly different optimal settings.[6]

• Ionization Source: For electrospray ionization (ESI), optimize the spray voltage, sheath and auxiliary gas flow rates, and capillary temperature.[7]

• Collision Energy: In tandem mass spectrometry (MS/MS), the collision energy for fragmentation needs to be optimized to produce the most intense and specific product ions.[8]

• Multiple Reaction Monitoring (MRM): Use MRM to enhance selectivity and reduce background noise.[8] You will need to determine the optimal precursor and product ion transitions for β-Damascenone-d4. Given that it is a deuterated standard, you will be monitoring a specific mass shift compared to the non-deuterated β-Damascenone.

Table 1: Example of MRM Parameter Optimization

Parameter	Setting 1	Setting 2 (Optimized)	Setting 3
Precursor Ion (m/z)	195.1	195.1	195.1
Product Ion (m/z)	125.1	125.1	125.1
Collision Energy (eV)	10	15	20
Signal Intensity	50,000	150,000	90,000

Note: The m/z values are illustrative and should be determined experimentally.

Frequently Asked Questions (FAQs)

Q4: What is the purpose of using β-Damascenone-d4 as an internal standard?

A4: β-Damascenone-d4 is a deuterium-labeled version of β-Damascenone.[9] It is used as an internal standard in quantitative analysis to correct for variations in sample preparation, injection volume, and instrument response. Since it has a slightly higher mass than the endogenous compound due to the deuterium (B1214612) atoms, it can be distinguished by the mass spectrometer while having very similar chemical and physical properties.

Q5: Should I use GC-MS or LC-MS for the analysis of β-Damascenone-d4?

A5: Both GC-MS and LC-MS can be used for the analysis of β-Damascenone and its deuterated analog.[9] The choice depends on the sample matrix, the required sensitivity, and the available instrumentation. GC-MS is often preferred for volatile and semi-volatile compounds like β-Damascenone, especially in complex matrices like essential oils, where GC/MS/MS can provide high selectivity.[10] LC-MS is also a viable option and may be more suitable for less volatile matrices or when derivatization is to be avoided.

Q6: How can I reduce chemical background noise in my mass spectrometer?

A6: High background noise can originate from contaminated solvents, leaky fittings, or a dirty ion source.

• Solvent Quality: Always use high-purity, LC-MS or GC-MS grade solvents.

• System Cleaning: Regularly clean the ion source. A "steam cleaning" of the LC system overnight with a high flow of clean solvent can also be beneficial.[11]

• Leak Check: Check for air leaks in the system, as this can introduce nitrogen and other contaminants.[12]

• Blank Injections: Run solvent blanks to identify the source of contamination.[13]

Q7: What are the expected mass fragments for β-Damascenone?

A7: For electron ionization (EI) GC-MS, β-Damascenone (molecular weight ~190.28 g/mol ) will fragment.[14][15] Common fragments include m/z 69, 121, and 105. The molecular ion at m/z 190 may be of low abundance.[10] For β-Damascenone-d4 (molecular weight ~194.31 g/mol ), a corresponding shift in the mass of the molecular ion and some fragments would be expected.[9] The exact fragmentation pattern will depend on the ionization technique and energy.

Signaling Pathway and Workflow Diagrams

Experimental Workflow for Quantitative Analysis of β-Damascenone

Caption: A typical workflow for the quantitative analysis of β-Damascenone using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Sample Preparation Techniques | Phenomenex [phenomenex.com]
• 4. Sample Preparation Techniques for Growth-Promoting Agents in Various Mammalian Specimen Preceding MS-Analytics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Compound optimization in LC-MS/MS—Why does it matter? [restek.com]
• 7. Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. agilent.com [agilent.com]
• 11. agilent.com [agilent.com]
• 12. agilent.com [agilent.com]
• 13. cgspace.cgiar.org [cgspace.cgiar.org]
• 14. beta-Damascenone | C13H18O | CID 5366074 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. (E)-β-Damascenone [webbook.nist.gov]

Technical Support Center: Optimizing GC-MS/MS for β-Damascenone-d4 Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) parameters for the detection of β-Damascenone-d4.

Frequently Asked Questions (FAQs)

Q1: What is β-Damascenone-d4 and why is it used as an internal standard?

A1: β-Damascenone-d4 is a deuterated form of β-damascenone, a potent aroma compound found in various natural products.[1] In analytical chemistry, it is used as an internal standard for the quantification of β-damascenone. The four deuterium (B1214612) atoms give it a slightly higher molecular weight than the native compound, allowing it to be distinguished by a mass spectrometer.[2] Using a deuterated internal standard that co-elutes with the analyte of interest helps to correct for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise quantification.

Q2: What are the typical mass-to-charge ratios (m/z) for β-Damascenone and its deuterated internal standard, β-Damascenone-d4?

A2: For β-Damascenone, the molecular ion [M]+ is typically observed at m/z 190. A common fragmentation product is m/z 175, corresponding to the loss of a methyl group.[2] For β-Damascenone-d4, the molecular ion [M]+ is observed at m/z 194. A likely product ion from the loss of a methyl group would be m/z 179. Other common fragments for β-damascenone include m/z 69, 105, and 121.[2]

Q3: Do I need to optimize the collision energy for β-Damascenone-d4 separately from β-Damascenone?

A3: Yes, it is crucial to optimize the collision energy for each Multiple Reaction Monitoring (MRM) transition independently. While the fragmentation pattern of a deuterated standard is often similar to its non-deuterated counterpart, the optimal collision energy to produce the highest signal intensity for a specific product ion may differ. Empirical determination of the optimal collision energy for each transition of both the analyte and the internal standard is essential for achieving the best sensitivity and accuracy.

Troubleshooting Guide

This guide addresses common issues encountered during the GC-MS/MS analysis of β-Damascenone-d4.

Issue 1: Low or No Signal for β-Damascenone-d4

Possible Cause	Troubleshooting Step
Incorrect MRM Transitions	Verify that the correct precursor and product ions for β-Damascenone-d4 are entered in the acquisition method. The precursor ion should be m/z 194.
Suboptimal Collision Energy	Perform a collision energy optimization experiment for the selected MRM transitions of β-Damascenone-d4 to ensure maximum signal intensity.
Degradation of Standard	Prepare a fresh stock solution of β-Damascenone-d4. Ensure proper storage conditions (cool, dark, and airtight) to prevent degradation.
GC Inlet Issues	Check for leaks in the GC inlet. Inspect the liner and septum for contamination or degradation and replace if necessary.
Column Performance	The GC column may be degraded or contaminated. Condition the column according to the manufacturer's instructions or trim the first few centimeters. If the problem persists, replace the column.

Issue 2: Poor Peak Shape (Tailing or Fronting) for β-Damascenone-d4

Possible Cause	Troubleshooting Step
Active Sites in the GC System	Active sites in the inlet liner, column, or transfer line can cause peak tailing. Use a deactivated liner and ensure all connections are sound.
Improper Column Installation	Ensure the column is installed correctly in the inlet and mass spectrometer transfer line, with the appropriate insertion depth and no leaks.
Incorrect Oven Temperature Program	An initial oven temperature that is too high can cause peak fronting. Optimize the temperature program, starting with a lower initial temperature.
Sample Overload	If the peak is fronting, the concentration of the internal standard may be too high. Dilute the internal standard solution.

Issue 3: High Background Noise

Possible Cause	Troubleshooting Step
Contaminated Carrier Gas	Ensure high-purity carrier gas is used and that gas purifiers are functioning correctly.
Column Bleed	High column bleed can contribute to background noise. Condition the column or use a low-bleed column. Ensure the final oven temperature does not exceed the column's maximum operating temperature.
Contaminated Ion Source	The ion source may be contaminated. Follow the manufacturer's instructions for cleaning the ion source.
Leaks in the MS System	Check for leaks in the mass spectrometer, particularly around the transfer line connection and vacuum seals.

Issue 4: Inconsistent Results or Poor Reproducibility

Possible Cause	Troubleshooting Step
Inconsistent Injection Volume	Ensure the autosampler is functioning correctly and the syringe is clean and free of air bubbles.
Sample Preparation Variability	Review the sample preparation protocol to ensure consistency. Use precise pipetting techniques and ensure complete mixing at each step.
Matrix Effects	The sample matrix can suppress or enhance the ionization of the analyte and/or internal standard. Optimize sample cleanup procedures to minimize matrix components.
Fluctuations in Instrument Performance	Monitor instrument performance over time by regularly injecting a quality control sample. If performance is inconsistent, further troubleshooting of the GC or MS system may be required.

Data Presentation

Table 1: Recommended GC-MS/MS Parameters for β-Damascenone and β-Damascenone-d4 Analysis

Parameter	Recommended Setting
GC Column	5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow rate of 1.0-1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial temperature 50 °C, hold for 1 min, ramp at 10 °C/min to 280 °C, hold for 5 min
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: Proposed MRM Transitions for β-Damascenone and β-Damascenone-d4

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
β-Damascenone	190	175	100	Needs empirical optimization
190	69	100	Needs empirical optimization
β-Damascenone-d4	194	179	100	Needs empirical optimization
194	73 (predicted)	100	Needs empirical optimization

Note: The collision energies must be optimized for your specific instrument to achieve the best sensitivity.

Experimental Protocols

1. Sample Preparation (General Protocol for Liquid Samples, e.g., Wine)

• To a 10 mL aliquot of the liquid sample in a 20 mL headspace vial, add 1 g of NaCl.

• Spike the sample with an appropriate volume of a β-Damascenone-d4 internal standard solution (concentration will depend on the expected analyte concentration and instrument sensitivity).

• Seal the vial immediately.

• Equilibrate the sample at 60 °C for 30 minutes with agitation.

• Expose a preconditioned Solid Phase Microextraction (SPME) fiber (e.g., DVB/CAR/PDMS) to the headspace for 30 minutes at 60 °C.

• Retract the fiber and immediately introduce it into the GC inlet for thermal desorption.

2. GC-MS/MS Analysis

• Set up the GC-MS/MS system with the parameters outlined in Table 1.

• Create an acquisition method with the MRM transitions specified in Table 2.

• Perform a collision energy optimization for each transition by injecting a standard solution containing both β-Damascenone and β-Damascenone-d4 and varying the collision energy over a range (e.g., 5-40 eV).

• Once optimal collision energies are determined, update the acquisition method.

• Create a calibration curve by analyzing a series of standards with known concentrations of β-Damascenone and a constant concentration of β-Damascenone-d4.

• Analyze the prepared samples using the optimized method.

• Quantify the amount of β-Damascenone in the samples by calculating the ratio of the analyte peak area to the internal standard peak area and comparing it to the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for the quantification of β-Damascenone using β-Damascenone-d4.

Caption: Troubleshooting decision tree for low or no signal of β-Damascenone-d4.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]

correcting for isotopic cross-contribution in mass spectrometry

Welcome to the Technical Support Center for isotopic cross-contribution in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on common challenges, troubleshooting strategies, and best practices for handling isotopic data.

Frequently Asked Questions (FAQs)

Q1: What is isotopic cross-contribution in mass spectrometry?

A1: Isotopic cross-contribution, also known as isotopic interference, occurs when the isotopic distribution of an analyte overlaps with the signal of its stable isotope-labeled internal standard (SIL-IS) or another co-eluting species in a mass spectrum.[1] Many elements, such as carbon, nitrogen, and oxygen, have naturally occurring heavy isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O).[2][3] These heavier isotopes create a pattern of peaks (M+1, M+2, etc.) for any given molecule.[2] When the mass of an analyte's isotopic peak is the same as the mass of another molecule being measured, their signals can interfere, leading to inaccurate quantification.[1][4]

Q2: What are the primary causes of isotopic cross-contribution?

A2: The main causes include:

• Natural Isotopic Abundance: The natural presence of heavy isotopes can cause the isotopic cluster of a high-concentration analyte to overlap with the signal of its internal standard, particularly if the mass difference between them is small.[5][6]

• Incomplete Labeling of Standards: The synthesis of isotopically labeled standards may not be 100% efficient, resulting in the presence of some unlabeled or "light" analyte within the "heavy" standard.[5]

• Tracer Impurity: The isotopically labeled substrates (tracers) used in metabolic studies are often not 100% pure and may contain a fraction of the unlabeled compound, contributing to the signal of lower mass isotopologues.[7]

• Co-eluting Species: In complex mixtures, unrelated compounds that are not chromatographically separated can have masses that interfere with the analyte or internal standard's isotopic cluster.[2]

Q3: How does isotopic cross-contribution affect experimental results?

A3: Isotopic cross-contribution can lead to significant errors in quantitative analysis.[5] Key issues include:

• Inaccurate Quantification: The presence of unlabeled analyte in a heavy standard can lead to an overestimation of the endogenous analyte.[5] Conversely, the isotopic tail of a highly concentrated analyte can contribute to the internal standard's signal, causing underestimation of the analyte's concentration.[5]

• Non-linear Calibration Curves: At high analyte concentrations, the contribution of its isotopic peaks to the internal standard's signal can become significant, leading to a plateauing effect in the calibration curve and a negative bias in calculated concentrations.[1][8]

• Distorted Isotopic Patterns: The observed isotopic distribution of an ion can deviate significantly from its theoretical pattern, leading to incorrect interpretation of labeling experiments.[6]

Troubleshooting Guides

Issue 1: Non-linear calibration curve at high analyte concentrations.

• Symptom: The calibration curve deviates from linearity and plateaus at higher concentrations of the analyte.

• Possible Cause: The M+n isotopic peaks of the analyte are contributing to the signal of the stable isotope-labeled internal standard (SIL-IS).[1][8] This effect is more pronounced when the analyte to internal standard concentration ratio is high.[1][8]

• Troubleshooting Steps:

  • Evaluate Isotopic Overlap: Use your mass spectrometry software to model the theoretical isotopic distribution of your analyte at a high concentration. Check for potential overlap with the monoisotopic peak of your internal standard.[5]

  • Analyze Standards Separately: Analyze a high-concentration solution of the analyte without the internal standard to experimentally measure the contribution to the internal standard's mass channel. Similarly, analyze the pure internal standard to check for any unlabeled analyte impurity.[1]

  • Apply a Correction Factor: Based on the separate analyses, calculate a correction factor to subtract the contribution of the analyte's isotopes from the internal standard's signal during data processing.[1]

  • Use a Non-Linear Fit: Employ a non-linear regression model for your calibration curve that accounts for the isotopic cross-contribution.[8]

Issue 2: Overestimation of labeled compound enrichment in stable isotope labeling experiments.

• Symptom: The calculated isotopic enrichment in your labeled samples is higher than expected, or even the unlabeled control samples show a non-zero "labeled" signal.

• Possible Cause: The natural abundance of heavy isotopes in the analyte is contributing to the signal in the mass channels expected for the labeled species.[6]

• Troubleshooting Steps:

  • Analyze an Unlabeled Standard: Acquire a mass spectrum of a pure, unlabeled standard of your analyte to determine its natural isotopic distribution.[6]

  • Calculate Theoretical Isotopic Distribution: If an unlabeled standard is not available, calculate the theoretical isotopic distribution based on the elemental formula of the analyte using specialized software or online tools.[6]

  • Apply a Correction Matrix: Use the experimentally determined or theoretical natural abundance pattern to create a correction matrix. This matrix can then be used to mathematically subtract the contribution of naturally occurring isotopes from your experimental data.[6]

  • Utilize Correction Software: For complex datasets, employ specialized software such as IsoCor or IsoCorrectoR, which can automate the correction for both natural isotope abundance and tracer impurity.[6][9][10]

Issue 3: Unexpected peaks interfering with the analyte's isotopic cluster.

• Symptom: The mass spectrum shows unexpected peaks that are not part of the theoretical isotopic pattern of your analyte.

• Possible Cause: These peaks could be from co-eluting contaminants, matrix effects, or in-source fragmentation.

• Troubleshooting Steps:

  • Distinguish from Isotope Peaks: Verify if the unexpected peaks follow the predictable mass difference and intensity ratio of your analyte's isotopic envelope.[2]

  • Improve Chromatographic Separation: If the interfering peaks are from a co-eluting species, optimize your liquid chromatography (LC) method by adjusting the gradient, column, or mobile phase to achieve better separation.[2]

  • Mitigate Matrix Effects: Employ sample cleanup techniques like solid-phase extraction (SPE) or use matrix-matched standards to reduce ion suppression or enhancement from complex sample matrices.[2]

  • Check for In-Source Fragmentation: Adjust the ion source parameters to minimize in-source fragmentation, which can generate interfering ions.[2]

Quantitative Data Summary

Table 1: Example of Isotopic Cross-Contribution Correction

Analyte Concentration (ng/mL)	Raw IS Response (Area)	Analyte Contribution to IS (Area)	Corrected IS Response (Area)	Analyte/IS Ratio (Corrected)
1	100,000	100	99,900	0.010
10	100,500	1,000	99,500	0.101
100	105,000	10,000	95,000	1.053
1000	150,000	50,000	100,000	10.000

This table illustrates how the contribution from the analyte to the internal standard (IS) increases with analyte concentration, and how correcting for this contribution is essential for accurate ratio calculation.

Experimental Protocols

Protocol 1: General Procedure for Natural Isotope Abundance Correction

This protocol provides a general workflow for correcting mass spectrometry data for the natural abundance of isotopes using software.

Methodology:

• Data Acquisition: Acquire high-resolution mass spectrometry data to clearly resolve the isotopic cluster of your analyte(s).

• Data Extraction: Extract the mass spectra and the intensities of the isotopic peaks for each analyte of interest.[2]

• Software Setup:

  • Install and launch a suitable isotope correction software (e.g., IsoCor).[2][9]

  • Input the required information, including the molecular formula of the analyte and the elemental composition of any derivatizing agents.[2]

• Correction Execution: Run the correction algorithm. The software will deconvolve the measured data to subtract the contribution from naturally abundant isotopes.[2]

• Data Analysis: The output will be the corrected isotopologue distribution, representing the true isotopic labeling. This corrected data can then be used for quantitative analysis.[2]

Protocol 2: Assessing Isotopic Purity of a Labeled Standard

This protocol details the steps to quantify the amount of unlabeled ("light") analyte present as an impurity in a "heavy" isotopically labeled standard.[5]

Methodology:

• Standard Preparation: Prepare a high-concentration solution of the heavy internal standard in a clean solvent.[5]

• Mass Spectrometry Analysis:

  • Infuse the standard solution into a high-resolution mass spectrometer.[5]

  • Acquire data in full scan mode across a mass range that includes both the "light" and "heavy" species.[5]

• Data Analysis:

  • Extract the ion chromatograms for the monoisotopic mass of the "light" analyte and the "heavy" standard.[5]

  • Calculate the percentage of the "light" contaminant relative to the "heavy" standard to determine the isotopic purity.[5]

Visualizations

Caption: Troubleshooting workflow for a non-linear calibration curve.

Caption: Workflow for natural isotope abundance correction.

Caption: Logical relationship of factors causing inaccurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. en-trust.at [en-trust.at]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]

preventing degradation of beta-Damascenone during sample extraction

Welcome to the technical support center for the analysis of β-damascenone. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the extraction and analysis of β-damascenone, with a primary focus on preventing its degradation.

Frequently Asked Questions (FAQs)

Q1: What is β-damascenone and why is it challenging to analyze?

A1: β-Damascenone is a C13-norisoprenoid, which is a type of volatile organic compound derived from the degradation of carotenoids.[1][2] It is a significant contributor to the aroma of many natural products, including roses, grapes, and tea.[3][4] The analytical challenge stems from its low concentration in most samples and its susceptibility to degradation under various environmental conditions, which can lead to inaccurate quantification.

Q2: What are the primary factors that cause β-damascenone degradation during sample extraction?

A2: The main factors contributing to the degradation of β-damascenone are:

• pH: Both highly acidic and alkaline conditions can promote degradation. While acidic conditions (pH below 4.2) can aid in the release of β-damascenone from its glycosidic precursors, extreme pH can also catalyze its degradation.[5][6]

• Temperature: Elevated temperatures can increase the rate of degradation and also lead to losses due to the compound's volatility.

• Light: As a carotenoid-derived compound, β-damascenone is sensitive to light, which can induce photodegradation. The related compound, β-ionone, is known to be rapidly photodegraded.

• Oxidation: β-damascenone can be oxidized to form less odorous compounds, such as hydroxy-β-damascenone. The presence of oxygen and oxidizing agents should be minimized.

• Enzymatic Activity: Endogenous enzymes in the sample matrix can degrade β-damascenone or its precursors.

Q3: Can I add a stabilizer to my sample during extraction to prevent degradation?

A3: Yes, the addition of antioxidants can help mitigate oxidative degradation. Commonly used antioxidants in analytical chemistry include butylated hydroxytoluene (BHT) and ascorbic acid.[7][8][9][10][11] It is recommended to add these at the beginning of the sample preparation process. The optimal concentration will depend on the sample matrix and should be determined empirically, but starting with a concentration of 0.01% to 0.1% (w/v) is a common practice.

Q4: How does fermentation affect the concentration of β-damascenone?

A4: Fermentation can significantly decrease the concentration of free β-damascenone in a sample.[1][5] This is thought to occur through enzymatic reduction or adsorption by yeast cells. Therefore, if you are analyzing a fermented product, be aware that the timing of your sampling will greatly influence the detected concentration.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction and analysis of β-damascenone.

Low or No Recovery of β-Damascenone

Potential Cause	Troubleshooting Steps
Degradation during Extraction	- Control pH: Maintain the pH of your sample and extraction solvents within a neutral to slightly acidic range (pH 4-7) if possible. - Minimize Heat Exposure: Use low-temperature extraction methods. If heating is necessary, keep it to a minimum duration and temperature. - Protect from Light: Work in a dimly lit area or use amber glassware for all sample preparation steps. - Deoxygenate Solvents: Purge solvents with nitrogen or argon before use to remove dissolved oxygen. - Add Antioxidants: Consider adding BHT or ascorbic acid to your sample at the start of the extraction.
Inefficient Extraction (LLE)	- Solvent Polarity: Ensure the extraction solvent has an appropriate polarity to partition β-damascenone from the sample matrix. A nonpolar solvent like hexane (B92381) or a moderately polar solvent like dichloromethane (B109758) is often effective. - Emulsion Formation: If an emulsion forms, try adding a small amount of a saturated salt solution (e.g., NaCl) or centrifuging the sample to break the emulsion.
Inefficient Extraction (SPE)	- Incorrect Sorbent: For reversed-phase SPE, C8 or C18 sorbents are commonly used for compounds of similar polarity to β-damascenone.[12] - Improper pH: The pH of the sample load can affect the retention of β-damascenone on the sorbent. Adjust the pH to be near neutral if possible.[13] - Wash Solvent Too Strong: If the wash solvent is too strong, it may elute the β-damascenone along with the interferences. Test a weaker wash solvent.[13] - Elution Solvent Too Weak: If the elution solvent is not strong enough, β-damascenone will remain on the sorbent. Try a stronger solvent or a larger volume of the current solvent.[13][14]
Inefficient Extraction (HS-SPME)	- Suboptimal Fiber: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is generally effective for volatile and semi-volatile compounds like β-damascenone.[15][16] - Incorrect Temperature/Time: The extraction temperature and time are critical. Optimization is necessary for each sample matrix. A typical starting point is 40-60°C for 30-60 minutes.[3] - Matrix Effects: High concentrations of salts or sugars in the sample can affect the partitioning of β-damascenone into the headspace. Adding a saturated salt solution can sometimes improve the release of volatiles.[15]

Experimental Protocols

Protocol 1: General Purpose Solid-Phase Extraction (SPE) for β-Damascenone

This protocol is a starting point for the extraction of β-damascenone from liquid samples such as fruit juices or beverages.

• Sample Pre-treatment:

  • To 100 mL of the liquid sample, add 100 µL of a 10% (w/v) ascorbic acid solution in water to inhibit oxidation.

  • Adjust the pH of the sample to approximately 6.0 using a dilute acid or base.

  • Centrifuge the sample at 4000 rpm for 15 minutes to remove any particulate matter.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 500 mg, 6 mL).

  • Wash the cartridge with 5 mL of methanol (B129727), followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 2-3 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution:

  • Elute the β-damascenone from the cartridge with 5 mL of methanol into a collection vial.

• Concentration and Analysis:

  • Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

  • The sample is now ready for GC-MS analysis.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) for β-Damascenone

This protocol is suitable for the analysis of volatile β-damascenone in solid or liquid samples.

• Sample Preparation:

  • Weigh 2 g of the homogenized solid sample or pipette 2 mL of the liquid sample into a 20 mL headspace vial.

  • Add 1 g of NaCl to the vial to increase the ionic strength of the sample.

  • Add an internal standard if quantitative analysis is required.

  • Immediately seal the vial with a PTFE/silicone septum.

• Extraction:

  • Place the vial in a heating block or water bath set to 60°C.

  • Allow the sample to equilibrate for 15 minutes.

  • Expose a pre-conditioned DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes with gentle agitation.

• Desorption and Analysis:

  • Retract the fiber and immediately insert it into the injection port of a GC-MS system.

  • Desorb the analytes from the fiber at 250°C for 5 minutes in splitless mode.

  • Start the GC-MS analysis.

Data Presentation

The following table summarizes the typical concentration ranges of β-damascenone found in various beverages. Note that these values can vary significantly based on the origin, processing, and age of the product.

Beverage	Typical Concentration Range (µg/L)	Reference
Red Wine	1 - 2	[3]
White Wine	5 - 10	[3]
Fresh Beer	0.006 - 0.025	[5]
Aged Beer (5 days at 40°C)	up to 0.210	[5]

Visualizations

Below are diagrams illustrating key concepts and workflows related to the analysis of β-damascenone.

Caption: Major formation and degradation pathways of β-damascenone.

Caption: A typical solid-phase extraction workflow for β-damascenone.

References

• 1. Investigation of the beta-damascenone level in fresh and aged commercial beers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Damascenone - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. beta-Damascenone | C13H18O | CID 5366074 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. How low pH can intensify beta-damascenone and dimethyl trisulfide production through beer aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 9. Antioxidant Potential of Santowhite as Synthetic and Ascorbic Acid as Natural Polymer Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ascorbic acid as antioxidant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sequestering ability of butylated hydroxytoluene, propyl gallate, resveratrol, and vitamins C and E against ABTS, DPPH, and hydroxyl free radicals in chemical and biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. youtube.com [youtube.com]
• 14. silicycle.com [silicycle.com]
• 15. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 16. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Co-elution Issues in Beta-Damascenone Chromatography

Welcome to the technical support center for beta-damascenone analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common co-elution challenges encountered during the chromatographic analysis of beta-damascenone.

Troubleshooting Guides

This section offers step-by-step guidance to identify and resolve specific co-elution problems in both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography (GC) Troubleshooting

Question: My beta-damascenone peak is showing signs of co-elution with another compound in my GC-MS analysis of essential oil. How can I resolve this?

Answer:

Co-elution is a common challenge in the analysis of beta-damascenone in complex matrices like essential oils due to the presence of numerous structurally similar terpenes.[1] Caryophyllene is a frequently reported co-eluting compound.[1] Here is a systematic approach to troubleshoot this issue:

• Confirm Co-elution:

  • Examine the Peak Shape: Look for asymmetrical peaks, such as fronting or tailing, or the presence of a shoulder, which can indicate a hidden co-eluting peak.

  • Mass Spectral Purity: For GC-MS users, analyze the mass spectrum across the peak. If the mass spectrum is not pure and shows fragment ions from other molecules, co-elution is occurring. The mass spectrum of beta-damascenone can be similar to other terpenes, so careful examination is crucial.[1]

• Method Optimization:

  • Temperature Program Adjustment: This is often the most effective first step.

    • Lower the Initial Temperature: A lower starting temperature can improve the separation of early-eluting compounds.

    • Reduce the Ramp Rate: A slower temperature ramp (e.g., 5°C/min instead of 15°C/min) allows for better interaction with the stationary phase and can improve resolution.

  • Flow Rate Optimization: While it may seem counterintuitive, increasing the carrier gas flow rate can sometimes lead to narrower peaks and better resolution.

  • Column Selection: If method optimization is insufficient, consider changing the column.

    • Different Stationary Phase: Switching to a column with a different polarity can alter the elution order and resolve the co-eluting peaks. For example, if you are using a non-polar column, try a more polar one.

    • Longer Column: Increasing the column length (e.g., from 30 m to 60 m) increases the number of theoretical plates and can improve resolution, but will also increase the analysis time.

• Advanced Techniques:

  • GC-MS/MS: This technique offers high selectivity and is highly recommended for the analysis of trace compounds like beta-damascenone in complex matrices.[1] By selecting a specific precursor ion and monitoring a characteristic product ion, you can selectively detect beta-damascenone even if it co-elutes with another compound.

  • Heart-cutting 2D GC (GC-GC): This powerful technique involves transferring the unresolved portion of the chromatogram from the first column to a second column with a different stationary phase for further separation.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Question: I am analyzing beta-damascenone in a beverage sample using HPLC-DAD, and I suspect co-elution with an unknown peak. What steps should I take to improve my separation?

Answer:

Resolving co-elution in HPLC requires a systematic approach focused on optimizing the mobile phase, column, and other chromatographic parameters.

• Initial System Check:

  • Peak Shape Analysis: Broad or tailing peaks can mask co-elution. Ensure your system is performing optimally by checking for issues like column degradation, excessive extra-column volume, or an inappropriate injection solvent.

  • Detector Wavelength: Beta-damascenone has a UV-absorption maximum around 227 nm.[2] Ensure your detector is set to the optimal wavelength to maximize sensitivity for your target analyte.

• Method Development and Optimization:

  • Mobile Phase Modification:

    • Gradient Adjustment: If using a gradient, try making it shallower. A slower increase in the organic solvent percentage can significantly improve the resolution of closely eluting compounds.

    • Solvent Composition: Altering the organic solvent (e.g., switching from acetonitrile (B52724) to methanol (B129727), or vice versa) can change the selectivity of the separation.

    • pH Adjustment: If your analytes have ionizable groups, adjusting the pH of the mobile phase can alter their retention and improve separation.

  • Column Chemistry:

    • Stationary Phase: If you are using a standard C18 column, consider trying a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase, which can offer different selectivity.

  • Temperature: Increasing the column temperature can decrease the mobile phase viscosity and improve efficiency, which may lead to better resolution. However, it can also affect the selectivity of the separation.

• Sample Preparation:

  • Solid-Phase Extraction (SPE): For complex matrices like beverages, a selective sample preparation step is crucial. Using a C18 SPE cartridge can help to remove interfering compounds before HPLC analysis.[2][3]

Frequently Asked Questions (FAQs)

Q1: What are the common co-eluents of beta-damascenone?

A1: In GC analysis, particularly of essential oils and wines, common co-eluents include other terpenes and sesquiterpenes. Beta-caryophyllene is a well-documented co-eluent.[1] In the analysis of wine, (Z)-2-methyl-2-butenoic acid has also been reported to co-elute with beta-damascenone. In HPLC, co-eluents are highly matrix-dependent and can include a wide range of compounds with similar polarity.

Q2: What is the typical retention time for beta-damascenone?

A2: The retention time of beta-damascenone is highly dependent on the chromatographic conditions (column, temperature program/mobile phase, flow rate). However, the following tables provide some examples from published methods.

Q3: Can I quantify beta-damascenone if it partially co-elutes with another compound?

A3: Quantification with partial co-elution is challenging and can lead to inaccurate results. If baseline separation cannot be achieved, using a more selective detector like a mass spectrometer (in SIM or MRM mode for GC-MS/MS) is the best approach for accurate quantification.[1] For HPLC-DAD, deconvolution software can sometimes be used to estimate the peak areas of partially overlapping peaks, but this should be used with caution and properly validated.

Q4: How can I confirm the identity of a peak I suspect is beta-damascenone?

A4: The most reliable method for peak identification is to compare the retention time and mass spectrum (for GC-MS) or UV spectrum (for HPLC-DAD) of your sample peak with that of a certified reference standard analyzed under the same conditions.

Data Presentation

Table 1: GC-MS Method Parameters and Retention Times for Beta-Damascenone and a Co-eluent

Parameter	Method 1: Rose Oil Analysis	Method 2: General Terpene Analysis
Column	Agilent CP-Sil 8 CB Low Bleed/MS (30 m x 0.25 mm, 0.25 µm)[1]	DB-5MS (30 m x 0.25 mm, 0.25 µm)
Oven Program	50°C (1 min), then 15°C/min to 305°C[1]	70°C (1 min), then 2°C/min to 155°C, then 10°C/min to 250°C
Carrier Gas	Helium @ 1 mL/min[1]	Helium @ 1 mL/min
Beta-Damascenone RT	Not specified, but co-elution confirmed	Not specified
Beta-Caryophyllene RT	Co-eluted with beta-damascenone[1]	26.46 min
Resolution (Rs)	Not resolved	>1.5 from other compounds in the method

Note: Retention times (RT) are indicative and can vary between instruments and laboratories.

Table 2: HPLC-DAD Method Parameters for Beta-Damascenone Analysis in Beverages

Parameter	Method 1: Beer, Wine, Spirits	Method 2: Fruit Juice (General Method)
Column	C18 RP[2][3]	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Not specified	A: Water with 0.1% Formic Acid, B: Acetonitrile with 0.1% Formic Acid
Gradient	Not specified	Example: 50% B to 95% B over 15 minutes
Flow Rate	Not specified	1.0 mL/min
Detection	227 nm[2]	Diode Array Detector (DAD)
Beta-Damascenone RT	Not specified	Dependent on the specific gradient profile
LOD/LOQ	Not specified	Not specified

Experimental Protocols

Protocol 1: GC-MS/MS Analysis of Beta-Damascenone in Rose Oil

This protocol is adapted from an Agilent Technologies application note for the analysis of beta-damascenone in a complex matrix.[1]

• Sample Preparation:

  • Dilute the rose oil sample (e.g., 0.1%) in a suitable solvent like chloroform. No further pretreatment is typically necessary.[1]

• GC-MS/MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent GC system or equivalent.

  • Column: Arylene modified 5% phenyl/95% methyl PDMS (e.g., Agilent CP-Sil 8 CB Low Bleed/MS, 30 m x 0.25 mm, 0.25 µm).[1]

  • Injector: Split/Splitless injector. For this application, a Splitless injection is recommended for trace analysis.

  • Oven Program: 50°C for 1 min, then ramp at 15°C/min to 305°C.[1]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[1]

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electron Ionization (EI).

  • MS/MS Transition: Select the molecular ion of beta-damascenone (m/z 190) as the precursor ion and monitor a characteristic product ion (e.g., m/z 69 or 91) for quantification.

• Data Analysis:

  • Identify beta-damascenone based on its retention time and the specific MS/MS transition.

  • Quantify using a calibration curve prepared from a certified reference standard.

Protocol 2: HPLC-DAD Analysis of Beta-Damascenone in Beverages

This protocol provides a general framework for the analysis of beta-damascenone in beverages like beer and wine.[2][3]

• Sample Preparation (Steam Distillation and SPE):

  • Place a known volume of the beverage sample (e.g., 100 mL) in a distillation flask.

  • Perform steam distillation to isolate the volatile compounds.

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the distillate onto the SPE cartridge.

  • Wash the cartridge with water to remove polar interferences.

  • Elute the analytes with a suitable organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to a small volume and reconstitute in the initial mobile phase.

• HPLC-DAD Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a gradient pump and a diode array detector.

  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: Water with 0.1% formic acid.

    • Solvent B: Acetonitrile with 0.1% formic acid.

  • Gradient Program: Start with a lower percentage of Solvent B (e.g., 30-40%) and gradually increase to a higher percentage (e.g., 90-95%) over 15-20 minutes to elute beta-damascenone and other compounds.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-40°C.

  • Detection: Monitor the absorbance at 227 nm.[2]

• Data Analysis:

  • Identify beta-damascenone by comparing its retention time and UV spectrum to a reference standard.

  • Quantify using a calibration curve.

Visualizations

Troubleshooting Workflow for Co-elution in GC

Caption: A logical workflow for systematically troubleshooting co-elution problems in GC analysis.

Experimental Workflow for HPLC Analysis of Beta-Damascenone in Beverages

Caption: A typical experimental workflow for the analysis of beta-damascenone in beverages using HPLC.

References

• 1. agilent.com [agilent.com]
• 2. Determination of β-damascenone in alcoholic beverages by reversed-phase liquid chromatography with ultraviolet detection [agris.fao.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Ion Selection for β-Damascenone-d4 Analysis

This guide provides technical support for the selection of quantifier and qualifier ions for the analysis of β-Damascenone-d4 using mass spectrometry, particularly in the context of gas chromatography-mass spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are quantifier and qualifier ions in mass spectrometry?

A1: In quantitative mass spectrometry, particularly with techniques like Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM), specific ions are monitored to identify and quantify a target analyte.

• Quantifier Ion: This is typically the most abundant and specific ion in the mass spectrum of the analyte. It is used for calculating the concentration of the analyte. The ideal quantifier ion is unique to the compound of interest to minimize interference from other co-eluting substances.

• Qualifier Ion(s): These are other characteristic ions from the analyte's mass spectrum, usually the second or third most abundant. They are used to confirm the identity of the analyte. The ratio of the response of the qualifier ion(s) to the quantifier ion should be constant and match that of a known standard analyzed under the same conditions. This helps to avoid false positives.[1][2][3]

Q2: How do I select the appropriate quantifier and qualifier ions for β-Damascenone-d4?

A2: The selection of quantifier and qualifier ions for β-Damascenone-d4, a deuterated internal standard, is based on the fragmentation pattern of its non-deuterated counterpart, β-Damascenone. The molecular weight of β-Damascenone is approximately 190.28 g/mol .[4][5] For β-Damascenone-d4, the molecular weight will be higher by the mass of four deuterium (B1214612) atoms minus the mass of four hydrogen atoms. Assuming the deuterium labels are on the ethyl group, the molecular ion (M+) would be expected at m/z 194.

The mass spectrum of β-Damascenone shows several fragment ions. While ions at m/z 69, 77, 91, 105, and 121 are present, they are common to other terpenes and thus not highly specific.[6] The higher mass ions at m/z 190 (molecular ion) and 175 are more characteristic, although less abundant.[6]

For β-Damascenone-d4, we would expect a corresponding shift in the mass of the molecular ion and any fragments containing the deuterium labels.

Recommended Ions for β-Damascenone-d4:

Ion Type	Predicted m/z	Rationale
Quantifier	194	Molecular ion (M+), highly specific.
Qualifier 1	179	Corresponds to the loss of a methyl group (CH3) from the deuterated parent molecule, analogous to the m/z 175 ion in unlabeled β-Damascenone.
Qualifier 2	73	A prominent fragment ion expected to contain the four deuterium atoms.

Q3: Why is it important to use a deuterated internal standard like β-Damascenone-d4?

A3: Deuterated internal standards are highly valuable in quantitative mass spectrometry for several reasons:

• Similar Chemical and Physical Properties: Deuterated standards have nearly identical chemical and physical properties to their non-deuterated counterparts. This means they co-elute during chromatography and have similar ionization efficiencies, leading to more accurate and precise quantification by correcting for variations in sample preparation, injection volume, and instrument response.

• Mass Shift: The key difference is the mass, which allows the mass spectrometer to distinguish between the analyte and the internal standard.

• Minimizing Matrix Effects: They help to compensate for matrix effects, where other components in the sample can suppress or enhance the ionization of the target analyte.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low signal intensity for the selected ions.	1. Poor ionization efficiency. 2. Incorrect MS/MS transition parameters. 3. Low concentration of the internal standard.	1. Optimize the ion source parameters (e.g., temperature, electron energy). 2. If using MS/MS, perform a product ion scan to identify the most abundant and stable fragment ions and optimize collision energy. 3. Ensure the concentration of β-Damascenone-d4 is appropriate for the expected analyte concentration range.
Inconsistent ion ratios between the quantifier and qualifier ions.	1. Co-eluting interference affecting one of the ions. 2. Mass spectrometer instability. 3. Saturation of the detector due to high ion abundance.	1. Check the chromatogram for any underlying peaks. Adjust the chromatographic method to improve separation. 2. Perform a system suitability check and recalibrate the mass spectrometer if necessary. 3. Dilute the sample or reduce the injection volume.
No detectable signal for the expected ions.	1. Incorrect mass spectrometer settings (e.g., wrong m/z values entered). 2. Degradation of the β-Damascenone-d4 standard. 3. Issues with the GC system (e.g., no injection, column blockage).	1. Double-check the m/z values for the quantifier and qualifier ions in the acquisition method. 2. Verify the integrity and concentration of the standard solution. 3. Troubleshoot the GC system, checking for proper injection and flow through the column.

Experimental Protocols

Methodology for Selection of Quantifier and Qualifier Ions

• Preparation of Standard Solution: Prepare a standard solution of β-Damascenone-d4 in a suitable solvent (e.g., methanol (B129727) or ethyl acetate) at a concentration appropriate for GC-MS analysis (e.g., 1-10 µg/mL).

• GC-MS Analysis in Full Scan Mode:

  • Inject the standard solution into the GC-MS system.

  • Acquire data in full scan mode over a relevant mass range (e.g., m/z 50-250) to obtain the complete mass spectrum of β-Damascenone-d4.

• Identification of Key Ions:

  • Identify the molecular ion (M+), which will be the peak with the highest mass-to-charge ratio corresponding to the molecular weight of β-Damascenone-d4 (approximately m/z 194).

  • Identify the most abundant fragment ions in the spectrum.

• Selection of Quantifier and Qualifier Ions:

  • Quantifier Ion: Select the most abundant and specific ion, which is often the molecular ion if it is sufficiently intense. If a fragment ion is significantly more abundant and still specific, it can be chosen.

  • Qualifier Ions: Select one or two other abundant and characteristic fragment ions.

• Verification of Ion Ratios:

  • Inject the standard solution multiple times to establish the average ratio of the peak areas of the qualifier ions to the quantifier ion. This ratio should be used for confirmation in subsequent sample analyses.

Logical Workflow for Ion Selection

Caption: Workflow for selecting quantifier and qualifier ions.

References

• 1. echemi.com [echemi.com]
• 2. GC-MS quantification question - Chromatography Forum [chromforum.org]
• 3. chromacademy.com [chromacademy.com]
• 4. beta-Damascenone | C13H18O | CID 5366074 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (E)-β-Damascenone [webbook.nist.gov]
• 6. agilent.com [agilent.com]

Technical Support Center: Optimizing Injection Volume for Low Concentration Samples

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize injection volume for low-concentration samples in chromatography.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of low-concentration samples when trying to increase injection volume to improve sensitivity.

Issue: Peak fronting or splitting is observed after increasing the injection volume.

• Possible Cause: Volume overload or solvent mismatch. Injecting a large volume of a sample dissolved in a solvent stronger than the mobile phase can cause the analyte band to spread and distort as it travels through the column.[1][2][3][4]

• Solution:

  • Reduce Injection Volume: As a general guideline, the injection volume should not exceed 1-2% of the total column volume for standard analytical columns.[5] Experimentally determine the maximum tolerable volume by systematically increasing the injection volume and monitoring the peak shape.[5]

  • Solvent Matching: Whenever possible, dissolve the sample in the initial mobile phase or a weaker solvent.[2][4] This helps to focus the analyte band at the head of the column.

  • Gradient Elution: If using a gradient method, the problem of volume overload is often reduced because the sample can be concentrated on the column at the initial, weak mobile phase conditions.[6]

Issue: Poor peak shape (broadening or tailing) occurs with large injection volumes.

• Possible Cause: Mass overload, extra-column band broadening, or secondary interactions. While less common with low-concentration samples, mass overload can still occur if the injection volume is excessively large.[1][5] Peak broadening can also be caused by issues within the HPLC system itself, such as large-diameter tubing or a large detector cell.

• Solution:

  • Check for Mass Overload: Dilute the sample and re-inject. If the peak shape improves, mass overload was a contributing factor.

  • Minimize Extra-Column Volume: Use tubing with the smallest possible inner diameter and ensure all fittings are properly connected to avoid dead volume.

  • Optimize Method Parameters: A slower temperature ramp in GC can yield narrower peaks.[7] In HPLC, ensure the mobile phase pH is appropriate to avoid secondary interactions that can cause tailing.[8]

Issue: Insufficient sensitivity even with increased injection volume.

• Possible Cause: The detector response is still too low for the analyte concentration. Simply increasing the injection volume may not be enough or may be limited by peak distortion.

• Solution:

  • Large Volume Injection (LVI) Techniques: Employ specialized LVI techniques, which are designed to introduce a larger sample mass onto the column while minimizing peak broadening.[9][10][11] These techniques often involve solvent venting to remove the bulk of the sample solvent before the analytes are transferred to the column.[9][11]

  • Online Sample Concentration: Use online Solid-Phase Extraction (SPE) to concentrate the analyte from a large volume of sample onto a pre-column before eluting it onto the analytical column.[12] This can significantly enhance sensitivity without compromising peak shape.[12]

  • Detector Optimization: Ensure the detector is operating at its optimal settings for the analyte of interest. This includes parameters like wavelength for UV detectors or source conditions for mass spectrometers.[13][14]

Frequently Asked Questions (FAQs)

Q1: What is a general rule for the maximum injection volume in HPLC?

As a rule of thumb, the injection volume should be between 1-2% of the total column volume to avoid significant peak distortion.[5] For instance, for a common 50 x 2.1 mm UHPLC column with a total volume of approximately 173 µL, the recommended injection volume would be in the range of 1.7 to 3.5 µL.[5] However, this can be influenced by the sample solvent strength.

Q2: How does the sample solvent affect the peak shape when injecting larger volumes?

If the sample is dissolved in a solvent that is stronger than the mobile phase (e.g., higher organic content in reversed-phase chromatography), it can cause the analyte to travel too quickly through the initial part of the column, leading to peak fronting and broadening.[2][3] Conversely, injecting a sample in a weaker solvent than the mobile phase can help focus the analyte at the head of the column, often allowing for larger injection volumes without compromising peak shape.

Q3: What are Large Volume Injection (LVI) techniques and when should they be used?

Large Volume Injection (LVI) techniques are methods used in chromatography (both GC and LC) to introduce a significantly larger amount of sample onto the column than is possible with conventional injections.[10][11][15] These techniques are particularly useful for trace analysis where analyte concentrations are very low.[10][11] LVI methods often incorporate a solvent elimination step to prevent the large volume of solvent from overwhelming the column and detector.[9][11]

Q4: Can I increase sensitivity without increasing the injection volume?

Yes, there are several other strategies to enhance sensitivity:

• Sample Preparation: Techniques like Solid-Phase Extraction (SPE) or liquid-liquid extraction (LLE) can be used to concentrate the analyte before injection.[12][13]

• Column Dimensions: Using a column with a smaller internal diameter can increase sensitivity because the sample is less diluted on the column.[8]

• Detector Optimization: Fine-tuning detector parameters, such as the ionization source settings in a mass spectrometer, can significantly boost the signal.[13][14]

• Derivatization: Chemically modifying the analyte to improve its detection characteristics (e.g., adding a fluorescent tag) can enhance sensitivity.[12]

Data and Protocols

Quantitative Data Summary

Table 1: Recommended Maximum Injection Volumes for Standard HPLC Columns

Column Dimensions (L x ID)	Total Column Volume (Approx.)	Recommended Max. Injection Volume (1-2% of Total Volume)
50 x 2.1 mm	173 µL	1.7 - 3.5 µL
50 x 4.6 mm	830 µL	8.3 - 16.6 µL
150 x 4.6 mm	2490 µL	24.9 - 49.8 µL
250 x 4.6 mm	4150 µL	41.5 - 83.0 µL

Note: These are general guidelines. The optimal injection volume should be determined empirically.[5]

Experimental Protocols

Protocol 1: Determining Maximum Injection Volume

Objective: To find the maximum injection volume for a low-concentration sample without significant loss of chromatographic performance.

Methodology:

• Prepare a solution of your analyte at a low but detectable concentration, dissolved in the initial mobile phase.

• Start with a small injection volume (e.g., 1 µL).

• Acquire the chromatogram and assess the peak shape (symmetry and width).

• Systematically increase the injection volume (e.g., double it for each subsequent injection: 2 µL, 4 µL, 8 µL, etc.).[5]

• Monitor the peak shape, resolution between critical pairs, and retention time for each injection.

• The maximum acceptable injection volume is the volume just before a noticeable deterioration in peak shape (e.g., fronting, significant broadening) or a decrease in resolution occurs.

Protocol 2: Optimizing Sample Solvent for Large Volume Injection

Objective: To improve peak shape for a large injection volume by modifying the sample solvent.

Methodology:

• Determine the initial mobile phase composition of your chromatographic method.

• Prepare several aliquots of your low-concentration sample.

• Dissolve each aliquot in a different solvent:

  • Solvent A: The initial mobile phase.

  • Solvent B: A solvent weaker than the initial mobile phase (e.g., higher aqueous content for reversed-phase).

  • Solvent C: The original (potentially strong) sample solvent.

• Inject the same large volume (predetermined to be problematic with the strong solvent) of each sample solution.

• Compare the chromatograms. The solvent that provides the best peak shape and resolution is the optimal choice for large volume injections.

Visualizations

References

• 1. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 2. waters.com [waters.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 5. HPLC Tips & Tricks: Optimizing Injection Volume [sigmaaldrich.com]
• 6. injection volume - Chromatography Forum [chromforum.org]
• 7. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. agilent.com [agilent.com]
• 10. Large volume injection techniques in capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Large Volume Injections (LVI) for Gas Chromatography [glsciences.eu]
• 12. mdpi.com [mdpi.com]
• 13. organomation.com [organomation.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Guide to Method Validation for Beta-Damascenone Analysis Using a Deuterated Internal Standard

For researchers, scientists, and drug development professionals engaged in the precise quantification of the potent aroma compound beta-damascenone, this guide offers a comparative overview of analytical method validation, emphasizing the use of a deuterated (d4) internal standard. The inclusion of a stable isotope-labeled standard is a critical step in developing robust and reliable analytical methods, particularly when dealing with complex matrices.

Beta-damascenone is a C13-norisoprenoid that contributes significantly to the floral and fruity aromas of various products, including wine, rose oil, and tea. Its low odor threshold necessitates highly sensitive and accurate analytical methods for its quantification. The use of a deuterated internal standard, such as beta-damascenone-d4, in conjunction with gas chromatography-mass spectrometry (GC-MS) or tandem mass spectrometry (GC-MS/MS), is a widely accepted approach to achieve the required precision and accuracy. This is accomplished through a technique known as Stable Isotope Dilution Assay (SIDA).

The Advantage of a Deuterated Internal Standard

A deuterated internal standard is chemically identical to the analyte of interest, with the key difference being the replacement of some hydrogen atoms with their heavier isotope, deuterium. This subtle mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard, while ensuring they exhibit nearly identical behavior during sample preparation, chromatography, and ionization. This co-elution and similar ionization response effectively compensates for variations in extraction efficiency, injection volume, and matrix effects, leading to more accurate and precise quantification.

Comparative Analysis of Method Validation Parameters

The validation of an analytical method ensures that it is suitable for its intended purpose. Key performance parameters, as outlined by the International Council for Harmonisation (ICH) guidelines, include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision. The following tables summarize typical performance characteristics for the analysis of beta-damascenone using a d4-internal standard with GC-MS and GC-MS/MS.

Table 1: Comparison of Method Validation Parameters for Beta-Damascenone Analysis

Parameter	GC-MS	GC-MS/MS	Typical Matrix
Linearity (R²)	> 0.99	> 0.995	Wine, Fruit Juice
Linear Range	0.1 - 50 µg/L	0.01 - 20 µg/L	Wine, Fruit Juice
Limit of Detection (LOD)	0.03 - 0.1 µg/L	0.005 - 0.02 µg/L	Wine
Limit of Quantification (LOQ)	0.1 - 0.3 µg/L	0.02 - 0.05 µg/L	Wine
Accuracy (Recovery)	90 - 110%	95 - 105%	Spiked Samples
Precision (RSD%)	< 15%	< 10%	Replicate Samples

Note: The values presented in this table are representative and may vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Experimental Protocols

A detailed experimental protocol is crucial for reproducing and validating an analytical method. Below is a typical workflow for the quantification of beta-damascenone in a liquid matrix (e.g., wine) using a d4-internal standard.

Sample Preparation and Extraction

• Spiking: To a known volume of the sample (e.g., 10 mL of wine), add a precise amount of the beta-damascenone-d4 internal standard solution.

• Extraction: Employ a suitable extraction technique to isolate the volatile and semi-volatile compounds. Headspace solid-phase microextraction (HS-SPME) is a common and efficient method.

  • Place the spiked sample in a headspace vial.

  • Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace above the sample at a controlled temperature (e.g., 60°C) and time (e.g., 30 min) with agitation.

• Desorption: Thermally desorb the extracted analytes from the SPME fiber in the hot inlet of the gas chromatograph.

GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: Use a suitable capillary column (e.g., DB-WAX or HP-5MS).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A programmed temperature ramp is used to separate the analytes. A typical program might start at 40°C, hold for 2 minutes, then ramp to 240°C at a rate of 5°C/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: For GC-MS, Selected Ion Monitoring (SIM) is used to enhance sensitivity. For GC-MS/MS, Multiple Reaction Monitoring (MRM) is employed for superior selectivity and sensitivity.

  • Monitored Ions/Transitions:

    • Beta-Damascenone: Monitor characteristic ions (e.g., m/z 190, 121, 69 for SIM) or a specific precursor-product ion transition for MRM.

    • Beta-Damascenone-d4: Monitor the corresponding ions with a +4 Da mass shift (e.g., m/z 194, 125, 73 for SIM) or its specific MRM transition.

Data Analysis and Quantification

• Construct a calibration curve by analyzing a series of standards containing known concentrations of beta-damascenone and a fixed concentration of the d4-internal standard.

• Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Determine the concentration of beta-damascenone in the samples by interpolating their peak area ratios on the calibration curve.

Visualizing the Workflow and Decision-Making Process

Diagrams can effectively illustrate complex experimental workflows and logical relationships.

A Comparative Guide to Internal Standards for β-Damascenone Quantification: β-Damascenone-d4 and Beyond

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of the potent aroma compound β-damascenone, the use of a suitable internal standard is paramount for achieving accurate and reproducible results, particularly in complex matrices such as food, beverages, and biological samples. The stable isotope dilution assay (SIDA) is a gold-standard technique that employs a stable isotope-labeled version of the analyte as an internal standard to correct for variations during sample preparation and analysis.[1][2] This guide provides an objective comparison of β-Damascenone-d4, a commonly used deuterated internal standard, with other potential internal standards, supported by established analytical principles.

The Role of Internal Standards in Analytical Accuracy

Internal standards are crucial for mitigating the impact of matrix effects and procedural inconsistencies that can lead to inaccurate quantification.[3] By adding a known amount of an internal standard to a sample at the beginning of the workflow, any losses or variations in instrument response that affect the analyte will also similarly affect the internal standard. This allows for a more accurate determination of the analyte concentration based on the ratio of the analyte's response to that of the internal standard.

β-Damascenone-d4: A Widely Used Deuterated Standard

β-Damascenone-d4 is a deuterated analog of β-damascenone, where four hydrogen atoms have been replaced with deuterium (B1214612) atoms. This isotopic labeling provides a mass shift that allows for its differentiation from the native β-damascenone by mass spectrometry (MS) while maintaining nearly identical physicochemical properties.

Key Advantages of β-Damascenone-d4:

• High Chemical Similarity: As a deuterated analog, its chemical and physical properties are very similar to β-damascenone, ensuring it behaves similarly during extraction, chromatography, and ionization.

• Effective Compensation for Matrix Effects: Due to its similar behavior, it can effectively compensate for matrix-induced signal suppression or enhancement.[3]

• Commercial Availability: β-Damascenone-d4 is readily available from various chemical suppliers.

Potential Considerations:

• Chromatographic Shift: Deuterated standards can sometimes exhibit a slight chromatographic shift, eluting slightly earlier than their non-deuterated counterparts.[4][5] This "isotope effect" can be a concern if it leads to differential matrix effects between the analyte and the internal standard.

• Isotopic Stability: While the deuterium atoms in β-Damascenone-d4 are on carbon atoms and not readily exchangeable, in some deuterated compounds, there can be a risk of back-exchange with hydrogen atoms from the sample or solvent.[4]

Alternative Internal Standards: A Comparative Overview

While β-Damascenone-d4 is a reliable choice, other types of internal standards can also be considered. The ideal internal standard is one that is not naturally present in the sample and has physicochemical properties as close as possible to the analyte.

Internal Standard Type	Advantages	Disadvantages	Suitability for β-Damascenone Analysis
β-Damascenone-d4 (Deuterated)	High chemical similarity to analyte, effective matrix effect compensation, commercially available.	Potential for slight chromatographic shift, theoretical risk of isotopic exchange (low for this compound).	High: A widely accepted and effective internal standard for β-damascenone quantification.
¹³C-labeled β-Damascenone	Considered the "gold standard"; excellent co-elution with the analyte, high isotopic stability with no risk of back-exchange.[4][5][6][7]	Generally higher cost and may have limited commercial availability compared to deuterated standards.[6]	Excellent: Offers the highest level of accuracy, though cost and availability may be limiting factors.
Structural Analogs	More affordable and readily available than isotopically labeled standards.	Differences in physicochemical properties can lead to variations in extraction efficiency, chromatographic retention, and ionization response, resulting in less accurate correction.	Moderate: Can be used if isotopically labeled standards are not available, but careful validation is required to ensure it adequately mimics the behavior of β-damascenone.

Performance Data: A Representative Comparison

Parameter	β-Damascenone-d4	¹³C-labeled β-Damascenone (Expected)	Structural Analog
Recovery (%)	95 - 105	98 - 102	80 - 110
Linearity (R²)	> 0.995	> 0.998	> 0.990
Precision (RSD %)	< 10%	< 5%	< 15%
Matrix Effect (%)	< 15%	< 10%	Variable

This data is representative and intended for comparative purposes. Actual results may vary depending on the specific experimental conditions and matrix.

Experimental Protocols

Quantitative Analysis of β-Damascenone in Wine using HS-SPME-GC-MS

This protocol describes a common method for the quantification of β-damascenone in a wine matrix using β-Damascenone-d4 as an internal standard.

1. Sample Preparation:

• To 10 mL of wine in a 20 mL headspace vial, add 10 µL of a 1 mg/mL solution of β-Damascenone-d4 in methanol.

• Add 1 g of NaCl to enhance the release of volatile compounds.

• Seal the vial immediately.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Equilibrate the sample at 40°C for 15 minutes with agitation.

• Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 40°C.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Injector: Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

• Column: Use a suitable capillary column, such as a DB-WAX or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Program: Start at 40°C for 2 minutes, then ramp to 240°C at a rate of 5°C/min, and hold for 10 minutes.[8]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[8]

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode.

  • Monitor m/z 190 (M⁺) and 121 for β-damascenone.[9]

  • Monitor m/z 194 (M⁺) for β-Damascenone-d4.

4. Quantification:

• Construct a calibration curve by analyzing standards containing known concentrations of β-damascenone and a fixed concentration of β-Damascenone-d4.

• Calculate the concentration of β-damascenone in the samples based on the peak area ratio of the analyte to the internal standard and the calibration curve.

Visualizing the Workflow and Rationale

Caption: Decision tree for internal standard selection.

Conclusion

For the routine and accurate quantification of β-damascenone, β-Damascenone-d4 serves as a robust and reliable internal standard. It effectively compensates for variations in sample preparation and analysis, leading to high-quality data. While ¹³C-labeled β-damascenone represents the pinnacle of accuracy due to its superior isotopic stability and co-elution properties, its higher cost and potentially limited availability may make β-Damascenone-d4 a more practical choice for many laboratories. Structural analogs should only be considered when isotopically labeled standards are not feasible and must be accompanied by rigorous validation to ensure their suitability. The choice of internal standard should ultimately be guided by the specific requirements of the analysis, including the desired level of accuracy, the complexity of the sample matrix, and budgetary considerations.

References

• 1. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]
• 2. portal.fis.tum.de [portal.fis.tum.de]
• 3. lcms.cz [lcms.cz]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. agilent.com [agilent.com]
• 9. beta-Damascenone | C13H18O | CID 5366074 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Head-to-Head Battle for Accuracy: Isotope Dilution Assays Reign Supreme in Aroma Analysis

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in the quantification of aroma compounds, the choice of analytical methodology is paramount. While external and internal standard methods have long been staples in analytical chemistry, Stable Isotope Dilution Assays (SIDA) have emerged as the gold standard, offering unparalleled reliability, particularly in complex matrices. This guide provides an objective comparison of these techniques, supported by experimental data, to illuminate the superior performance of SIDA for aroma compound analysis.

The core advantage of Isotope Dilution Assays lies in the use of a stable isotope-labeled version of the analyte as an internal standard. This isotopic analog is chemically identical to the compound of interest, ensuring it behaves in the same manner during sample preparation and analysis. This intrinsic similarity allows it to perfectly compensate for variations in extraction efficiency, sample loss, and instrument response, factors that can significantly compromise the accuracy of other methods.

Unveiling the Performance Gap: A Quantitative Comparison

To illustrate the practical advantages of SIDA, the following table summarizes key performance metrics from studies quantifying various aroma compounds using different calibration strategies. The data consistently demonstrates the superior accuracy (trueness) and precision (repeatability) of Isotope Dilution Assays.

Analytical Method	Aroma Compound	Matrix	Accuracy (Recovery %)	Precision (RSD %)	Reference
Isotope Dilution Assay (SIDA)	Geosmin (B144297)	Water	81-111%	Not Specified	[1]
2-Methylisoborneol (B1147454)	Water	85-121%	Not Specified	[1]
Vanillin	Vegetable Oil	89-101%	< 7.46% (intra-day & inter-day)	[2]
2-Acetyl-1-pyrroline (B57270)	Rice	~100% (complete)	11.6%	[3]
Furan	Coffee	Coefficient of Variation vs. reference method < 15%	Not Specified	[4]
External Standard	Ochratoxin A (Mycotoxin)	Wheat Flour	18-38% lower than certified value	Not Specified	[5]
Internal Standard (non-isotopic)	2,6-DMP for 2-Acetyl-1-pyrroline	Rice Leaves	Not directly reported, but less sensitive than SIDA	1.93% (intraday), 2.40% (interday)	[6]
Standard Addition	2-Acetyl-1-pyrroline	Rice	>90%	Not Specified	[7]

Note: Direct comparative studies for the same aroma compound across all three methods are limited in the literature. The data presented is a compilation from various studies to highlight the general performance of each technique.

The "Why" Behind the "What": A Look at the Methodologies

The superior performance of SIDA is a direct result of its fundamental principles. The following diagram illustrates the typical workflow of a Stable Isotope Dilution Assay coupled with Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for analyzing volatile aroma compounds.

Workflow of a Stable Isotope Dilution Assay (SIDA).

In contrast, external standard methods are highly susceptible to matrix effects, where other components in the sample can enhance or suppress the instrument's response to the analyte. Internal standard methods using a non-isotopic standard can mitigate some of these issues, but differences in chemical properties between the analyte and the standard can lead to inaccuracies.

Detailed Experimental Protocols

For scientists looking to implement these methods, the following provides a detailed, representative protocol for the quantification of an aroma compound using SIDA with Headspace Solid-Phase Microextraction (HS-SPME) and GC-MS.

Objective: To accurately quantify a target aroma compound in a food matrix.

Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• HS-SPME Autosampler

• SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials (20 mL) with magnetic screw caps (B75204) and PTFE/silicone septa

• Analytical balance

• Volumetric flasks, pipettes, and syringes

• Target aroma compound standard

• Isotopically labeled internal standard of the target aroma compound

• Organic solvent (e.g., methanol, ethanol) for stock solutions

• Matrix-free diluent (e.g., deionized water, specific buffer)

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of the native aroma compound standard in a suitable organic solvent.

  • Prepare a stock solution of the isotopically labeled internal standard in the same solvent.

  • Create a series of calibration standards by spiking known amounts of the native standard and a fixed amount of the internal standard into the matrix-free diluent in headspace vials. This will generate a calibration curve.

• Sample Preparation:

  • Weigh a precise amount of the homogenized food sample into a headspace vial.

  • Add a known amount of the isotopically labeled internal standard solution to the vial.

  • If necessary, add a salt solution (e.g., NaCl) to improve the release of volatile compounds from the matrix.

  • Immediately seal the vial.

• HS-SPME Conditions:

  • Place the vials in the autosampler tray.

  • Equilibrate the sample at a specific temperature for a defined period (e.g., 80°C for 40 minutes) to allow the aroma compounds to partition into the headspace.

  • Expose the SPME fiber to the headspace for a set time (e.g., 15 minutes) to adsorb the volatile compounds.

• GC-MS Analysis:

  • Desorb the analytes from the SPME fiber in the hot GC inlet (e.g., 250°C for 2 minutes).

  • Separate the compounds on an appropriate GC column (e.g., DB-5ms) using a suitable temperature program.

  • Detect the ions using the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring specific ions for both the native analyte and the isotopically labeled internal standard.

• Quantification:

  • Integrate the peak areas for the selected ions of the native analyte and the internal standard.

  • Calculate the peak area ratio.

  • Determine the concentration of the aroma compound in the sample by using the calibration curve generated from the standard solutions.

Conclusion: The Clear Choice for High-Fidelity Aroma Analysis

The evidence overwhelmingly supports the use of Stable Isotope Dilution Assays for the accurate and precise quantification of aroma compounds. By effectively eliminating the impact of matrix effects and variations in sample handling, SIDA provides a level of confidence in analytical results that is unmatched by external or traditional internal standard methods. For researchers, scientists, and professionals in drug development where the stakes are high and data integrity is non-negotiable, investing in the implementation of SIDA is a strategic decision that pays dividends in the quality and reliability of their findings.

References

• 1. Comparison of two methods for the determination of geosmin and 2-methylisoborneol in algae samples by stable isotope dilution assay through purge-and-trap or headspace solid-phase microextraction combined with GC/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Development and Validation of a Stable Isotope Dilution Headspace–SPME–GC/MS Method for the Determination of Vanillin in Fragrant Vegetable Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of 2-acetyl-1-pyrroline in rice by stable isotope dilution assay through headspace solid-phase microextraction coupled to gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cropj.com [cropj.com]
• 7. Development and validation of HS-SPME-GCMS/MS method for quantification of 2-acetyl-1-pyrroline in rice cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Validation of β-Damascenone Quantification: A Comparative Guide

This guide provides a comprehensive comparison of analytical methodologies for the quantification of β-damascenone, a significant aroma compound in various food and beverage products. The focus is on inter-laboratory validation and the performance of commonly employed analytical techniques, offering researchers, scientists, and drug development professionals a valuable resource for selecting and implementing robust quantification methods.

Quantitative Data Summary

The following tables summarize the performance characteristics of various analytical methods for β-damascenone quantification as reported in scientific literature. While a direct inter-laboratory proficiency test was not identified, this compilation of single-laboratory validation data provides a comparative overview of method performance.

Table 1: Performance Characteristics of β-Damascenone Quantification Methods

Method	Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Linearity (R²)	Reference
HS-SPME-GC-MS	Wine	Headspace Solid-Phase Microextraction	< LOD	0.03 µg/L	-	-	[1]
GC-MS	Wine	-	-	-	-	-	[2]
RP-HPLC-UV	Beer, Wine, Whiskey, Brandy	Steam Distillation, Solid-Phase Extraction	-	-	~80%	-	[3][4]
Stable Isotope Dilution Assay (SIDA)	Foods (Coffee, Tea, Honey, Beer)	Isotope Dilution	High Sensitivity	High Accuracy	-	-	[5][6]
Direct Injection GC-MS/QqQ	Wine	Direct Injection	0.01–0.05 µg/mL	0.03–0.09 µg/mL	>92%	-	[7]

Table 2: Typical Concentrations of β-Damascenone in Various Matrices

Matrix	Concentration Range	Reference
Wine (Authentic)	0.03–10.3 µg/L	[1]
Wine (Commercial, Suspected Adulteration)	Up to 4.3 µg/L	[1]
Red Wine	~1 µg/L (free), ~2 µg/L (total)	[2]
Fresh Beer	6–25 ng/g	[8]
Aged Beer (5 days at 40°C)	Up to 210 ng/g	[8]
Wort	~450 ng/g	[8]

Experimental Protocols

A detailed methodology for a widely used technique, Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS), for the quantification of β-damascenone in wine is provided below.

HS-SPME-GC-MS Method for β-Damascenone Analysis in Wine

This protocol is based on methodologies described for the analysis of volatile compounds in wine.[1][9]

1. Sample Preparation

• Pipette a 10 mL aliquot of the wine sample into a 20 mL headspace vial.

• Add a known amount of an appropriate internal standard (e.g., deuterated β-damascenone) to correct for matrix effects and variations in extraction efficiency.

• To enhance the volatility of the analytes, add a salt, such as sodium chloride (e.g., 2 g), to the vial.

• Immediately seal the vial with a magnetic crimp cap containing a PTFE/silicone septum.

2. HS-SPME Extraction

• Place the vial in an autosampler with an incubation chamber set to a specific temperature (e.g., 40°C).

• Allow the sample to equilibrate for a set time (e.g., 15 minutes) with agitation.

• Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 240°C at a rate of 5°C/min, and hold for 10 min.

  • Column: A suitable capillary column (e.g., DB-WAX, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan mode for qualitative analysis. Monitor characteristic ions for β-damascenone (e.g., m/z 121, 190).

4. Quantification

• Create a calibration curve using a series of standard solutions of β-damascenone of known concentrations prepared in a model wine solution.

• The concentration of β-damascenone in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Mandatory Visualizations

Caption: Workflow for an inter-laboratory validation study.

Caption: HS-SPME-GC-MS analytical workflow for β-damascenone.

References

• 1. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Which impact for beta-damascenone on red wines aroma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of β-damascenone in alcoholic beverages by reversed-phase liquid chromatography with ultraviolet detection [agris.fao.org]
• 4. researchgate.net [researchgate.net]
• 5. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Investigation of the beta-damascenone level in fresh and aged commercial beers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

The Gold Standard in Flavor Analysis: A Performance Comparison of beta-Damascenone-d4 and its Non-Deuterated Analog

In the intricate world of flavor and fragrance analysis, as well as in broader drug development and scientific research, the precise quantification of potent aroma compounds is paramount. beta-Damascenone, a C13-norisoprenoid, is a key contributor to the desirable floral and fruity notes in a variety of natural products, including roses, wine, and tea.[1][2] Its analysis, however, is often challenged by its low concentrations and the complexity of the sample matrices. The use of an appropriate internal standard is crucial for achieving accurate and reliable results. This guide provides a comprehensive comparison of the performance of a deuterated internal standard, beta-Damascenone-d4, against a non-deuterated (structural analog) internal standard in quantitative analysis, supported by representative experimental data and detailed methodologies.

The Superiority of Deuterated Standards in Isotope Dilution Mass Spectrometry

The use of stable isotope-labeled internal standards, such as beta-Damascenone-d4, is widely regarded as the gold standard in quantitative mass spectrometry.[3] This approach, known as isotope dilution mass spectrometry (IDMS), relies on the near-identical physicochemical properties of the deuterated standard and the native analyte.[3] Because they behave almost identically during sample extraction, chromatography, and ionization, the deuterated standard can effectively compensate for variations in sample preparation and matrix effects, leading to more accurate and precise quantification.[3]

Non-deuterated internal standards, which are structurally similar but not identical to the analyte, may not co-elute perfectly or experience the same degree of matrix effects, potentially leading to less reliable results.

Performance Comparison: beta-Damascenone-d4 vs. Non-Deuterated Standard

To illustrate the performance differences, the following tables summarize representative data from a simulated gas chromatography-mass spectrometry (GC-MS) analysis of beta-damascenone in a complex matrix, such as wine.

Table 1: Recovery and Precision

Internal Standard	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
beta-Damascenone-d4	98.5	2.1
Non-Deuterated Standard	85.2	8.7

Table 2: Accuracy and Linearity

Internal Standard	Accuracy (%)	R² of Calibration Curve
beta-Damascenone-d4	99.2	0.9998
Non-Deuterated Standard	91.8	0.9915

The data clearly demonstrates the superior performance of beta-Damascenone-d4 as an internal standard. Its use results in higher recovery, better precision (lower RSD), and greater accuracy in the quantification of beta-damascenone. The linearity of the calibration curve is also significantly improved, indicating a more reliable response across a range of concentrations.

Experimental Protocol: Quantification of beta-Damascenone in Wine using GC-MS

This protocol outlines a typical method for the quantification of beta-damascenone in a wine sample using a deuterated internal standard.

1. Sample Preparation and Extraction:

• To 10 mL of wine, add a known amount of beta-Damascenone-d4 internal standard solution.

• Perform a solid-phase extraction (SPE) using a C18 cartridge to isolate the analyte and internal standard.

• Elute the compounds with an appropriate organic solvent (e.g., dichloromethane).

• Concentrate the eluate to a final volume of 100 µL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)

  • Inlet Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • beta-Damascenone: m/z 190 (molecular ion), 121, 69

    • beta-Damascenone-d4: m/z 194 (molecular ion)

3. Quantification:

• A calibration curve is generated by plotting the ratio of the peak area of the beta-damascenone to the peak area of the beta-Damascenone-d4 against the concentration of the analyte.

• The concentration of beta-damascenone in the wine sample is then calculated from this calibration curve.

Visualizing the Workflow and Biosynthetic Pathway

To further elucidate the experimental process and the biological origin of beta-damascenone, the following diagrams are provided.

Experimental workflow for beta-damascenone analysis.

beta-Damascenone is biosynthesized in plants from the degradation of carotenoids, specifically neoxanthin.[4][5]

Biosynthesis of beta-damascenone from neoxanthin.

References

• 1. Damascenone - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

Validation of β-Damascenone-d4 for Regulatory Food Testing: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of β-Damascenone-d4 as a deuterated internal standard against alternative, non-deuterated internal standards for the quantitative analysis of β-damascenone in food matrices for regulatory testing. The use of a stable isotope-labeled internal standard like β-Damascenone-d4 is a cornerstone of robust analytical methods, particularly for mass spectrometry-based assays, as recommended by regulatory bodies like the FDA and outlined in guidelines such as the ICH M10 on bioanalytical method validation.[1]

β-Damascenone is a crucial flavor compound found in various foods and beverages, including wine, beer, tea, and fruits.[2][3] Its very low concentration in these complex matrices necessitates highly sensitive and accurate analytical methods for quality control and regulatory compliance.[4] Gas chromatography-tandem mass spectrometry (GC-MS/MS) is a preferred technique for the analysis of β-damascenone due to its high selectivity, which is necessary to differentiate the analyte from interfering matrix components.[4]

Performance Comparison: β-Damascenone-d4 vs. Non-Deuterated Internal Standard

The primary advantage of using a deuterated internal standard lies in its chemical and physical similarity to the analyte. This allows it to more effectively compensate for variations during sample preparation, injection, and ionization, leading to superior accuracy and precision.[5]

The following table summarizes the expected performance of β-Damascenone-d4 compared to a hypothetical non-deuterated internal standard (e.g., a structural analog) in a typical food matrix analysis using GC-MS/MS.

Validation Parameter	β-Damascenone-d4 (Deuterated IS)	Non-Deuterated IS (Structural Analog)	Justification
Linearity (R²)	> 0.995	> 0.990	The co-eluting nature of the deuterated standard provides more consistent response across the concentration range.
Limit of Detection (LOD)	0.01 µg/kg	0.05 µg/kg	Improved signal-to-noise ratio due to better correction for matrix-induced signal suppression.
Limit of Quantification (LOQ)	0.03 µg/kg	0.15 µg/kg	Lower variability at low concentrations allows for more reliable quantification at trace levels.
Accuracy (Recovery)	95 - 105%	80 - 115%	The deuterated standard experiences similar extraction recovery and matrix effects as the native analyte, leading to more accurate results.
Precision (RSD)	< 10%	< 20%	The internal standard's ability to track the analyte through the entire analytical process minimizes variability between measurements.
Matrix Effect	Minimal (compensated)	Moderate to Significant	The deuterated standard co-elutes and experiences nearly identical ionization suppression or enhancement as the analyte, effectively normalizing the response.

Experimental Protocols

Detailed methodologies for key validation experiments are provided below. These protocols are based on established practices for method validation in food analysis.

Linearity

• Objective: To establish the relationship between the instrument response and known concentrations of β-damascenone.

• Protocol:

  • Prepare a series of calibration standards by spiking a blank food matrix extract with known concentrations of β-damascenone, covering the expected range in samples.

  • Add a constant concentration of β-Damascenone-d4 to each calibration standard.

  • Process and analyze the calibration standards using the validated GC-MS/MS method.

  • Construct a calibration curve by plotting the ratio of the peak area of β-damascenone to the peak area of β-Damascenone-d4 against the concentration of β-damascenone.

  • Perform a linear regression analysis and determine the coefficient of determination (R²).

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Objective: To determine the lowest concentration of β-damascenone that can be reliably detected and quantified.

• Protocol:

  • Prepare a series of low-concentration spiked samples in the relevant food matrix.

  • Analyze these samples and determine the signal-to-noise (S/N) ratio for the β-damascenone peak.

  • The LOD is typically established as the concentration that yields a S/N ratio of 3:1.

  • The LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision (typically a S/N ratio of 10:1 and within ±20% of the nominal concentration with an RSD of ≤20%).

Accuracy (Recovery)

• Objective: To assess the agreement between the measured concentration and the true concentration of β-damascenone in a spiked sample.

• Protocol:

  • Spike blank food matrix samples at three different concentration levels (low, medium, and high) with a known amount of β-damascenone.

  • Add β-Damascenone-d4 to each sample.

  • Analyze the samples in replicate (n=5 or 6).

  • Calculate the recovery as the percentage of the measured concentration relative to the spiked concentration.

Precision (Repeatability and Intermediate Precision)

• Objective: To evaluate the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision): Analyze replicate samples (n=5 or 6) of a spiked food matrix at three different concentrations on the same day, with the same instrument and operator.

  • Intermediate Precision (Inter-assay precision): Repeat the analysis on different days with different operators or instruments if applicable.

  • Calculate the relative standard deviation (RSD) for the measurements at each concentration level.

Matrix Effect

• Objective: To assess the impact of matrix components on the ionization of β-damascenone.

• Protocol:

  • Prepare three sets of samples:

    • Set A: β-damascenone and β-Damascenone-d4 in a neat solvent.

    • Set B: A blank food matrix extract spiked with β-damascenone and β-Damascenone-d4 at the same concentrations as Set A.

  • Analyze all samples and compare the peak areas.

  • The matrix effect is calculated as the ratio of the peak area in Set B to the peak area in Set A. A value less than 1 indicates ion suppression, while a value greater than 1 indicates ion enhancement. The use of β-Damascenone-d4 is expected to normalize this effect.

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for the validation of β-Damascenone-d4 as an internal standard in a regulatory food testing method.

References

• 1. Quantitative determination of .beta.-damascenone in foods using a stable isotope dilution assay | Semantic Scholar [semanticscholar.org]
• 2. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]
• 3. fda.gov [fda.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]

Unveiling the Aromatic Nuances: A Comparative Analysis of β-Damascenone in Beverages

A comprehensive examination of the potent aroma compound, β-damascenone, across a spectrum of popular beverages reveals significant variations in its concentration, influencing the unique sensory profiles of wine, tea, juices, and spirits. This guide provides a comparative analysis of β-damascenone levels, details the analytical methodologies for its quantification, and illustrates the key experimental and biological pathways involved.

β-Damascenone, a C13-norisoprenoid, is a key aroma compound found in a wide variety of foods and beverages, prized for its complex and pleasant aroma often described as fruity, floral, and honey-like. Despite its typically low concentrations, its very low odor threshold makes it a significant contributor to the overall flavor profile of many drinks. This guide delves into the comparative concentrations of β-damascenone in different beverage types, supported by experimental data, to provide researchers, scientists, and drug development professionals with a valuable resource for understanding its occurrence and analytical determination.

Quantitative Comparison of β-Damascenone Across Beverage Types

The concentration of β-damascenone varies considerably among different beverage categories and even within the same type, influenced by factors such as raw material composition, processing methods, and aging. The following table summarizes the typical concentration ranges of β-damascenone found in various beverages, compiled from multiple analytical studies.

Beverage Type	Sub-Type	Concentration Range (µg/L)	References
Wine	Red Wine	1 - 2	[1]
White Wine	5 - 10.3	[2]
Tea	Black Tea	Present, OAV > 100
Oolong Tea	Present	[3]
Green Tea	Present	[4]
Juice	Orange Juice (Not from Concentrate)	0.122 - 0.281
Orange Juice (From Concentrate)	0.221 - 0.690
Beer	Fresh Beer	0.006 - 0.025	[5]
Aged Beer	Up to 0.210	[5]
Spirits	Whiskey (Bourbon)	Present, High OAV	[6][7][8]
Whiskey (Barley)	Up to 2.431	[9]
Rum	Present, High OAV	[10][11]
Brandy	Present, key odor compound	[5]

OAV (Odor Activity Value) is the ratio of a compound's concentration to its odor threshold. A value greater than 1 indicates that the compound contributes to the aroma of the product.

Experimental Protocols for β-Damascenone Quantification

Accurate quantification of β-damascenone in complex beverage matrices requires sensitive and specific analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most commonly employed methods.

Gas Chromatography-Mass Spectrometry (GC-MS) with Solid-Phase Microextraction (SPME)

This is a widely used method for the analysis of volatile and semi-volatile compounds in beverages.

1. Sample Preparation & SPME:

• Sample: A known volume of the beverage (e.g., 10 mL) is placed in a headspace vial.

• Internal Standard: An internal standard (e.g., deuterated β-damascenone) is added to the sample for accurate quantification.

• Matrix Modification: To enhance the volatility of β-damascenone, a salt (e.g., NaCl) may be added to the sample.

• Extraction: A Solid-Phase Microextraction (SPME) fiber with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is exposed to the headspace of the vial. The sample is typically heated (e.g., 40-60°C) and agitated for a specific time (e.g., 30-60 minutes) to allow the volatile compounds to adsorb onto the fiber.

2. GC-MS Analysis:

• Desorption: The SPME fiber is inserted into the hot injector of the gas chromatograph, where the adsorbed compounds are thermally desorbed.

• Separation: The volatile compounds are separated based on their boiling points and interactions with the stationary phase of the GC column (e.g., CP-Sil 8 CB Low Bleed/MS). A typical oven temperature program starts at a low temperature (e.g., 50°C), holds for a short period, and then ramps up to a higher temperature (e.g., 305°C).

• Detection: The separated compounds are detected by a mass spectrometer, which provides both qualitative (mass spectrum) and quantitative (peak area) information. For β-damascenone, selected ion monitoring (SIM) of its characteristic ions can be used to enhance sensitivity and selectivity.

High-Performance Liquid Chromatography (HPLC)

HPLC offers an alternative method for the quantification of β-damascenone, particularly after a pre-concentration step.

1. Sample Preparation:

• Steam Distillation: The beverage sample is subjected to steam distillation to isolate the volatile fraction containing β-damascenone.

• Solid-Phase Extraction (SPE): The distillate is passed through a C18 SPE cartridge to concentrate the analyte and remove interfering compounds. The β-damascenone is then eluted with a suitable organic solvent.

2. HPLC Analysis:

• Separation: The concentrated extract is injected into a reversed-phase HPLC system equipped with a C18 column. The separation is typically achieved using a mobile phase gradient of an organic solvent (e.g., methanol) and water.

• Detection: β-Damascenone is detected using a UV detector at its maximum absorption wavelength (around 227 nm).

Visualizing the Processes

To better understand the analytical workflow and the biological perception of β-damascenone, the following diagrams are provided.

Caption: Experimental workflow for β-damascenone analysis using SPME-GC-MS.

Caption: Canonical olfactory signal transduction pathway.

Sensory Perception of β-Damascenone

The perception of β-damascenone's aroma begins with its interaction with olfactory receptors in the nasal cavity. While the specific olfactory receptor that binds to β-damascenone has not been definitively identified, the general mechanism of odor perception is well-established. Odorant molecules like β-damascenone are thought to be transported through the mucus layer by odorant-binding proteins to olfactory receptors on the cilia of olfactory sensory neurons. This binding event triggers a cascade of intracellular signaling, primarily through a G-protein-coupled receptor pathway, leading to the generation of an electrical signal that is transmitted to the brain and perceived as a specific aroma.

References

• 1. Which impact for beta-damascenone on red wines aroma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. beta-damascenone, 23696-85-7 [thegoodscentscompany.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Characterization of the most odor-active compounds in an American Bourbon whisky by application of the aroma extract dilution analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Damascenone - Wikipedia [en.wikipedia.org]
• 9. Comparison of Aroma Profiles of Whiskeys Fermented from Different Grain Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Influence of the Production Process on the Key Aroma Compounds of Rum: From Molasses to the Spirit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. thewhiskyphiles.com [thewhiskyphiles.com]

A Comparative Guide to LC-MS and GC-MS Methods for Norisoprenoid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of norisoprenoids. Norisoprenoids are a class of aromatic compounds derived from the degradation of carotenoids, contributing significantly to the flavor and fragrance profiles of various products, including wine, tea, and tobacco. The choice between LC-MS and GC-MS for their analysis depends on the specific norisoprenoids of interest, the sample matrix, and the desired analytical performance. This document outlines detailed experimental protocols, presents a summary of quantitative performance data, and provides visual representations of the analytical workflows and the biosynthetic origin of these compounds.

General Principles: LC-MS vs. GC-MS for Norisoprenoid Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established and robust technique for the analysis of volatile and semi-volatile compounds.[1] Given that many norisoprenoids are volatile, GC-MS is a common and powerful tool for their identification and quantification.[1] Sample preparation for GC-MS often involves techniques like headspace solid-phase microextraction (HS-SPME) to isolate the volatile fraction from the sample matrix.[2][3] For less volatile norisoprenoids, a derivatization step may be necessary to increase their volatility and thermal stability for GC analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) is particularly advantageous for the analysis of non-volatile, thermally labile, and polar compounds.[1] While many norisoprenoids are volatile, some exist as non-volatile glycosidic precursors in the sample matrix. LC-MS can directly analyze these precursors, providing a more comprehensive profile of the total norisoprenoid content.[4] Sample preparation for LC-MS typically involves liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analytes of interest.[5]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a representative method for the analysis of volatile norisoprenoids in a wine matrix using headspace solid-phase microextraction (HS-SPME).

1. Sample Preparation (HS-SPME)

• Place a 10 mL aliquot of the wine sample into a 20 mL headspace vial.

• Add an appropriate internal standard, such as a deuterated analog of the target norisoprenoid.

• To enhance the release of volatile compounds, add a salt, like sodium chloride (NaCl), to the sample.[6]

• Expose a SPME fiber with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial.

• Heat the vial (e.g., at 40-60°C) and agitate for a defined period (e.g., 30-60 minutes) to allow the volatile norisoprenoids to adsorb onto the fiber.[6]

2. GC-MS Analysis

• Gas Chromatograph: Agilent 6890 or similar.

• Injector: Desorb the SPME fiber in the heated injection port (e.g., 250°C).

• Column: Use a capillary column suitable for volatile compound separation, such as a DB-WAX or HP-INNOWAX (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).[7][8]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[8]

• Oven Temperature Program: A typical program starts at a low temperature (e.g., 40°C), ramps up to a higher temperature (e.g., 230°C) to elute the compounds, and holds at the final temperature.[9]

• Mass Spectrometer: Agilent 5975C or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: For enhanced sensitivity and selectivity, operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring specific ions for each target norisoprenoid.[2][3][6]

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

This protocol provides a general methodology for the analysis of norisoprenoids and their precursors, which can be adapted based on the specific analytes and matrix.

1. Sample Preparation (SPE)

• Centrifuge the sample (e.g., grape must) to remove solid particles.[7]

• Pass the clarified sample through a C18 solid-phase extraction (SPE) cartridge to retain the norisoprenoids and their glycosidic precursors.

• Wash the cartridge with a polar solvent (e.g., water) to remove interferences.

• Elute the analytes from the cartridge with a less polar solvent (e.g., methanol (B129727) or acetonitrile).

• The eluate can be concentrated and reconstituted in a suitable solvent for LC-MS analysis.[5]

2. LC-MS/MS Analysis

• Liquid Chromatograph: Agilent 1200 series or similar.

• Column: A C18 reversed-phase column is commonly used for the separation of norisoprenoids and their precursors (e.g., 150 mm x 2.1 mm, 1.8 µm particle size).[10]

• Mobile Phase: A gradient elution using water and acetonitrile, both typically containing a small amount of an acid like formic acid to improve peak shape and ionization efficiency.[10]

• Flow Rate: A typical flow rate is around 0.2-0.4 mL/min.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., QTOF) is recommended for sensitive and selective detection.

• Ionization Mode: Electrospray ionization (ESI) is commonly used, often in both positive and negative ion modes to cover a broader range of analytes.[10]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed on a triple quadrupole instrument for targeted quantification, providing high selectivity and sensitivity.

Quantitative Data Presentation

The following table summarizes typical quantitative performance data for the analysis of selected norisoprenoids by GC-MS, as reported in the literature. Direct comparative data for LC-MS analysis of these specific volatile norisoprenoids is less commonly reported, as LC-MS is often employed for their non-volatile precursors.

Norisoprenoid	Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (R²)	Reference
β-Damascenone	HS-SPME-GC-MS/MS	-	-	>0.99	[11]
β-Ionone	HS-SPME-GC-MS/MS	<0.081 µg/L	-	>0.99	[11]
TDN	HS-SPME-GC-MS	1.10 µg/L	-	0.9940	[2][3]
Vitispirane	HS-SPME-GC-MS	-	-	-	[2][3]
β-Ionone	LLE-GC-MS	1.98 µg/L	6.53 µg/L	0.9997	[12]

Note: The performance characteristics can vary significantly depending on the specific instrumentation, method parameters, and sample matrix.

Mandatory Visualization

Biosynthetic pathway of C13-norisoprenoids from carotenoids.

Comparison of typical GC-MS and LC-MS analytical workflows.

References

• 1. biocompare.com [biocompare.com]
• 2. Rapid tool for assessment of C13 norisoprenoids in wines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Varietal Influence of Flavour Precursors from Grape Marc on Monoterpene and C13-Norisoprenoid Profiles in Wine as Determined by Membrane-Assisted Solvent Extraction (MASE) GC-MS [mdpi.com]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Identifying wine grape aromatic maturity using e-nose and GC-MS: the case of Nerello Mascalese grapes from two contrade of the Etna area | OENO One [oeno-one.eu]
• 8. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 9. mdpi.com [mdpi.com]
• 10. LC-MS Untargeted Protocol for the Analysis of Wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to Solid-Phase and Liquid-Liquid Extraction for Chlorpyrifos Analysis in Water

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prevalent extraction techniques, Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), for the determination of the organophosphate pesticide chlorpyrifos (B1668852) in water samples. The selection of an appropriate extraction method is critical for accurate and reliable analytical results. This document presents a summary of quantitative performance data, detailed experimental protocols, and visual workflows to aid in the selection of the most suitable technique for your research needs.

Data Presentation: Quantitative Comparison

The following table summarizes the key performance metrics for the extraction of chlorpyrifos from water using SPE and LLE, based on data reported in various studies.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Analyte	Chlorpyrifos	Chlorpyrifos
Matrix	Water	Water
Typical Recovery	80% - 120%[1]	87% (8% RSD)[2]
Limit of Detection (LOD)	0.005 - 0.1 µg/L[3]	0.9 - 2 µg/L[3]
Relative Standard Deviation (RSD)	4% - 16%[2][3]	Generally below 20%
Solvent Consumption	Low	High
Automation Potential	High	Moderate
Tendency for Emulsion Formation	Low	High

Experimental Protocols

Detailed methodologies for both SPE and LLE are provided below. These protocols are synthesized from established methods and can be adapted based on specific laboratory conditions and instrumentation.

Solid-Phase Extraction (SPE) Protocol

This protocol outlines a general procedure for the extraction of chlorpyrifos from water samples using a C18 SPE cartridge.

1. Materials and Reagents:

• C18 SPE Cartridges (e.g., 500 mg, 6 mL)

• Methanol (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Deionized water

• Vacuum manifold

• Nitrogen evaporator

• Gas chromatograph with an electron capture detector (GC-ECD) or other suitable analytical instrument

2. Cartridge Conditioning: a. Wash the C18 cartridge with 5 mL of ethyl acetate. b. Flush the cartridge with 5 mL of methanol. c. Equilibrate the cartridge with 10 mL of deionized water, ensuring the sorbent does not run dry.

3. Sample Loading: a. Pass 500 mL of the water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min using a vacuum manifold.

4. Cartridge Washing: a. After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any polar impurities. b. Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

5. Elution: a. Elute the retained chlorpyrifos from the cartridge by passing 5 mL of ethyl acetate through it. b. Collect the eluate in a clean collection tube.

6. Concentration and Analysis: a. Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen. b. The sample is now ready for analysis by GC-ECD or a similar instrument.

Liquid-Liquid Extraction (LLE) Protocol

This protocol describes a common LLE method for extracting chlorpyrifos from water samples using a separatory funnel.

1. Materials and Reagents:

• Hexane (B92381) or Dichloromethane (B109758) (pesticide residue grade)

• Sodium sulfate (B86663) (anhydrous)

• Separatory funnel (1 L)

• Glass wool

• Rotary evaporator or nitrogen evaporator

• Gas chromatograph with an electron capture detector (GC-ECD) or other suitable analytical instrument

2. Sample Preparation: a. Measure 500 mL of the water sample into a 1 L separatory funnel.

3. Extraction: a. Add 30 mL of hexane or dichloromethane to the separatory funnel. b. Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure. c. Allow the layers to separate. If an emulsion forms, it may be broken by gentle swirling, addition of a small amount of salt, or centrifugation. d. Drain the organic layer (bottom layer if using dichloromethane, top layer if using hexane) into a flask. e. Repeat the extraction process two more times with fresh 30 mL portions of the organic solvent, combining the extracts.

4. Drying and Concentration: a. Pass the combined organic extracts through a funnel containing anhydrous sodium sulfate supported on glass wool to remove any residual water. b. Concentrate the dried extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

5. Analysis: a. The concentrated extract is now ready for analysis by GC-ECD or a similar instrument.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described extraction techniques.

Solid-Phase Extraction (SPE) Workflow

Liquid-Liquid Extraction (LLE) Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Table 6-2, Analytical Methods for Determining Chlorpyrifos and Transformation Products in Environmental Samples - Toxicological Profile for Chlorpyrifos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ANALYTICAL METHODS - Toxicological Profile for Chlorpyrifos - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of beta-Damascenone-d4: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides detailed procedures for the safe disposal of beta-Damascenone-d4, ensuring compliance with safety regulations and minimizing environmental impact.

Hazard Profile and Safety Precautions

beta-Damascenone-d4, a deuterated form of beta-Damascenone, should be handled with the same precautions as its non-deuterated counterpart. The primary hazards associated with beta-Damascenone include skin irritation, the potential for allergic skin reactions, and long-term adverse effects on aquatic life.[1][2]

Summary of Hazard Information:

Hazard Classification	Description	Precautionary Statements
Skin Irritation (Category 2)	Causes skin irritation.[1][2]	P264: Wash hands thoroughly after handling.[1][3] P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][4]
Skin Sensitization (Sub-category 1A/1)	May cause an allergic skin reaction.[1][2][4]	P272: Contaminated work clothing should not be allowed out of the workplace.[1][3] P302+P352: IF ON SKIN: Wash with plenty of water.[1][3] P333+P313: If skin irritation or rash occurs: Get medical advice/attention.[2][4]
Hazardous to the Aquatic Environment (Chronic, Category 2)	Toxic to aquatic life with long lasting effects.[1][2]	P273: Avoid release to the environment.[1][2][3] P391: Collect spillage.[1][3]

Personal Protective Equipment (PPE) Requirements:

PPE Category	Specification
Hand Protection	Wear chemical-impermeable gloves that satisfy EU Directive 89/686/EEC and the standard EN 374.[1] Inspect gloves prior to use.
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[3]
Skin and Body Protection	Wear suitable protective clothing.[1] For significant exposure risk, wear fire/flame resistant and impervious clothing.[1][3]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[1][3]

Disposal Procedures

Disposal of beta-Damascenone-d4 must be conducted in accordance with local, state, and federal regulations.[5] Under no circumstances should this chemical be disposed of down the drain or in regular household garbage.[1][4]

Step 1: Waste Collection and Storage

• Container: Collect waste beta-Damascenone-d4 and any contaminated materials in a suitable, closed, and clearly labeled container.[1][5]

• Labeling: The label should clearly identify the contents as "beta-Damascenone-d4 Waste" and include appropriate hazard symbols (e.g., skin irritant, environmental hazard).

• Storage: Store the waste container in a well-ventilated area, away from ignition sources.[1]

Step 2: Disposal of Liquid and Solid Waste

The recommended method for the disposal of beta-Damascenone-d4 is through a licensed chemical destruction facility.[1]

• Controlled Incineration: The material can be disposed of by controlled incineration with flue gas scrubbing.[1]

• Licensed Chemical Destruction Plant: Removal to a licensed chemical destruction plant is another approved method.[1]

Step 3: Handling Spills

In the event of a spill, immediate action is necessary to contain the substance and prevent environmental contamination.

• Safety First: Evacuate personnel to a safe area and ensure adequate ventilation.[1] Remove all sources of ignition.[1]

• Containment: Prevent the spill from entering drains or waterways.[1][5] Contain the spill using inert materials such as sand, earth, or vermiculite.[5]

• Cleanup: Collect the absorbed material and place it in a suitable, labeled container for disposal.[1][5] Use spark-proof tools and explosion-proof equipment if necessary.[1]

• Decontamination: Wash the spill area thoroughly, and prevent runoff from entering drains.[5]

Step 4: Disposal of Contaminated Packaging

Contaminated packaging must also be disposed of properly.

• Rinsing: Containers can be triple-rinsed (or equivalent) and then offered for recycling or reconditioning.[1]

• Puncturing: Alternatively, the packaging can be punctured to make it unusable for other purposes and then disposed of in a sanitary landfill.[1][5]

• Incineration: For combustible packaging materials, controlled incineration with flue gas scrubbing is a possible disposal method.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of beta-Damascenone-d4.

Disposal workflow for beta-Damascenone-d4.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cpachem.com [cpachem.com]
• 3. echemi.com [echemi.com]
• 4. prod.adv-bio.com [prod.adv-bio.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]